Aderamastat

Core Science & Biosynthesis

An In-depth Technical Guide to Aderamastat: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aderamastat (also known as FP-025) is a potent and selective, orally bioavailable small molecule inhibitor of matrix metalloproteinase-12 (MMP-12). MMP-12 is a key mediator in inflammatory and fibrotic diseases, making it a compelling therapeutic target. This technical guide provides a comprehensive overview of the chemical structure and a detailed synthesis pathway of Aderamastat, compiled from publicly available scientific literature and patent documents. This document is intended to serve as a valuable resource for researchers and professionals involved in the discovery and development of novel therapeutics targeting MMP-12.

Chemical Structure and Properties

Aderamastat is a heterocyclic compound with a molecular formula of C₂₁H₁₈N₂O₄S and a molecular weight of 394.45 g/mol . Its chemical structure is characterized by a central furan ring linked to a hydantoin moiety and a substituted phenylthio group.

Table 1: Chemical Identifiers for Aderamastat

Identifier	Value
IUPAC Name	5-[3-[4-[(3-methylphenyl)methoxy]phenyl]sulfanylfuran-2-yl]imidazolidine-2,4-dione
SMILES	Cc1cccc(c1)COc2ccc(cc2)Sc3ccoc3C4C(=O)NC(=O)N4
InChIKey	CXEKSVVDMIAMLF-UHFFFAOYSA-N
CAS Number	877176-23-3
Molecular Formula	C₂₁H₁₈N₂O₄S
Molecular Weight	394.45 g/mol

Source: PubChem CID 67177374

Synthesis Pathway

The synthesis of Aderamastat can be accomplished through a multi-step process as outlined in patent literature. The key steps involve the formation of the substituted thiophenol, followed by its reaction with a furan derivative, and subsequent construction of the hydantoin ring.

A plausible synthetic route is depicted below:

Caption: Proposed synthesis pathway for Aderamastat.

Experimental Protocols

The following are generalized experimental protocols based on standard organic chemistry methodologies and information inferred from patent literature. Specific reaction conditions, such as temperature, reaction time, and purification methods, may require optimization.

Step 1: Synthesis of 4-((3-Methylbenzyl)oxy)thiophenol (Intermediate A)

To a solution of 4-hydroxythiophenol in a suitable solvent such as acetone or DMF, is added a base, for instance, potassium carbonate. The mixture is stirred at room temperature, followed by the addition of 3-methylbenzyl chloride. The reaction mixture is then heated to reflux and monitored by TLC until completion. After cooling, the mixture is filtered, and the solvent is removed under reduced pressure. The resulting crude product is purified by column chromatography to yield 4-((3-methylbenzyl)oxy)thiophenol.

Step 2: Synthesis of 3-Bromofuran-2-carbaldehyde (Intermediate B)

Furan-2-carbaldehyde is dissolved in a suitable solvent like dichloromethane. The solution is cooled to 0°C, and a solution of bromine in the same solvent is added dropwise while maintaining the temperature. The reaction is stirred at low temperature and then allowed to warm to room temperature. Upon completion, the reaction is quenched with a solution of sodium thiosulfate and extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated to give 3-bromofuran-2-carbaldehyde, which may be used in the next step without further purification.

Step 3: Synthesis of 3-((4-((3-Methylbenzyl)oxy)phenyl)thio)furan-2-carbaldehyde (Intermediate C)

Intermediate A and Intermediate B are dissolved in a polar aprotic solvent such as DMF. A base, for example, potassium carbonate, is added, and the reaction mixture is stirred at an elevated temperature. The progress of the reaction is monitored by TLC. After completion, the mixture is poured into water and extracted with an organic solvent. The organic extracts are washed with brine, dried, and concentrated. The crude product is purified by column chromatography to afford the desired aldehyde.

Step 4: Synthesis of Aderamastat

To a solution of Intermediate C in a mixture of ethanol and water, potassium cyanide and ammonium carbonate are added. The reaction vessel is sealed and heated. The reaction is monitored for the formation of the hydantoin ring. Upon completion, the reaction mixture is cooled, and the precipitated product is collected by filtration, washed with water, and dried to give Aderamastat. Further purification can be achieved by recrystallization.

Biological Activity and Quantitative Data

Aderamastat is a highly selective inhibitor of MMP-12. The inhibitory activity of Aderamastat and its selectivity over other matrix metalloproteinases are crucial for its therapeutic potential and safety profile.

Table 2: In Vitro Inhibitory Activity of Aderamastat against various MMPs

MMP Subtype	IC₅₀ (nM)
MMP-12	Data not publicly available
MMP-1	Data not publicly available
MMP-2	Reported to have 90-fold selectivity for MMP-12 over MMP-2
MMP-3	Data not publicly available
MMP-7	Data not publicly available
MMP-8	Data not publicly available
MMP-9	Data not publicly available
MMP-13	Data not publicly available
MMP-14	Data not publicly available

Note: Specific IC₅₀ values are not consistently reported in publicly accessible literature. The available information highlights its high selectivity for MMP-12.

MMP-12 Inhibition Assay Protocol

A generic protocol for assessing the inhibitory activity of compounds against MMP-12 is provided below. This is a representative method, and specific details may vary between laboratories.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Aderamastat against human recombinant MMP-12.

Materials:

• Human recombinant catalytic domain of MMP-12

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• Aderamastat (dissolved in DMSO)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare a stock solution of Aderamastat in DMSO.

• Create a series of dilutions of Aderamastat in the assay buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• In a 96-well plate, add the diluted Aderamastat solutions. Include wells for a positive control (MMP-12 with substrate, no inhibitor) and a negative control (substrate only, no enzyme).

• Add the human recombinant MMP-12 to all wells except the negative control.

• Incubate the plate at 37°C for a pre-determined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the fluorogenic MMP substrate to all wells.

• Immediately begin monitoring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 328 nm excitation and 393 nm emission) over time using a microplate reader.

• Calculate the initial reaction rates (V) from the linear portion of the fluorescence versus time curves.

• Determine the percentage of inhibition for each concentration of Aderamastat using the formula: % Inhibition = [1 - (V_inhibitor / V_positive_control)] * 100.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Caption: Experimental workflow for MMP-12 inhibition assay.

Pharmacokinetic Properties

Pharmacokinetic data is essential for understanding the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. Preclinical and clinical studies have provided insights into the pharmacokinetic profile of Aderamastat.

Table 3: Summary of Preclinical Pharmacokinetic Parameters of Aderamastat in Rodents

Parameter	Route	Species	Value
Tₘₐₓ (h)	Oral	Mouse	Data not publicly available
Cₘₐₓ (ng/mL)	Oral	Mouse	Data not publicly available
AUC (ng·h/mL)	Oral	Mouse	Data not publicly available
t₁/₂ (h)	Oral	Mouse	Data not publicly available
Bioavailability (%)	Oral	Mouse	Data not publicly available

Conclusion

Aderamastat is a promising selective MMP-12 inhibitor with a well-defined chemical structure. The synthesis of this molecule involves a convergent strategy, combining key intermediates to construct the final complex structure. Its high selectivity for MMP-12 suggests a favorable therapeutic window for the treatment of various inflammatory and fibrotic diseases. Further disclosure of detailed quantitative biological and pharmacokinetic data will be crucial for its continued development and clinical translation. This guide provides a foundational understanding for researchers in the field of MMP-12 inhibition.

The Unfolding Story of Aderamastat (FP-025): A Selective MMP-12 Inhibitor for Immuno-Fibrotic Diseases

An In-depth Technical Guide on the Discovery and Development of a Novel Therapeutic Agent

Executive Summary

Aderamastat (FP-025) is a novel, orally active, and highly selective inhibitor of matrix metalloproteinase-12 (MMP-12) developed by Foresee Pharmaceuticals. This technical guide provides a comprehensive overview of the discovery, preclinical development, and clinical evaluation of FP-025 for the treatment of inflammatory and fibrotic diseases, with a primary focus on allergic asthma. The document details the compound's mechanism of action, summarizes key preclinical and clinical data, outlines experimental protocols, and visualizes the underlying scientific rationale and developmental workflow.

Introduction: The Rationale for Targeting MMP-12

Matrix metalloproteinase-12 (MMP-12), also known as macrophage elastase, is a zinc-dependent endopeptidase predominantly secreted by activated macrophages. It plays a crucial role in extracellular matrix remodeling.[1][2] Elevated levels of MMP-12 are implicated in the pathogenesis of various inflammatory and fibrotic diseases, including asthma and chronic obstructive pulmonary disease (COPD).[2][3] In the context of allergic asthma, MMP-12 contributes to airway inflammation, hyperresponsiveness, and tissue remodeling.[4][5] Its activity is associated with the accumulation of inflammatory cells such as eosinophils and neutrophils in the airways.[5] The development of a selective MMP-12 inhibitor like Aderamastat (FP-025) represents a targeted therapeutic strategy to modulate these pathological processes.[4]

Discovery and Preclinical Development

Compound Discovery and Optimization

While specific details regarding the initial discovery and lead optimization of FP-025 are proprietary to Foresee Pharmaceuticals, the development of a highly selective, non-hydroxamate inhibitor of MMP-12 was a key objective.[4] FP-025 exhibits 90-fold selectivity for MMP-12 over its closest family member, MMP-2, and two to three orders of magnitude selectivity over seven other MMPs, highlighting its targeted mechanism of action.[4]

Preclinical Efficacy in a Murine Model of Allergic Asthma

The efficacy of FP-025 was evaluated in a house dust mite (HDM)-sensitized mouse model of allergic asthma.[4][5]

C57BL/6J mice were sensitized with intranasal administration of house dust mite (HDM) extract. Following sensitization, mice were treated daily for seven days with oral doses of FP-025 (ranging from 10-100 mg/kg) or intraperitoneal prednisone (5 mg/kg) as a positive control.[4][5] Airway hyperresponsiveness (AHR), bronchoalveolar lavage (BAL) fluid cell counts, lung histopathology, and MMP-12 expression were assessed.[4]

Oral administration of FP-025 demonstrated a dose-dependent attenuation of key features of allergic asthma in the murine model:

• Airway Hyperresponsiveness (AHR): FP-025 at 100 mg/kg significantly abrogated AHR to a similar extent as prednisone.[4]

• Airway Inflammation: The highest dose of FP-025 significantly reduced the total number of inflammatory cells in the BAL fluid, including eosinophils, neutrophils, macrophages, inflammatory-migratory dendritic cells, B lymphocytes, and CD4+ T lymphocytes.[4]

• Lung Histopathology: FP-025 treatment reduced peri-bronchial and peri-arterial cellular infiltrates, decreased lung fibrosis (as assessed by α-SMA staining), and mucus production (as assessed by PAS staining).[4]

• MMP-12 Expression: FP-025 markedly reduced the expression of MMP-12 in bronchial epithelial cells and the levels of MMP-12 in both BAL fluid and lung parenchyma.[4]

These preclinical results provided a strong rationale for advancing FP-025 into clinical development for allergic asthma.

Clinical Development

Phase 1: Safety, Tolerability, and Pharmacokinetics in Healthy Volunteers

Two randomized, double-blind, placebo-controlled Phase 1 studies were conducted in healthy subjects to evaluate the safety, tolerability, and pharmacokinetics of FP-025.

• Single Ascending Dose (SAD) Study (NCT02238834): Evaluated single oral doses of FP-025 from 50 mg to 800 mg. Two formulations were tested: neat FP-025 in a capsule (API-in-Capsule) and an amorphous solid dispersion in a capsule (ASD-in-Capsule).

• Multiple Ascending Dose (MAD) Study (NCT03304964): Administered multiple oral doses of the ASD-in-Capsule formulation at 100 mg, 200 mg, and 400 mg twice daily for 8 days. A food-effect evaluation was also included.

The pharmacokinetic data from the Phase 1 studies are summarized below:

Formulation	Dose Range (SAD)	Key Pharmacokinetic Findings
API-in-Capsule	50 - 800 mg	Low systemic exposure.
ASD-in-Capsule	50 - 800 mg	Dose-dependent increase in exposure. Greater-than-dose-proportional increase at doses ≤ 100 mg and less than proportional at higher doses. The elimination half-life (t1/2) was approximately 6 to 8 hours.
ASD-in-Capsule (MAD)	100 - 400 mg BID	Accumulation of approximately 1.7-fold was observed after multiple dosing. Food intake delayed the rate of absorption but did not affect the extent of absorption.

FP-025 was generally well-tolerated in both the SAD and MAD studies. Only one adverse event was reported in the 800 mg API-in-Capsule group, and seven adverse events were reported across the MAD groups. All adverse events were considered mild in severity.

Phase 2a: Proof-of-Concept in Allergic Asthma

A Phase 2a, randomized, double-blind, placebo-controlled, 2-way crossover study (NCT03858686) was conducted to assess the efficacy of FP-025 in patients with mild, stable, house dust mite (HDM)-allergic asthma with blood eosinophilia.[6][7]

A total of 29 subjects were enrolled, yielding 19 evaluable subjects.[7] The study consisted of two 12-day treatment periods separated by a washout period of at least 3 weeks.[6][7] Subjects received either FP-025 (400 mg BID) or a matching placebo in a randomized crossover fashion.[7] An allergen challenge with HDM was performed on day 11 of each treatment period.[8]

Key Inclusion Criteria: [6][8]

• Male and female subjects aged 18-55 years.

• Diagnosed with stable, mild asthma according to GINA guidelines.

• FEV1 ≥70% of predicted.

• Blood eosinophils ≥150 cells/μL.

• Confirmed HDM allergy.

• Demonstrated a late asthmatic response (LAR) to HDM at screening.

Primary Endpoint: [7]

• The effect of FP-025 versus placebo on the allergen-induced late asthmatic response (LAR), defined as the Forced Expiratory Volume in 1 second (FEV1) Area Under the Curve from 3 to 8 hours post-allergen challenge (AUC3-8h).

Secondary and Exploratory Endpoints: [8]

• Safety and pharmacokinetics.

• Impulse Oscillometry (IOS), PC20 methacholine, fractional exhaled nitric oxide (FeNO), and blood eosinophils.

• Various pro-inflammatory biomarkers.

The study demonstrated a statistically significant benefit of FP-025 over placebo in reducing the late asthmatic response. A notable carry-over effect of FP-025 was observed, suggesting a persistent therapeutic effect.[7] The primary endpoint was analyzed using three different statistical methods due to this carry-over effect.[7]

Analysis Method	FP-025 Group (Mean AUC3-8h)	Placebo Group (Mean AUC3-8h)	p-value
Sequence Analysis (Placebo in Period 1 vs. FP-025 in Period 2, N=8)	-84.005	-113.429	0.0161
Period 1 Analysis (FP-025 vs. Placebo, N=11 and N=8 respectively)	-79.443	-113.429	0.1302
Mixed Effects Model ANOVA (FP-025 Periods 1 & 2 vs. Placebo Period 1, N=19 and N=8)	-81.358	-113.429	0.0149

Two of the three analysis methods showed a statistically significant improvement with FP-025 compared to placebo.[7] The analysis of Period 1 data, while not reaching statistical significance, showed a positive trend in favor of FP-025.[7]

Mechanism of Action and Signaling Pathway

FP-025 exerts its therapeutic effect through the selective inhibition of MMP-12. In allergic asthma, inhaled allergens trigger an inflammatory cascade. Alveolar macrophages, when activated, release MMP-12, which contributes to tissue remodeling, inflammation, and fibrosis.[1][9] MMP-12 can cleave various extracellular matrix components and also activate other signaling molecules. By inhibiting MMP-12, FP-025 is believed to interfere with these downstream pathological processes, leading to a reduction in airway inflammation and hyperresponsiveness.

Caption: Mechanism of action of Aderamastat (FP-025) in allergic asthma.

Development History and Future Directions

The development of Aderamastat (FP-025) follows a structured path from preclinical research to clinical validation.

Caption: Development workflow of Aderamastat (FP-025).

The positive results from the Phase 2a proof-of-concept study in allergic asthma support the continued development of FP-025. Foresee Pharmaceuticals has indicated that future development will focus on rare immune-fibrotic diseases.

Conclusion

Aderamastat (FP-025) is a promising, selective MMP-12 inhibitor with a well-defined mechanism of action and a favorable safety and pharmacokinetic profile. Preclinical studies demonstrated its efficacy in a relevant animal model of allergic asthma, and a Phase 2a proof-of-concept study has provided clinical evidence of its therapeutic potential in patients. The data gathered to date strongly support the continued investigation of Aderamastat for the treatment of allergic asthma and other inflammatory and fibrotic conditions. Further clinical studies will be crucial to fully elucidate its efficacy and safety in broader patient populations and to establish its role in the therapeutic landscape of immuno-fibrotic diseases.

References

• 1. MMP-12 Inhibitors Inverse Eosinophilic Inflammation-Mediated Bronchial Fibrosis in Murine Models of Pulmonary Airway Obstruction [mdpi.com]
• 2. Revisiting matrix metalloproteinase 12: its role in pathophysiology of asthma and related pulmonary diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. foreseepharma.com [foreseepharma.com]
• 4. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research.rug.nl [research.rug.nl]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. foreseepharma.com [foreseepharma.com]
• 8. foreseepharma.com [foreseepharma.com]
• 9. Matrix Metalloproteinase 12-Deficiency Augments Extracellular Matrix Degrading Metalloproteinases and Attenuates IL-13–Dependent Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Aderamastat as a Selective MMP-12 Inhibitor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aderamastat (FP-025) is a first-in-class, orally active, and highly selective non-hydroxamate inhibitor of matrix metalloproteinase-12 (MMP-12). MMP-12, also known as macrophage elastase, is a key modulator in inflammatory and fibrotic diseases, playing a significant role in the pathophysiology of respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[1][2][3] This technical guide provides an in-depth overview of the mechanism of action of Aderamastat, supported by available preclinical and clinical data. It details the quantitative parameters of its inhibitory activity, the experimental protocols used for its characterization, and the signaling pathways it modulates.

Introduction to Aderamastat and its Target: MMP-12

Matrix metalloproteinase-12 is a zinc-dependent endopeptidase primarily secreted by macrophages.[3] It is implicated in the breakdown of extracellular matrix components, particularly elastin. Upregulation of MMP-12 is associated with the pathogenesis of various inflammatory and fibrotic diseases.[1][2] In respiratory diseases, MMP-12 contributes to airway remodeling, inflammation, and the degradation of lung tissue.[3]

Aderamastat has been developed by Foresee Pharmaceuticals as a targeted therapy to inhibit the enzymatic activity of MMP-12, thereby mitigating its pathological effects.[2][4] Clinical trials have evaluated its safety and efficacy in conditions like allergic asthma.[3][5]

Mechanism of Action

Aderamastat functions as a potent and selective inhibitor of MMP-12. Its inhibitory action is attributed to its specific binding to the active site of the MMP-12 enzyme, preventing it from cleaving its substrates. This targeted inhibition modulates downstream inflammatory and fibrotic processes.

Signaling Pathways Modulated by Aderamastat

MMP-12 is involved in complex signaling cascades that promote inflammation and fibrosis. Aderamastat, by inhibiting MMP-12, is proposed to interfere with these pathways. The diagram below illustrates the putative mechanism of action.

Aderamastat's inhibitory effect on the MMP-12 signaling cascade.

Quantitative Data

Aderamastat is characterized by its high selectivity for MMP-12. Preclinical data indicates that it is approximately 90-fold more selective for MMP-12 than for MMP-2 and two to three orders of magnitude more selective against seven other MMP family members.[6][7] While a comprehensive panel of IC50 values is not publicly available, the known selectivity highlights its targeted mechanism of action.

Table 1: Aderamastat (FP-025) In Vitro Selectivity

MMP Target	Selectivity vs. MMP-12	IC50/Ki	Reference
MMP-12	-	Potent Inhibition	[6][7]
MMP-2	~90-fold less potent	Not specified	[6][7]
Other MMPs (7)	100 to 1000-fold less potent	Not specified	[6][7]

Table 2: Aderamastat (FP-025) In Vivo Efficacy in a Murine Asthma Model

Parameter	Treatment Group	Dose	Result	Reference
Airway Hyperresponsiveness (AHR)	Aderamastat	100 mg/kg	Significant abrogation, similar to prednisone	[8]
Total BAL Cells	Aderamastat	100 mg/kg	Significant reduction, comparable to prednisone	[8]
BAL Eosinophils, Neutrophils, Macrophages, Dendritic Cells, B Lymphocytes, CD4+ T Lymphocytes	Aderamastat	100 mg/kg	Significant reduction	[8]
Fibrosis (α-SMA stain)	Aderamastat	100 mg/kg	Reduction	[7]
Mucus Production (PAS stain)	Aderamastat	100 mg/kg	Reduction	[7]
MMP-12 Levels in BAL and Lung Parenchyma	Aderamastat	Dose-dependent	Efficient reduction	[7]

Experimental Protocols

In Vitro MMP-12 Inhibition Assay (Fluorometric)

The inhibitory activity of Aderamastat on MMP-12 was likely determined using a fluorometric assay. The following is a generalized protocol based on commercially available kits.

Workflow for in vitro MMP-12 inhibition assay.

Protocol Steps:

• Preparation of Reagents: A stock solution of Aderamastat is prepared in a suitable solvent (e.g., DMSO) and serially diluted in assay buffer to create a range of test concentrations.

• Enzyme and Substrate Preparation: Recombinant human MMP-12 enzyme and a fluorogenic peptide substrate are diluted to their working concentrations in assay buffer.

• Assay Plate Setup: The various concentrations of Aderamastat are added to the wells of a 96-well microplate. Control wells containing buffer and a known MMP-12 inhibitor are also included.

• Enzyme Addition and Incubation: The diluted MMP-12 enzyme is added to the wells containing Aderamastat and controls. The plate is incubated for a defined period to allow for the binding of the inhibitor to the enzyme.

• Reaction Initiation and Measurement: The fluorogenic substrate is added to all wells to start the enzymatic reaction. The increase in fluorescence, resulting from the cleavage of the substrate by active MMP-12, is monitored over time using a fluorescence plate reader.

• Data Analysis: The rate of substrate cleavage is determined from the linear portion of the fluorescence versus time curve. The percentage of inhibition for each Aderamastat concentration is calculated relative to the uninhibited control. The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%, is then determined by fitting the data to a dose-response curve.

In Vivo House Dust Mite (HDM)-Induced Allergic Asthma Model in Mice

The efficacy of Aderamastat in a relevant disease model was assessed using a house dust mite (HDM)-induced allergic asthma model in mice.

Experimental workflow for the in vivo HDM-induced asthma model.

Protocol Steps:

• Animal Model: C57BL/6J mice are typically used for this model.

• Sensitization and Challenge: Mice are sensitized with an intranasal administration of house dust mite (HDM) extract. This is followed by a series of intranasal challenges with HDM to induce an allergic asthma phenotype, characterized by airway inflammation and hyperresponsiveness.[8]

• Treatment: Aderamastat is administered orally to the mice, typically on a daily basis for a specified duration (e.g., 7 days) during the challenge phase.[8] A vehicle control group and a positive control group (e.g., treated with a corticosteroid like prednisone) are included. Doses ranging from 10 to 100 mg/kg have been evaluated.[8]

• Efficacy Assessment: Following the treatment period, various endpoints are assessed to determine the efficacy of Aderamastat:

  • Airway Hyperresponsiveness (AHR): Measured in response to a bronchoconstrictor agent (e.g., methacholine).

  • Bronchoalveolar Lavage Fluid (BALF) Analysis: Collection of BALF to quantify the number and type of inflammatory cells (e.g., eosinophils, neutrophils, lymphocytes, macrophages).

  • Lung Histopathology: Examination of lung tissue sections for signs of inflammation, fibrosis (e.g., using α-SMA staining), and mucus production (e.g., using PAS staining).[7]

  • Biomarker Analysis: Measurement of MMP-12 levels and other relevant cytokines and chemokines in BALF and lung homogenates.[7]

Conclusion

Aderamastat is a promising, highly selective, oral MMP-12 inhibitor with demonstrated efficacy in preclinical models of allergic asthma. Its mechanism of action, centered on the targeted inhibition of MMP-12, offers a novel therapeutic approach for inflammatory and fibrotic respiratory diseases. The available data supports its potential to reduce airway inflammation, hyperresponsiveness, and remodeling. Further clinical investigation is warranted to fully elucidate its therapeutic benefits in patient populations.

References

• 1. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. foreseepharma.com [foreseepharma.com]
• 3. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. foreseepharma.com [foreseepharma.com]
• 6. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.rug.nl [research.rug.nl]
• 8. Foresee Pharmaceuticals Receives the Second Positive Recommendation from DSMB to Continue the Casppian Study, a Phase 3 Clinical Trial of Leuprolide (FP-001) Injectable Emulsion for the Treatment of Central Precocious Puberty [prnewswire.com]

role of MMP-12 in inflammatory disease pathophysiology

An In-depth Technical Guide on the Core Role of MMP-12 in Inflammatory Disease Pathophysiology

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Matrix Metalloproteinase-12 (MMP-12), also known as macrophage elastase, is a zinc-dependent endopeptidase primarily secreted by macrophages. Initially characterized by its potent elastolytic activity, MMP-12 is now recognized as a critical multifaceted modulator in the pathophysiology of numerous inflammatory diseases. Its role extends beyond simple extracellular matrix (ECM) degradation to encompass the regulation of inflammatory cell migration, cytokine and chemokine processing, and direct influence on signaling pathways that govern both the progression and resolution of inflammation. Upregulated in conditions such as Chronic Obstructive Pulmonary Disease (COPD), asthma, rheumatoid arthritis (RA), and inflammatory bowel disease (IBD), MMP-12 activity is intricately linked to tissue remodeling, immune cell infiltration, and disease severity.[1][2][3] This guide provides a comprehensive technical overview of MMP-12's function, regulation, and signaling in key inflammatory diseases, summarizes quantitative data, details relevant experimental protocols, and presents its potential as a therapeutic target.

Introduction to Matrix Metalloproteinase-12 (MMP-12)

MMP-12 is a member of the matrix metalloproteinase family, a group of enzymes essential for ECM remodeling in both physiological and pathological states.[4] It is predominantly produced by activated macrophages in response to inflammatory stimuli, although other cells like airway smooth muscle cells and epithelial cells can also be sources.[5][6]

Key Characteristics:

• Primary Substrates: MMP-12 exhibits broad substrate specificity. Its primary target is elastin, a crucial component of elastic tissues like the lungs and arteries.[2][4] It also degrades other ECM components, including type IV collagen, fibronectin, laminin, vitronectin, and proteoglycans.[4]

• Pro-enzyme Activation: Like other MMPs, MMP-12 is secreted as an inactive zymogen (pro-MMP-12) and requires proteolytic cleavage for activation. This activation can be mediated by other proteases, such as plasmin or other MMPs, in the extracellular space.

• Immunomodulatory Functions: Beyond ECM degradation, MMP-12 processes a range of bioactive molecules. It can activate other MMPs (e.g., MMP-2 and MMP-3), release cell-surface cytokines like TNF-α, and cleave chemokines, thereby modulating the inflammatory microenvironment.[4][5][6]

Role of MMP-12 in Specific Inflammatory Diseases

MMP-12 has been implicated as a key pathogenic factor in several chronic inflammatory disorders.

Chronic Obstructive Pulmonary Disease (COPD)

In COPD, particularly emphysema, MMP-12 is a central player.[7] Cigarette smoke, the primary risk factor for COPD, induces the recruitment of macrophages to the lungs and stimulates their production of MMP-12.[6][8]

• Pathogenic Actions:

  • Elastin Degradation: MMP-12-mediated degradation of elastin in the alveolar walls leads to the loss of lung elasticity and the airspace enlargement characteristic of emphysema.[2][8]

  • Inflammation Amplification: MMP-12 is not just a structural proteinase; it actively drives inflammation.[7] It can generate elastin fragments that are chemotactic for monocytes, creating a positive feedback loop that recruits more macrophages.[8] Studies have shown that instilling recombinant MMP-12 into mouse airways induces significant recruitment of neutrophils and macrophages.[3]

  • Animal Model Evidence: Studies using knockout mice have provided definitive evidence for its role. Mmp12-/- mice are protected from the development of cigarette smoke-induced emphysema, a phenotype linked to a marked decrease in lung macrophage accumulation.[7][8]

Asthma

In asthma, MMP-12 is associated with airway inflammation and remodeling.[5] Increased levels of MMP-12 are found in the sputum of asthmatic patients and correlate with disease severity.[1][9]

• Pathogenic Actions:

  • Airway Remodeling: By degrading ECM proteins, MMP-12 contributes to the structural changes in the airways known as remodeling.[5]

  • Inflammatory Cell Recruitment: MMP-12 facilitates the migration of inflammatory cells, contributing to chronic airway inflammation.[5]

  • Adaptive Immunity: Recent evidence suggests MMP-12 supports the formation of pulmonary B cell follicles and local antibody responses during allergic airway disease, highlighting a role in adaptive immunity.[10]

  • Genetic Association: A common genetic variant in the MMP12 gene (rs652438) is associated with greater asthma severity and an increased risk of exacerbations.[11]

Rheumatoid Arthritis (RA)

RA is a chronic autoimmune disease characterized by synovial inflammation and progressive joint destruction. Macrophages are abundant in the inflamed synovial tissue (pannus) and are a major source of MMP-12.[4][12]

• Pathogenic Actions:

  • Cartilage and Bone Destruction: MMP-12 can directly degrade components of the joint's extracellular matrix.[4] It can also indirectly contribute to destruction by activating other MMPs, such as MMP-3.[4]

  • Promotion of Inflammation: Overexpression of MMP-12 in macrophages in animal models leads to increased synovial thickening, pannus formation, and cartilage destruction, mimicking features of RA.[4]

  • Contradictory Roles: Interestingly, some studies suggest a protective, anti-inflammatory role for MMP-12 in arthritis. In collagen-induced arthritis models, Mmp12-/- mice developed more severe and unresolved synovitis with massive neutrophil infiltration.[13][14][15] This suggests MMP-12 may also be involved in dampening inflammatory pathways and promoting the resolution of inflammation, possibly by inactivating neutrophil chemoattractants.[13][14]

Inflammatory Bowel Disease (IBD)

In IBD, which includes Crohn's disease and ulcerative colitis, increased MMP-12 expression is reported in the inflamed intestinal mucosa.[16][17]

• Pathogenic Actions:

  • Epithelial Barrier Dysfunction: IBD is characterized by a loss of epithelial barrier function. MMP-12 promotes the transmigration of macrophages across the intestinal epithelial tight junctions.[16][18] This process involves the degradation of basement membrane components like laminin and compromises the barrier, exacerbating inflammation.[16][18]

  • Macrophage Migration: The migratory capacity of macrophages is dependent on MMP-12, allowing these inflammatory cells to infiltrate mucosal tissue.[19][20]

  • Disease Severity: In mouse models of dextran sodium sulphate (DSS)-induced colitis, Mmp12-/- mice show significantly attenuated disease severity, reduced macrophage infiltration, and preserved intestinal barrier function.[16][18]

Molecular Mechanisms and Signaling Pathways

The expression and activity of MMP-12 are tightly regulated by a network of signaling pathways initiated by pro-inflammatory cytokines.

Upstream Regulation of MMP-12 Expression

Several inflammatory factors up-regulate MMP-12 expression in cells like macrophages and airway smooth muscle cells.[4]

• Key Inducers: Interleukin-1β (IL-1β), Tumor Necrosis Factor-α (TNF-α), Granulocyte-macrophage colony-stimulating factor (GM-CSF), and Monocyte Chemoattractant Protein-1 (MCP-1).[4][21]

• Key Inhibitors: Transforming growth factor-β (TGF-β) and corticosteroids (e.g., dexamethasone) can suppress MMP-12 expression.[4][5]

• Signaling Cascades: The induction of MMP-12 by cytokines like IL-1β involves several kinase pathways, including the Extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and Phosphatidylinositol 3-kinase (PI3-K) pathways.[5] These cascades converge on transcription factors like Activator protein-1 (AP-1) to drive MMP-12 gene expression.[5] In macrophages, the JAK/STAT and AMPK-mTOR metabolic pathways also play a crucial role in regulating MMP-12 transcription.[19]

Caption: Upstream signaling pathways regulating MMP-12 expression.

Downstream Effects of MMP-12 Activity

Once activated, MMP-12 mediates a variety of downstream effects that propagate inflammation and tissue damage.

• ECM Degradation: Leads to tissue remodeling and the generation of bioactive matrix fragments.[4]

• Cell Proliferation & Migration: Downregulation of MMP-12 in macrophages has been shown to decrease their proliferation and the secretion of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) through modulation of the ERK/P38 MAPK pathway.[22]

• Cytokine Regulation: MMP-12 can cleave and inactivate IFN-γ, potentially altering the immune response. It also contributes to the release of TNF-α.[6][23] In macrophages, pharmacological inhibition of MMP-12 can abolish the expression of the pro-inflammatory cytokine Interleukin-6 (IL-6).[19]

References

• 1. Revisiting matrix metalloproteinase 12: its role in pathophysiology of asthma and related pulmonary diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The role of matrix metalloproteinases (MMPs) in the pathophysiology of chronic obstructive pulmonary disease (COPD): a therapeutic role for inhibitors of MMPs? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrophage elastase (MMP-12): a pro-inflammatory mediator? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MMP-12, An Old Enzyme Plays a New Role in the Pathogenesis of Rheumatoid Arthritis? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Induction and regulation of matrix metalloproteinase-12in human airway smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MMP-12 in Smoking-Related Pulmonary Disease: R&D Systems [rndsystems.com]
• 7. publications.ersnet.org [publications.ersnet.org]
• 8. Matrix Metalloproteinases in Emphysema - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Matrix Metalloproteinase-12 Supports Pulmonary B Cell Follicle Formation and Local Antibody Responses During Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Matrix metalloproteinase-12 is a therapeutic target for asthma in children and young adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Association of increased expression of macrophage elastase (matrix metalloproteinase 12) with rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Macrophage matrix metalloproteinase-12 dampens inflammation and neutrophil influx in arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Research Collection | ETH Library [research-collection.ethz.ch]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. clinmedjournals.org [clinmedjournals.org]
• 18. Matrix Metalloproteinase MMP-12 Promotes Macrophage Transmigration Across Intestinal Epithelial Tight Junctions and Increases Severity of Experimental Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. RNA Expression of MMP12 Is Strongly Associated with Inflammatory Bowel Disease and Is Regulated by Metabolic Pathways in RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Mmp12 Is Translationally Regulated in Macrophages during the Course of Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. MMP-12 regulates proliferation of mouse macrophages via the ERK/P38 MAPK pathways during inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Preclinical Pharmacology of Aderamastat (FP-025): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aderamastat (FP-025) is an orally active, small molecule, and selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1][2][3] MMP-12, a key immune-fibrotic modulator secreted by macrophages, plays a significant role in the pathophysiology of various inflammatory and fibrotic diseases, including respiratory conditions like asthma and chronic obstructive pulmonary disease (COPD).[4][5][6][7] This technical guide provides a comprehensive summary of the preclinical pharmacology of Aderamastat, focusing on its mechanism of action, in-vivo efficacy data, and the experimental protocols used in its evaluation.

Core Mechanism of Action

Aderamastat exerts its therapeutic effect through the selective inhibition of MMP-12.[1][2][3] MMP-12 is instrumental in tissue remodeling and the modulation of inflammatory responses.[5][6][7] In pathological states, such as allergic asthma, the expression and activity of MMP-12 are upregulated. This enzyme is secreted by macrophages and influences the biology of macrophages, neutrophils, and lung epithelial cells.[5][6][7] The signaling cascade leading to MMP-12 production often involves Th2 cytokines like Interleukin-4 (IL-4) and Interleukin-13 (IL-13), which are known to stimulate macrophages.[8][9] By inhibiting MMP-12, Aderamastat disrupts this pathway, leading to a reduction in inflammation and fibrosis.

Figure 1: Aderamastat's inhibitory effect on the MMP-12 signaling pathway.

In-Vivo Preclinical Efficacy

The primary preclinical model used to evaluate the efficacy of Aderamastat is the house dust mite (HDM)-sensitized mouse model of allergic asthma.[1][4][5][6] This model recapitulates key features of human asthma, including airway hyperresponsiveness (AHR), inflammation, and airway remodeling.

Summary of In-Vivo Effects in an Allergic Asthma Mouse Model

Parameter	Effect of Aderamastat (10-100 mg/kg, p.o.)	Reference
Airway Hyperresponsiveness (AHR)	Dose-dependently and significantly attenuated. At 100 mg/kg, the effect was comparable to 5 mg/kg of prednisone.	[1][10]
Airway Inflammation (BALF)	Significantly reduced the total number of inflammatory cells.	[1]
Eosinophils	Significantly reduced.	[1]
Neutrophils	Significantly reduced.	[1]
Macrophages	Significantly reduced.	[1]
Dendritic Cells (inflammatory-migratory)	Significantly reduced.	[1]
B Lymphocytes	Significantly reduced.	[1]
CD4+ T Lymphocytes	Significantly reduced.	[1]
Lung Histopathology
Cellular Infiltrates	Dose-dependent reduction in peri-bronchial and peri-arterial infiltrates.	[1]
Fibrosis (α-SMA stain)	Decreased.	[1]
Mucus Production (PAS stain)	Decreased.	[1]
MMP-12 Levels
Lung Tissue Expression	Highly reduced in bronchial epithelial cells.	[1][10]
BALF and Lung Parenchyma	Dose-dependently reduced levels.	[1][10]
Safety	No behavioral or physical signs of discomfort, and no differences in body weight were observed.	[1][10]

Experimental Protocols

House Dust Mite (HDM)-Induced Allergic Asthma Mouse Model

The in-vivo efficacy of Aderamastat was assessed using a well-established model of allergic asthma induced by house dust mite (HDM) sensitization in C57BL/6J mice.[1][10]

Experimental Workflow:

Figure 2: Experimental workflow for the in-vivo HDM-induced allergic asthma model.

Methodology:

• Animal Model: C57BL/6J mice were used for this study.[1]

• Sensitization: Mice were sensitized with house dust mite (HDM) extract administered intranasally to induce an allergic asthma phenotype.[1][10]

• Treatment Groups:

  • Vehicle control group.

  • Aderamastat (FP-025) was administered orally (p.o.) at doses of 10, 30, and 100 mg/kg daily for 7 days.[1]

  • A positive control group received Prednisone intraperitoneally (i.p.) at a dose of 5 mg/kg.[10]

• Endpoint Measurements:

  • Airway Hyperresponsiveness (AHR): AHR was assessed to measure the degree of airway constriction in response to a stimulus.[1][10]

  • Bronchoalveolar Lavage Fluid (BALF) Analysis: BALF was collected to quantify the number and type of inflammatory cells, including eosinophils, neutrophils, macrophages, dendritic cells, and lymphocytes.[1]

  • Lung Histopathology: Lung tissue was collected and stained to evaluate cellular infiltrates (Hematoxylin and Eosin), fibrosis (alpha-smooth muscle actin, α-SMA), and mucus production (Periodic acid-Schiff, PAS).[1]

  • MMP-12 Expression and Levels: The expression of MMP-12 in bronchial epithelial cells and the levels of MMP-12 in BALF and lung parenchyma were measured.[1][10]

Conclusion

The preclinical data for Aderamastat (FP-025) strongly support its potential as a therapeutic agent for allergic asthma and other inflammatory and fibrotic diseases. Its selective inhibition of MMP-12 leads to a significant reduction in airway hyperresponsiveness, inflammation, and airway remodeling in a well-established in-vivo model of allergic asthma. The dose-dependent efficacy and favorable safety profile observed in these preclinical studies have provided a solid foundation for its continued clinical development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Aderamastat - Foresee Pharmaceuticals - AdisInsight [adisinsight.springer.com]
• 4. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 5. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 6. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 7. Foresee Pharmaceuticals Announces Preliminary Results from a Phase 1 Clinical Trial, Highlighting Promising Safety, Tolerability and Pharmacokinetic Profile of Linvemastat (FP-020), a Novel and Selective MMP-12 Inhibitor. [prnewswire.com]
• 8. Frontiers | Histamine and Th2 cytokines independently and synergistically upregulate MMP12 expression in human M2 macrophages [frontiersin.org]
• 9. Histamine and Th2 cytokines independently and synergistically upregulate MMP12 expression in human M2 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]

in vivo characterization of Aderamastat

An In-Depth Technical Guide to the In Vivo Characterization of Aderamastat (FP-025)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aderamastat (also known as FP-025) is an orally active, potent, and highly selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1] MMP-12, a macrophage-secreted elastase, is a key mediator in the pathophysiology of inflammatory and fibrotic respiratory diseases, including asthma and chronic obstructive pulmonary disease (COPD).[2][3] Its inhibition represents a novel therapeutic strategy to mitigate airway inflammation, hyperresponsiveness, and tissue remodeling. This document provides a comprehensive technical overview of the , summarizing key preclinical and clinical findings, detailing experimental methodologies, and visualizing its mechanism and study designs.

Mechanism of Action: MMP-12 Inhibition

MMP-12 plays a central role in tissue remodeling, inflammation, and fibrosis.[2] Secreted by activated macrophages in response to allergens or smoke, MMP-12 degrades extracellular matrix components like elastin.[3] Furthermore, it modulates the activity of other proteases and cytokines, contributing to the recruitment of inflammatory cells (neutrophils, eosinophils) and promoting fibrotic processes, potentially through complex interactions with the IL-13 pathway.[1][4][5] Aderamastat selectively inhibits MMP-12, thereby blocking these downstream pathological effects.[1]

References

• 1. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revisiting matrix metalloproteinase 12: its role in pathophysiology of asthma and related pulmonary diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrophage metalloelastase (MMP-12) as a target for inflammatory respiratory diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Matrix Metalloproteinase 12-Deficiency Augments Extracellular Matrix Degrading Metalloproteinases and Attenuates IL-13–Dependent Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MMP-12 Inhibitors Inverse Eosinophilic Inflammation-Mediated Bronchial Fibrosis in Murine Models of Pulmonary Airway Obstruction [mdpi.com]

Aderamastat (FP-025): A Technical Overview of Target Engagement and Downstream Effects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Aderamastat (FP-025), a first-in-class, orally active, small-molecule inhibitor of Matrix Metalloproteinase-12 (MMP-12). Aderamastat is under development for inflammatory and fibrotic diseases, with a primary focus on respiratory conditions such as allergic asthma and sarcoidosis.[1][2][3][4][5] This document details the mechanism of action, target engagement, downstream pharmacological effects, and key experimental methodologies used in its evaluation.

Core Mechanism: Target Engagement of MMP-12

Aderamastat's primary molecular target is Matrix Metalloproteinase-12 (MMP-12), also known as macrophage elastase.[1][2][6] MMP-12 is a zinc-dependent endopeptidase predominantly secreted by macrophages and is a key regulator in the biology of macrophages, neutrophils, and lung epithelial cells.[4] Its expression and activity are implicated in the pathophysiology of chronic inflammatory and fibrotic diseases.[4][7] Genetic evidence and human expression data associate MMP-12 with the severity of conditions like asthma and COPD.[4][7]

Aderamastat is a potent and highly selective, non-hydroxamate inhibitor of MMP-12.[5] Its selectivity is a key attribute, minimizing off-target effects.

Data Presentation: Target Selectivity

The selectivity of Aderamastat has been quantified against other members of the MMP family, demonstrating a favorable profile for specific MMP-12 inhibition.

Target	Selectivity vs. MMP-12	Reference
MMP-2	90-fold	[5]
Other MMPs (Seven Members)	100 to 1000-fold (Two to three orders of magnitude)	[5]

Note: Specific IC50 or K_i_ values for Aderamastat against MMP-12 are not publicly available in the reviewed literature.

Signaling Pathways and Downstream Effects

By inhibiting MMP-12, Aderamastat modulates key pathological processes, including inflammation, tissue remodeling, and fibrosis. The downstream effects have been characterized in both preclinical animal models and human clinical trials.

MMP-12 Signaling Pathway

MMP-12 contributes to disease pathophysiology through several mechanisms, including the breakdown of extracellular matrix components (like elastin), and the activation and processing of cytokines, chemokines, and other signaling molecules. This activity promotes the recruitment and activation of inflammatory cells. Aderamastat's inhibition of MMP-12 is intended to interrupt these cascades.

Caption: Aderamastat inhibits MMP-12, blocking downstream inflammation and tissue remodeling.

Preclinical Downstream Effects (Murine Asthma Model)

In a house dust mite (HDM)-sensitized mouse model of allergic asthma, oral administration of Aderamastat led to significant dose-dependent improvements across multiple pathological endpoints.[1]

• Airway Hyperresponsiveness (AHR): Dose-dependently attenuated AHR.[1]

• Inflammatory Cell Infiltration: Significantly reduced the number of total inflammatory cells, eosinophils, neutrophils, macrophages, inflammatory-migratory dendritic cells, B lymphocytes, and CD4+ T lymphocytes in bronchoalveolar lavage fluid (BALF).[1]

• Tissue Remodeling: Decreased lung fibrosis (measured by α-SMA stain) and mucus production (measured by PAS stain).[1]

• Target Expression: Reduced the expression and levels of MMP-12 in the lungs, indicating a potential disruption of an autocrine process.[1][5]

Clinical Downstream Effects (Phase 2a Allergic Asthma Trial)

A Phase 2 proof-of-concept study (NCT03858686) evaluated Aderamastat in patients with mild, HDM-allergic asthma.[6] The trial successfully met its primary endpoint, demonstrating clinically meaningful protection against allergen-induced asthma.[3][8]

• Late Asthmatic Response (LAR): Aderamastat showed a statistically significant benefit over placebo in reducing the allergen-induced LAR, as measured by the Forced Expiratory Volume in 1 second (FEV1) Area Under the Curve from 3 to 8 hours post-challenge (AUC3-8h).[9]

• Airway Inflammation Marker: A lesser increase in the fraction of exhaled nitric oxide (FeNO), a marker of eosinophilic airway inflammation, was observed in subjects who received Aderamastat compared to placebo.[3][8]

• Sustained Efficacy: The study noted a statistically significant carry-over effect (p=0.0340), suggesting that the therapeutic effect of Aderamastat persisted even after a washout period.[3][8][9]

Data Presentation: Phase 2a Clinical Trial Primary Endpoint Results

Analysis Method	Aderamastat Treatment Group (Mean Change)	Placebo Group (Mean Change)	P-Value	Reference
Sequence (Placebo Period 1 vs. FP-025 Period 2)	-84.005	-113.429	0.0161	[9]
Mixed Effects Model ANOVA	-81.358	-113.429	0.0149	[9]
Period 1 Only	Not specified	Not specified	0.1302	[9]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. The following sections outline the protocols for key experiments cited in the evaluation of Aderamastat.

Murine Model of House Dust Mite (HDM)-Induced Allergic Asthma

This protocol describes a representative experimental workflow for inducing and treating allergic asthma in mice to evaluate the efficacy of therapeutic compounds like Aderamastat.

Caption: Workflow for the House Dust Mite (HDM) allergic asthma mouse model.

Methodology:

• Animals: Female C57BL/6J mice, 8-10 weeks old, are used.[5][10]

• Sensitization and Challenge: Mice are intranasally (i.n.) sensitized with house dust mite extract (e.g., 1 µg HDM in 40 µL PBS) on day 0. Subsequently, they are challenged daily for 5-7 consecutive days (e.g., days 7-11) with a higher dose of HDM (e.g., 10 µg HDM in 40 µL PBS).[11]

• Treatment: Aderamastat (10-100 mg/kg) or a vehicle control is administered orally (p.o.) daily for the duration of the challenge period (e.g., 7 days).[1] A positive control, such as intraperitoneally administered Prednisone (5 mg/kg), is often included.[5]

• Endpoint Analysis (24h after final challenge):

  • Airway Hyperresponsiveness (AHR): AHR to a methacholine challenge is measured using techniques like head-out body plethysmography.

  • BALF Analysis: Bronchoalveolar lavage is performed to collect fluid. Total and differential inflammatory cell counts (eosinophils, neutrophils, macrophages, lymphocytes) are determined via flow cytometry or cytospin.

  • Histopathology: Lungs are harvested, fixed, and sectioned. Stains such as Hematoxylin and Eosin (H&E) for general inflammation, Periodic acid-Schiff (PAS) for mucus production, and alpha-smooth muscle actin (α-SMA) for fibrosis are used for pathological scoring.[5]

  • Biomarker Analysis: MMP-12 protein levels in BALF and lung homogenates are quantified using methods like ELISA.

Quantification of Aderamastat in Human Plasma by LC-MS/MS

This protocol outlines the validated method for determining Aderamastat concentrations in human plasma, essential for pharmacokinetic analysis in clinical trials.[7]

Caption: Bioanalytical workflow for Aderamastat quantification in human plasma via LC-MS/MS.

Methodology:

• Sample Preparation: K2EDTA human plasma samples are used. An internal standard is spiked into each sample before extraction.[7]

• Extraction: Aderamastat and the internal standard are extracted from the plasma matrix using a liquid-liquid extraction procedure.[7][12]

• Chromatographic Separation: The extracted sample is injected into a high-performance liquid chromatography (HPLC) system. Separation is achieved using a chromatographic gradient on a reversed-phase C6-Phenyl column (5 µm, 50x2 mm).[7]

• Mass Spectrometric Detection: The column eluent is introduced into a tandem mass spectrometer (MS/MS) equipped with a Turbo Ion Spray® (electrospray ionization) source for detection and quantification.[7]

• Validation: The method is fully validated according to FDA and EMA guidelines for linearity, sensitivity, accuracy, precision, selectivity, recovery, and matrix effect to ensure reliable performance for clinical sample analysis.[7]

Conclusion

Aderamastat is a highly selective, oral inhibitor of MMP-12 that has demonstrated significant anti-inflammatory and anti-fibrotic effects in preclinical models of allergic asthma. These promising preclinical findings have been successfully translated into a clinical setting, with a Phase 2a trial showing that Aderamastat can protect against allergen-induced asthmatic responses in patients. The robust downstream effects on inflammation and tissue remodeling, combined with a favorable safety profile, support the continued development of Aderamastat for asthma and other immune-fibrotic diseases.[2][8]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. foreseepharma.com [foreseepharma.com]
• 3. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 4. foreseepharma.com [foreseepharma.com]
• 5. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. Validation of a method for the determination of Aderamastat (FP-025) in K2EDTA human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. foreseepharma.com [foreseepharma.com]
• 9. foreseepharma.com [foreseepharma.com]
• 10. A 4-Week Model of House Dust Mite (HDM) Induced Allergic Airways Inflammation with Airway Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The development of allergic inflammation in a murine house dust mite asthma model is suppressed by synbiotic mixtures of non-digestible oligosaccharides and Bifidobacterium breve M-16V - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]

Aderamastat: A Novel Modulator of Extracellular Matrix Remodeling in Fibrotic Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Aderamastat (FP-025) is an orally active and selective inhibitor of matrix metalloproteinase-12 (MMP-12), a key enzyme implicated in the pathogenesis of inflammatory and fibrotic diseases. This document provides a comprehensive overview of the current understanding of Aderamastat's effect on extracellular matrix (ECM) remodeling, with a focus on its potential as a therapeutic agent for respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Preclinical and clinical data suggest that by targeting MMP-12, Aderamastat can modulate inflammatory responses and attenuate the pathological deposition of ECM components, thereby mitigating fibrosis. This guide consolidates available quantitative data, details relevant experimental methodologies, and visualizes the key signaling pathways involved in Aderamastat's mechanism of action.

Introduction to Aderamastat and its Target: MMP-12

Aderamastat is a small molecule drug developed by Foresee Pharmaceuticals that selectively inhibits the activity of matrix metalloproteinase-12 (MMP-12), also known as macrophage elastase.[1][2] MMP-12 is a zinc-dependent endopeptidase primarily secreted by macrophages and is a key regulator of inflammation and fibrosis.[3][4] Elevated levels of MMP-12 are associated with the severity of various inflammatory and fibrotic conditions, including asthma, COPD, and sarcoidosis.[3][4][5] Its role as an immune-fibrotic modulator makes it a compelling target for therapeutic intervention.[3][4]

Aderamastat's Effect on Extracellular Matrix Components

The extracellular matrix is a complex network of proteins and proteoglycans that provides structural and biochemical support to surrounding cells. In fibrotic diseases, dysregulation of ECM homeostasis leads to excessive deposition of matrix components, resulting in tissue scarring and organ dysfunction. Aderamastat, through its inhibition of MMP-12, influences the remodeling of several key ECM components.

Collagen

Studies in animal models have demonstrated the anti-fibrotic effects of targeting MMP-12. In a house dust mite (HDM)-induced allergic asthma mouse model, Aderamastat was shown to attenuate allergen-induced histopathology, which includes a reduction in fibrosis.[3] While direct quantitative data on collagen deposition following Aderamastat treatment is not yet extensively published, studies on MMP-12 knockout mice provide strong evidence for its role in collagen regulation. In a model of liver fibrosis, MMP-12 deficient mice exhibited altered collagen deposition. Furthermore, in a model of lung fibrosis, the absence of MMP-12 was associated with reduced total lung collagen.

Table 1: Effect of MMP-12 Inhibition on Collagen Deposition

Model System	Intervention	Key Findings	Reference
House Dust Mite (HDM) Allergic Asthma Mouse Model	Aderamastat Treatment	Attenuated allergen-induced histopathology, including fibrosis.	[3]
Carbon Tetrachloride (CCl4) Induced Liver Fibrosis	MMP-12 Knockout Mice	Altered perisinusoidal elastin deposition with similar overall fibrosis compared to wildtype.	[1]
Thioacetamide (TAA) Induced Liver Fibrosis	MMP-12 Knockout Mice	Increased elastin accumulation and higher overall fibrosis compared to wildtype.	[1]
Fas-induced Lung Fibrosis	MMP-12 Knockout Mice	Protected from pulmonary fibrosis with reduced total lung collagen.	[6]

Elastin

MMP-12 is a potent elastase, and its role in elastin degradation is well-established.[1][7] In vitro studies have shown that MMP-12 can substantially and rapidly degrade tropoelastin, the precursor to elastin.[2][5] In a mouse model of liver fibrosis, the absence of MMP-12 resulted in increased accumulation of elastin, indicating that MMP-12 plays a significant role in elastin turnover in fibrotic conditions.[1] By inhibiting MMP-12, Aderamastat is expected to reduce the degradation of elastin fibers, which is crucial for maintaining the elasticity and proper function of tissues, particularly in the lungs.

Table 2: Effect of MMP-12 on Elastin Degradation

Model System	Intervention/Measurement	Key Findings	Reference
In vitro	Degradation of human tropoelastin by MMP-12	MMP-12 substantially and rapidly degrades tropoelastin.	[2][5]
Carbon Tetrachloride (CCl4) and Thioacetamide (TAA) Induced Liver Fibrosis	MMP-12 Knockout Mice	Increased accumulation of elastin.	[1]

Proteoglycans

Proteoglycans are major components of the ECM that play a role in tissue mechanics and cell signaling. In asthmatic airways, the deposition of certain proteoglycans is altered.[8] While direct studies on the effect of Aderamastat on proteoglycan expression are limited, its ability to modulate the overall inflammatory and fibrotic environment suggests a potential indirect effect on proteoglycan remodeling.

Signaling Pathways Modulated by Aderamastat

Aderamastat's therapeutic effects are mediated through the inhibition of MMP-12, which in turn modulates downstream signaling pathways involved in inflammation and fibrosis. A key pathway implicated is the Transforming Growth Factor-beta (TGF-β) signaling cascade, a central regulator of fibrosis.

Caption: Proposed signaling pathway of Aderamastat in modulating ECM remodeling.

MMP-12 is known to be involved in the activation of latent TGF-β, creating a positive feedback loop that promotes fibrosis. By inhibiting MMP-12, Aderamastat can disrupt this cycle, leading to reduced downstream signaling through Smad proteins and decreased transcription of profibrotic genes, such as those encoding for collagen.

Experimental Protocols

This section outlines general methodologies for key experiments relevant to studying the effects of Aderamastat on ECM remodeling.

In Vivo Model of Pulmonary Fibrosis (Bleomycin-Induced)

A widely used model to study pulmonary fibrosis involves the administration of bleomycin to rodents.

• Animal Model: Male C57BL/6 mice, 8-12 weeks old.

• Induction of Fibrosis: A single intratracheal instillation of bleomycin sulfate (e.g., 1.5 U/kg) dissolved in sterile saline. Control animals receive saline only.

• Aderamastat Administration: Aderamastat can be administered orally once daily, starting from a specific day post-bleomycin instillation to assess its therapeutic effect on established fibrosis.

• Endpoint Analysis (e.g., Day 21):

  • Histology: Lungs are harvested, fixed in 10% neutral buffered formalin, and embedded in paraffin. Sections are stained with Masson's trichrome to visualize collagen deposition.

  • Hydroxyproline Assay: A quantitative measure of total lung collagen content. Lung tissue is hydrolyzed, and the hydroxyproline content is determined colorimetrically.

  • Immunohistochemistry/Immunofluorescence: Staining for specific ECM proteins (e.g., Collagen I, Collagen III, Fibronectin) and myofibroblast markers (e.g., α-smooth muscle actin).

  • Gene Expression Analysis (RT-qPCR): RNA is extracted from lung tissue to quantify the expression of genes related to fibrosis (e.g., Col1a1, Col3a1, Acta2, Tgf-β1).

Caption: Workflow for assessing Aderamastat's efficacy in a mouse model of pulmonary fibrosis.

In Vitro Model of Myofibroblast Differentiation

Primary human lung fibroblasts can be used to study the direct effects of Aderamastat on myofibroblast differentiation.

• Cell Culture: Primary human lung fibroblasts are cultured in standard growth medium.

• Induction of Differentiation: Cells are stimulated with recombinant human TGF-β1 (e.g., 5 ng/mL) to induce differentiation into myofibroblasts.

• Aderamastat Treatment: Aderamastat is added to the culture medium at various concentrations, typically concurrently with or prior to TGF-β1 stimulation.

• Endpoint Analysis (e.g., 48-72 hours):

  • Immunofluorescence: Cells are stained for α-smooth muscle actin (α-SMA) to visualize stress fiber formation, a hallmark of myofibroblasts.

  • Western Blotting: Protein lysates are analyzed for the expression of α-SMA and collagen type I.

  • Gene Expression Analysis (RT-qPCR): RNA is extracted to measure the expression of ACTA2 (encoding α-SMA) and COL1A1.

  • Collagen Production Assay: Secreted collagen in the cell culture supernatant can be quantified using assays such as the Sircol assay.

Conclusion and Future Directions

Aderamastat, as a selective MMP-12 inhibitor, presents a promising therapeutic strategy for fibrotic diseases by targeting a key mediator of inflammation and ECM remodeling. The available data strongly suggest that Aderamastat can attenuate fibrosis by modulating collagen and elastin turnover, likely through its interaction with the TGF-β signaling pathway. Future research should focus on generating more detailed quantitative data on the effects of Aderamastat on a broader range of ECM components and further elucidating the intricate molecular mechanisms underlying its anti-fibrotic activity. The ongoing and future clinical trials will be crucial in establishing the efficacy and safety of Aderamastat in patients with fibrotic diseases.[9][10][11]

References

• 1. Elastin accumulation is regulated at the level of degradation by macrophage metalloelastase (MMP-12) during experimental liver fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. in-vitro-degradation-of-human-tropoelastin-by-mmp-12-and-the-generation-of-matrikines-from-domain-24 - Ask this paper | Bohrium [bohrium.com]
• 3. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 4. foreseepharma.com [foreseepharma.com]
• 5. In vitro degradation of human tropoelastin by MMP-12 and the generation of matrikines from domain 24 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rupress.org [rupress.org]
• 7. Frontiers | Elastin Structure, Synthesis, Regulatory Mechanism and Relationship With Cardiovascular Diseases [frontiersin.org]
• 8. Correlation between airway responsiveness and proteoglycan production by bronchial fibroblasts from normal and asthmatic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Foresee Pharmaceuticals Announces Preliminary Results from a Phase 1 Clinical Trial, Highlighting Promising Safety, Tolerability and Pharmacokinetic Profile of Linvemastat (FP-020), a Novel and Selective MMP-12 Inhibitor. [prnewswire.com]
• 10. Foresee Pharmaceuticals Announces a Keynote Oral Presentation and Participation at the 2025 American Thoracic Society International Conference [prnewswire.com]
• 11. foreseepharma.com [foreseepharma.com]

Protocols & Analytical Methods

Application Notes and Protocols: Utilizing FP-025 in a House Dust Mite (HDM) Asthma Mouse Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allergic asthma is a chronic inflammatory disease of the airways affecting millions worldwide. The house dust mite (HDM) is a globally significant allergen that can trigger and exacerbate asthmatic responses. Preclinical research extensively utilizes HDM-induced asthma mouse models to investigate disease pathogenesis and evaluate novel therapeutic agents. FP-025 is a novel, potent, and highly selective oral inhibitor of matrix metalloproteinase-12 (MMP-12).[1][2][3] MMP-12 has been implicated in the inflammatory processes of various asthma subtypes, including the accumulation of neutrophils and eosinophils, regulation of macrophage function, and the development of airway hyperresponsiveness (AHR).[1][2] These application notes provide detailed protocols for the use of FP-025 in an HDM-induced asthma mouse model, based on established preclinical studies.

Mechanism of Action of FP-025

FP-025 is a non-hydroxamate inhibitor of MMP-12, demonstrating high selectivity over other MMP family members.[1][2] In the context of allergic asthma, MMP-12 is believed to contribute to airway inflammation and remodeling. By inhibiting MMP-12, FP-025 aims to mitigate these pathological features. Studies have shown that FP-025 can attenuate AHR, reduce inflammatory cell numbers in the airways, and decrease mucus production and fibrosis in the lungs of HDM-sensitized mice.[1][2][3]

Key Experimental Protocols

HDM-Induced Allergic Asthma Mouse Model

This protocol describes the induction of a persistent allergic asthma phenotype in mice through sensitization and challenge with HDM extract.

Materials:

• C57BL/6J mice (or other appropriate strain)

• House Dust Mite (HDM) extract (e.g., from Dermatophagoides pteronyssinus)

• Sterile Phosphate-Buffered Saline (PBS)

• Anesthesia (e.g., isoflurane)

• Micropipettes and sterile tips

Procedure:

• Sensitization: On day 0, lightly anesthetize the mice. Intranasally (i.n.) administer 1 µg of HDM extract in 40 µL of sterile PBS.[4][5]

• Challenge: From day 7 to day 11 (for 5 consecutive days), challenge the sensitized mice daily with 10 µg of HDM extract in 40 µL of sterile PBS administered intranasally under light anesthesia.[4][5]

• Control Group: A control group should receive intranasal administration of sterile PBS following the same timeline.

FP-025 Administration

This protocol outlines the oral administration of FP-025 to the HDM-sensitized and challenged mice.

Materials:

• FP-025 compound

• Vehicle for oral gavage (e.g., appropriate solvent)

• Oral gavage needles

• Prednisone (for positive control group)

• Sterile saline (for intraperitoneal injection)

Procedure:

• Treatment Period: For therapeutic intervention studies, begin FP-025 treatment during the HDM challenge phase. For example, daily for 7 days.[1][2][3]

• Dosage: Administer FP-025 orally at desired doses (e.g., increasing doses from 0 to 100 mg/kg).[1][2][3]

• Vehicle Control: A control group should receive the vehicle alone.

• Positive Control: A positive control group can be treated with a standard asthma therapeutic, such as Prednisone (e.g., 5 mg/kg, intraperitoneally).[1][2][3]

Assessment of Airway Hyperresponsiveness (AHR)

AHR is a key feature of asthma and can be measured in response to a bronchoconstrictor agent like methacholine.

Materials:

• Whole-body plethysmography system

• Methacholine chloride solution in sterile saline (at increasing concentrations)

• Nebulizer

Procedure:

• Place the mice in the plethysmography chambers and allow them to acclimatize.

• Record baseline airway resistance.

• Expose the mice to nebulized sterile saline (vehicle control) followed by increasing concentrations of nebulized methacholine.

• Measure and record the changes in airway resistance (e.g., as Penh) at each methacholine concentration.

• Compare the AHR between different treatment groups. Studies have shown that 100 mg/kg of FP-025 can abrogate AHR to a similar extent as Prednisone.[1][2][3]

Bronchoalveolar Lavage (BAL) and Cell Analysis

BAL fluid (BALF) is collected to analyze the inflammatory cell infiltrate in the airways.

Materials:

• Tracheal cannula

• Sterile PBS

• Hemocytometer or automated cell counter

• Cytospin centrifuge

• Staining reagents (e.g., Diff-Quik)

• Microscope

Procedure:

• Euthanize the mice and cannulate the trachea.

• Instill and aspirate a known volume of sterile PBS into the lungs to collect BALF.

• Determine the total number of cells in the BALF using a hemocytometer.

• Prepare cytospin slides of the BALF cells.

• Stain the slides and perform a differential cell count (macrophages, eosinophils, neutrophils, lymphocytes) under a microscope.

• Treatment with 100 mg/kg of FP-025 has been shown to significantly reduce the numbers of total BAL cells, including eosinophils, neutrophils, macrophages, inflammatory-migratory dendritic cells, B lymphocytes, and CD4+ T lymphocytes.[1][3]

Lung Histology

Histological analysis of lung tissue is performed to assess airway inflammation, mucus production, and fibrosis.

Materials:

• Formalin or other fixative

• Paraffin embedding station

• Microtome

• Hematoxylin and Eosin (H&E) stain

• Periodic acid-Schiff (PAS) stain (for mucus)

• Alpha-smooth muscle actin (α-SMA) stain (for fibrosis)

• Microscope

Procedure:

• Perfuse the lungs with saline and then fix them in formalin.

• Embed the fixed lungs in paraffin and section them.

• Stain the lung sections with H&E to assess cellular infiltrates, PAS to visualize mucus production, and α-SMA to evaluate fibrosis.

• Score the stained sections for the degree of inflammation, mucus production, and fibrosis.

• FP-025 at a dose of 100 mg/kg has been observed to reduce peri-bronchial and peri-arterial cellular infiltrates, mucus production, and fibrosis in the lungs of HDM-sensitized mice.[1][2]

Data Presentation

The following tables summarize the quantitative data from a representative study using FP-025 in an HDM asthma mouse model.

Table 1: Effect of FP-025 on Airway Hyperresponsiveness (AHR)

Treatment Group	AHR (Penh) at max Methacholine dose
Control (HDM + Vehicle)	High
FP-025 (100 mg/kg)	Significantly Reduced
Prednisone (5 mg/kg)	Significantly Reduced

Table 2: Effect of FP-025 on Inflammatory Cells in Bronchoalveolar Lavage Fluid (BALF)

Cell Type	Control (HDM + Vehicle)	FP-025 (100 mg/kg)	Prednisone (5 mg/kg)
Total Cells	High	Significantly Reduced	Significantly Reduced
Eosinophils	High	Significantly Reduced	Significantly Reduced
Neutrophils	High	Significantly Reduced	Significantly Reduced
Macrophages	High	Significantly Reduced	Significantly Reduced
Lymphocytes	High	Significantly Reduced	Significantly Reduced

Table 3: Effect of FP-025 on Lung Histopathology

Histological Feature	Control (HDM + Vehicle)	FP-025 (100 mg/kg)	Prednisone (5 mg/kg)
Inflammation Score	High	Reduced	Reduced
Mucus Production (PAS)	High	Reduced	Reduced
Fibrosis (α-SMA)	High	Reduced	Reduced

Visualizations

Caption: Experimental workflow for evaluating FP-025 in an HDM-induced asthma mouse model.

Caption: Signaling pathway illustrating the proposed mechanism of action of FP-025 in allergic asthma.

References

• 1. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.rug.nl [research.rug.nl]
• 3. researchgate.net [researchgate.net]
• 4. The development of allergic inflammation in a murine house dust mite asthma model is suppressed by synbiotic mixtures of non-digestible oligosaccharides and Bifidobacterium breve M-16V - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | HMOS 2’FL and 3FL prevent house dust mite induced proinflammatory cytokine release in vitro and decrease specific IgE production in a murine allergic asthma model [frontiersin.org]

Application Notes and Protocols for Aderamastat (FP-025) in In Vivo Mouse Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aderamastat (also known as FP-025) is a potent and selective, orally active inhibitor of matrix metalloproteinase-12 (MMP-12).[1] MMP-12, also known as macrophage elastase, is a key enzyme implicated in the pathophysiology of various inflammatory and fibrotic diseases, particularly those affecting the respiratory system such as asthma and chronic obstructive pulmonary disease (COPD).[2][3] By inhibiting MMP-12, Aderamastat has been shown to attenuate inflammation, reduce tissue remodeling, and alleviate airway hyperresponsiveness in preclinical models.[2][4] These application notes provide a comprehensive overview of the recommended dosage, experimental protocols, and relevant biological pathways for the use of Aderamastat in in vivo mouse studies.

Data Presentation

Aderamastat Dosage and Administration in a Mouse Model of Allergic Asthma

The following table summarizes the key parameters for the administration of Aderamastat in a house dust mite (HDM)-induced allergic asthma model in C57BL/6J mice.

Parameter	Details	Reference
Drug	Aderamastat (FP-025)	[4]
Animal Model	House Dust Mite (HDM)-sensitized C57BL/6J mice	[1][4]
Dosage Range	10 - 100 mg/kg	[1]
Administration Route	Oral (p.o.)	[1]
Frequency	Daily	[4]
Duration	7 days	[4]
Reported Effects	- Dose-dependent attenuation of airway hyperresponsiveness (AHR).- Significant reduction in the number of inflammatory cells (total cells, eosinophils, neutrophils, macrophages) in bronchoalveolar lavage fluid (BALF).- Reduced peri-bronchial and peri-arterial cellular infiltrates.- Decreased lung fibrosis and mucus production.	[4]

Pharmacokinetic Parameters

Publicly available literature does not currently provide specific pharmacokinetic data (Cmax, Tmax, half-life, oral bioavailability) for Aderamastat in mice. The available pharmacokinetic studies have been conducted in healthy human subjects.[5][6] Therefore, it is highly recommended that researchers perform pilot pharmacokinetic studies in their specific mouse strain and experimental conditions to determine the optimal dosing regimen.

Signaling Pathways and Experimental Workflows

Aderamastat (FP-025) Mechanism of Action: MMP-12 Inhibition

Aderamastat exerts its therapeutic effects by selectively inhibiting MMP-12. In chronic inflammatory conditions like asthma, MMP-12 is upregulated and contributes to tissue remodeling and inflammation. By blocking MMP-12, Aderamastat interferes with these pathological processes.

Caption: Aderamastat inhibits MMP-12, blocking downstream inflammatory and fibrotic pathways.

Experimental Workflow: Aderamastat Efficacy in a House Dust Mite (HDM)-Induced Asthma Model

The following diagram outlines a typical experimental workflow for evaluating the efficacy of Aderamastat in a mouse model of allergic asthma induced by house dust mite extract.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. First-in-Man Safety, Tolerability, and Pharmacokinetics of a Novel and Highly Selective Inhibitor of Matrix Metalloproteinase-12, FP-025: Results from Two Randomized Studies in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Aderamastat in Idiopathic Pulmonary Fibrosis (IPF) Research Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preclinical evaluation of Aderamastat, a selective Matrix Metalloproteinase-12 (MMP-12) inhibitor, in a widely used animal model of Idiopathic Pulmonary Fibrosis (IPF).[1][2][3] The protocols outlined below are intended to assist researchers in designing and executing robust studies to assess the anti-fibrotic potential of Aderamastat.

Aderamastat is an investigational small molecule that selectively targets MMP-12, an enzyme implicated in the pathogenesis of inflammatory and fibrotic diseases.[1][2][3] MMP-12, also known as macrophage elastase, is secreted by macrophages and plays a crucial role in tissue remodeling, inflammation, and fibrosis.[3][4] Elevated levels of MMP-12 have been observed in animal models of pulmonary fibrosis and in patients with IPF, suggesting that its inhibition may be a promising therapeutic strategy.[5][6][7]

Mechanism of Action and Signaling Pathway

MMP-12 is a key mediator in the complex signaling cascade that leads to lung fibrosis. In response to lung injury, alveolar macrophages are activated and secrete MMP-12. This enzyme contributes to the breakdown of the extracellular matrix, which in turn releases growth factors and cytokines that promote the proliferation and differentiation of fibroblasts into myofibroblasts. These myofibroblasts are the primary cells responsible for the excessive deposition of collagen and other matrix proteins, leading to the characteristic scarring of the lung tissue seen in IPF. By selectively inhibiting MMP-12, Aderamastat is hypothesized to interrupt this pathological process, thereby reducing inflammation and attenuating the progression of fibrosis.

MMP-12 signaling pathway in lung fibrosis.

Experimental Protocol: Bleomycin-Induced Pulmonary Fibrosis in Mice

The bleomycin-induced lung fibrosis model is a well-established and widely used preclinical model that recapitulates many of the key features of human IPF.[8][9][10] This protocol describes the induction of fibrosis using bleomycin and subsequent treatment with Aderamastat to evaluate its therapeutic efficacy.

Materials

• Bleomycin sulfate (pharmaceutical grade)

• Sterile, endotoxin-free saline

• Aderamastat (or vehicle control)

• C57BL/6 mice (male, 8-10 weeks old)

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Animal intubation equipment

• Reagents for bronchoalveolar lavage (BAL) fluid analysis

• Histology supplies (formalin, paraffin, staining reagents)

• Hydroxyproline assay kit

Experimental Workflow

Workflow for Aderamastat evaluation.

Procedure

• Animal Acclimatization and Baseline: House C57BL/6 mice in a controlled environment for at least one week prior to the experiment. Record baseline body weights.

• Randomization: Randomly assign mice to the following experimental groups (n=8-10 per group):

  • Sham + Vehicle

  • Bleomycin + Vehicle

  • Bleomycin + Aderamastat (Low Dose)

  • Bleomycin + Aderamastat (High Dose)

• Induction of Pulmonary Fibrosis (Day 0):

  • Anesthetize mice using a suitable anesthetic.

  • Intratracheally instill a single dose of bleomycin sulfate (1.5 - 3.0 U/kg) dissolved in 50 µL of sterile saline. The sham group will receive 50 µL of sterile saline only.

• Aderamastat Administration:

  • Beginning on day 1 and continuing daily until the end of the study, administer Aderamastat or vehicle control via oral gavage. The appropriate dosage range for Aderamastat should be determined from prior pharmacokinetic and tolerability studies.

• Monitoring:

  • Monitor mice daily for clinical signs of distress, including weight loss, ruffled fur, and altered breathing. Record body weights every other day.

• Euthanasia and Sample Collection (Day 14 or 21):

  • At the end of the treatment period, euthanize mice by an approved method.

  • Perform a bronchoalveolar lavage (BAL) on the left lung to collect fluid for cell counts and cytokine analysis.

  • Perfuse the right lung with saline and then inflate and fix with 10% neutral buffered formalin for histological analysis.

  • A portion of the right lung can be snap-frozen for biochemical analysis (e.g., hydroxyproline assay).

Assessment of Fibrosis

• Histopathology:

  • Embed the fixed lung tissue in paraffin, section, and stain with Masson's trichrome to visualize collagen deposition.

  • Score the extent of fibrosis using the Ashcroft scoring system.[11][12][13][14] This is a semi-quantitative method where a score from 0 (normal lung) to 8 (total fibrosis) is assigned to multiple fields of view per lung section.[11][13][14]

• Hydroxyproline Assay:

  • Quantify the total collagen content in the lung tissue homogenates using a hydroxyproline assay kit. Hydroxyproline is an amino acid that is almost exclusively found in collagen.

• Bronchoalveolar Lavage (BAL) Fluid Analysis:

  • Perform total and differential cell counts on the BAL fluid to assess the inflammatory response.

  • Measure the levels of pro-inflammatory and pro-fibrotic cytokines (e.g., TGF-β, IL-6, TNF-α) in the BAL fluid using ELISA or multiplex assays.

Data Presentation

Quantitative data should be summarized in a clear and structured format to allow for easy comparison between experimental groups. Below are example tables for presenting key outcomes.

Table 1: Effect of Aderamastat on Body Weight

Treatment Group	Day 0 (g)	Day 7 (g)	Day 14 (g)	Day 21 (g)
Sham + Vehicle	22.5 ± 1.2	23.1 ± 1.3	23.8 ± 1.4	24.5 ± 1.5
Bleomycin + Vehicle	22.3 ± 1.1	19.8 ± 1.5	18.5 ± 1.8	19.2 ± 1.6
Bleomycin + Aderamastat (Low)	22.4 ± 1.3	20.9 ± 1.4	20.1 ± 1.6	21.0 ± 1.5#
Bleomycin + Aderamastat (High)	22.6 ± 1.2	21.8 ± 1.2#	21.5 ± 1.3#	22.3 ± 1.4#
Data are presented as mean ± SD. p < 0.05 vs. Sham + Vehicle; #p < 0.05 vs. Bleomycin + Vehicle.

Table 2: Histological and Biochemical Assessment of Lung Fibrosis

Treatment Group	Ashcroft Score	Lung Hydroxyproline (µg/mg)
Sham + Vehicle	0.5 ± 0.2	10.2 ± 2.5
Bleomycin + Vehicle	5.8 ± 1.1	45.6 ± 8.2
Bleomycin + Aderamastat (Low)	3.9 ± 0.9#	32.1 ± 6.5#
Bleomycin + Aderamastat (High)	2.5 ± 0.7#	21.8 ± 5.1#
*Data are presented as mean ± SD. p < 0.05 vs. Sham + Vehicle; #p < 0.05 vs. Bleomycin + Vehicle.

Table 3: Analysis of Bronchoalveolar Lavage (BAL) Fluid

Treatment Group	Total Cells (x10⁵)	Macrophages (x10⁵)	Neutrophils (x10⁵)	TGF-β (pg/mL)
Sham + Vehicle	1.2 ± 0.3	1.1 ± 0.3	0.1 ± 0.05	25.3 ± 5.1
Bleomycin + Vehicle	8.5 ± 1.5	4.2 ± 0.8	4.1 ± 1.2	150.2 ± 25.8
Bleomycin + Aderamastat (Low)	5.1 ± 1.1#	3.1 ± 0.6#	1.9 ± 0.8#	95.7 ± 18.2#
Bleomycin + Aderamastat (High)	3.2 ± 0.9#	2.5 ± 0.5#	0.7 ± 0.4#	60.1 ± 12.5#
*Data are presented as mean ± SD. p < 0.05 vs. Sham + Vehicle; #p < 0.05 vs. Bleomycin + Vehicle.

Conclusion

These application notes provide a framework for the preclinical investigation of Aderamastat in a murine model of IPF. The detailed protocols for the bleomycin-induced fibrosis model and the comprehensive assessment of fibrotic endpoints will enable researchers to rigorously evaluate the therapeutic potential of this selective MMP-12 inhibitor. The expected outcomes, if Aderamastat is effective, would be a significant reduction in lung collagen deposition, improved histological scores, and a decrease in inflammatory markers in the BAL fluid. These findings would provide a strong rationale for the further clinical development of Aderamastat for the treatment of Idiopathic Pulmonary Fibrosis.

References

• 1. Aderamastat - Foresee Pharmaceuticals - AdisInsight [adisinsight.springer.com]
• 2. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 3. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 4. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 5. Matrix Metalloproteinases as Therapeutic Targets for Idiopathic Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Matrix Metalloproteinases and Their Inhibitors in Pulmonary Fibrosis: EMMPRIN/CD147 Comes into Play - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. Experimental mouse model of Bleomycin-induced Pulmonary Fibrosis [jcbr.journals.ekb.eg]
• 9. Mouse models of bleomycin-induced pulmonary fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. jcbr.journals.ekb.eg [jcbr.journals.ekb.eg]
• 11. Histological scoring of lung fibrosis [bio-protocol.org]
• 12. Deep neural network based histological scoring of lung fibrosis and inflammation in the mouse model system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Deep neural network based histological scoring of lung fibrosis and inflammation in the mouse model system | PLOS One [journals.plos.org]
• 14. tandfonline.com [tandfonline.com]

Aderamastat's Potential in Mitigating COPD Exacerbations: Application Notes & Protocols for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chronic Obstructive Pulmonary Disease (COPD) is a progressive inflammatory lung disease characterized by airflow limitation and periodic exacerbations that drive disease progression and increase mortality. Aderamastat (FP-025) is a novel, orally available, and highly selective inhibitor of matrix metalloproteinase-12 (MMP-12). MMP-12 is a key enzyme implicated in the inflammatory and tissue-remodeling processes central to COPD pathogenesis. These application notes provide a framework for investigating the therapeutic potential of Aderamastat in animal models of COPD exacerbations. While specific preclinical data on Aderamastat in COPD models is not yet publicly available, this document outlines relevant experimental protocols and the theoretical mechanism of action based on its known pharmacology.

Introduction to Aderamastat

Aderamastat is a small molecule developed by Foresee Pharmaceuticals targeting MMP-12.[1] MMP-12, also known as macrophage elastase, is secreted by activated macrophages and plays a significant role in extracellular matrix degradation, inflammation, and tissue remodeling within the lungs.[2][3] In the context of COPD, elevated MMP-12 levels are associated with the breakdown of elastin, a critical component of lung tissue, leading to emphysema.[4] Furthermore, MMP-12 is involved in the recruitment and activation of inflammatory cells, including neutrophils and macrophages, which are key drivers of COPD exacerbations.[2][3] By selectively inhibiting MMP-12, Aderamastat aims to reduce the inflammatory cascade and protect against the structural lung damage that characterizes COPD.[1][2]

Aderamastat's Proposed Mechanism of Action in COPD

Aderamastat's therapeutic potential in COPD is predicated on its ability to inhibit MMP-12, thereby modulating downstream inflammatory and proteolytic pathways. The proposed mechanism involves the reduction of inflammatory cell infiltration, particularly neutrophils, into the airways. Neutrophils are a major source of proteases and reactive oxygen species that contribute to lung tissue damage and mucus hypersecretion during COPD exacerbations.[5][6] By inhibiting MMP-12, Aderamastat may disrupt the signaling cascades that lead to neutrophil recruitment and activation.

Figure 1: Proposed Mechanism of Aderamastat in COPD.

Experimental Protocols for Studying Aderamastat in Animal Models of COPD Exacerbation

The following protocols describe the induction of COPD-like conditions and exacerbations in animal models, which can be adapted to evaluate the efficacy of Aderamastat.

Cigarette Smoke and Lipopolysaccharide (LPS)-Induced COPD Exacerbation Model

This is a widely used model that mimics the chronic inflammation seen in COPD and a bacterial-induced exacerbation.[7][8]

• Animals: C57BL/6 mice or Sprague-Dawley rats are commonly used.[9][10]

• COPD Induction: Animals are exposed to whole-body cigarette smoke (CS) for 4-6 months.[11] This induces chronic inflammation, emphysema, and small airway remodeling.

• Exacerbation Induction: Following the chronic CS exposure, an acute exacerbation is induced by intranasal or intratracheal administration of lipopolysaccharide (LPS), a component of Gram-negative bacteria.[12][13]

• Aderamastat Administration: Aderamastat can be administered orally at various doses, starting before the LPS challenge and continuing for a specified duration post-challenge.

• Outcome Measures:

  • Bronchoalveolar Lavage (BAL) Fluid Analysis: Measurement of total and differential cell counts (neutrophils, macrophages, lymphocytes) and levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6).

  • Lung Histopathology: Assessment of lung inflammation, emphysema (mean linear intercept), and mucus production (periodic acid-Schiff staining).

  • Lung Function: Measurement of lung resistance and compliance using a small animal ventilator.

Figure 2: Workflow for CS and LPS-induced COPD Model.

Elastase-Induced Emphysema and Exacerbation Model

This model is useful for studying the effects of Aderamastat on emphysema development and subsequent exacerbations.[4][14]

• Animals: Mice (e.g., C57BL/6) are often used.[14]

• Emphysema Induction: A single or repeated intratracheal instillation of porcine pancreatic elastase (PPE) is administered to induce emphysema.[4][14]

• Exacerbation Induction: An exacerbation can be triggered by subsequent exposure to CS or administration of LPS.

• Aderamastat Administration: Treatment with Aderamastat can be initiated before or after elastase instillation to assess both preventative and therapeutic effects.

• Outcome Measures: Similar to the CS/LPS model, with a primary focus on the extent of emphysema.

Data Presentation

Quantitative data from these experiments should be summarized in tables for clear comparison between treatment groups.

Table 1: Effect of Aderamastat on Inflammatory Cell Infiltration in BAL Fluid

Treatment Group	Total Cells (x10^5)	Neutrophils (x10^4)	Macrophages (x10^4)	Lymphocytes (x10^3)
Vehicle Control
Aderamastat (Low Dose)
Aderamastat (High Dose)
Sham

Table 2: Effect of Aderamastat on Pro-inflammatory Cytokines in BAL Fluid (pg/mL)

Treatment Group	TNF-α	IL-1β	IL-6
Vehicle Control
Aderamastat (Low Dose)
Aderamastat (High Dose)
Sham

Table 3: Effect of Aderamastat on Lung Function

Treatment Group	Lung Resistance (cmH2O·s/mL)	Lung Compliance (mL/cmH2O)
Vehicle Control
Aderamastat (Low Dose)
Aderamastat (High Dose)
Sham

Conclusion

Aderamastat, as a selective MMP-12 inhibitor, represents a promising therapeutic strategy for COPD by targeting the underlying inflammatory and tissue-destructive processes. The experimental protocols outlined here provide a robust framework for evaluating the efficacy of Aderamastat in relevant animal models of COPD exacerbations. Future preclinical studies are warranted to generate the quantitative data needed to fully elucidate its therapeutic potential and guide clinical development for this debilitating disease.

References

• 1. Aderamastat by Foresee Pharmaceuticals for Sarcoidosis: Likelihood of Approval [pharmaceutical-technology.com]
• 2. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 3. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 4. scireq.com [scireq.com]
• 5. Drugging the Mighty Neutrophil in Chronic Obstructive Pulmonary Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Understanding the role of neutrophils in chronic inflammatory airway disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. frontiersin.org [frontiersin.org]
• 8. Animal models of chronic obstructive pulmonary disease: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental animal models for COPD: a methodological review [tobaccoinduceddiseases.org]
• 10. Cigarette smoke exposure induced animal models of COPD – procedural variations and apparatus [jpccr.eu]
• 11. copd.conferenceseries.com [copd.conferenceseries.com]
• 12. Experimental animal models for COPD: a methodological review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Animal Models Reflecting Chronic Obstructive Pulmonary Disease and Related Respiratory Disorders: Translating Pre-Clinical Data into Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. itmedicalteam.pl [itmedicalteam.pl]

Application Notes: Protocol for Dissolving Aderamastat in DMSO for In Vitro Studies

Introduction

Aderamastat (FP-025) is a potent and selective inhibitor of matrix metalloproteinase 12 (MMP-12).[1][2][3] MMP-12 is a key enzyme implicated in the pathophysiology of various inflammatory and fibrotic diseases, including allergic asthma and chronic obstructive pulmonary disease (COPD).[3] For in vitro studies investigating the efficacy and mechanism of action of Aderamastat, proper dissolution and handling are critical to ensure accurate and reproducible results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving hydrophobic compounds like Aderamastat for use in cell-based assays.[4] This document provides a detailed protocol for the preparation of Aderamastat stock solutions in DMSO and their subsequent dilution for use in in vitro experiments.

Key Properties of Aderamastat

Aderamastat is an orally active small molecule that has demonstrated anti-inflammatory effects in preclinical models of respiratory disease.[2][3] Its primary mechanism of action is the inhibition of MMP-12, which plays a role in tissue remodeling and inflammation.[1][3]

Quantitative Data Summary

The following table summarizes the key quantitative information for the preparation of Aderamastat solutions for in vitro studies.

Parameter	Value	Source
Molecular Weight	395.45 g/mol	[2]
Solubility in DMSO	100 mg/mL (253.52 mM)	[2]
Recommended Stock Concentration	10 mM - 50 mM in 100% DMSO	General Lab Practice
Recommended Final DMSO Concentration in Cell Culture	≤ 0.5% (v/v)	[4][5]
Stock Solution Storage	-20°C for up to 1 month; -80°C for up to 6 months	[2]

Experimental Protocols

1. Materials and Equipment

• Aderamastat powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO), newly opened[2]

• Sterile, nuclease-free microcentrifuge tubes or vials

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

• Water bath sonicator (optional, for aiding dissolution)[2]

• Cell culture medium appropriate for the cell line being used

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

2. Preparation of Aderamastat Stock Solution (e.g., 25 mM)

This protocol describes the preparation of a 25 mM stock solution. Adjust calculations as needed for different desired concentrations.

• Safety First: Perform all steps in a chemical fume hood or a biological safety cabinet. Wear appropriate PPE.

• Calculate Required Mass:

  • Molecular Weight (MW) of Aderamastat = 395.45 g/mol

  • To make 1 mL of a 25 mM solution:

    • Mass (mg) = (Volume in L) x (Concentration in mol/L) x (MW in g/mol ) x (1000 mg/g)

    • Mass (mg) = (0.001 L) x (0.025 mol/L) x (395.45 g/mol ) x (1000 mg/g) = 9.89 mg

• Dissolution Procedure:

  • Weigh out 9.89 mg of Aderamastat powder and place it into a sterile microcentrifuge tube.

  • Add 1 mL of 100% sterile DMSO to the tube.

  • Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. A clear solution should be obtained.

  • If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[2]

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[2][6]

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

3. Preparation of Working Solutions for Cell Treatment

It is crucial to maintain a consistent final concentration of DMSO across all experimental conditions, including the vehicle control. The final DMSO concentration should not exceed 0.5% for most cell lines, though it is highly recommended to perform a toxicity assay to determine the tolerance of your specific cell line.[4][5][7] A concentration of ≤ 0.1% is often preferred to minimize any potential off-target effects of the solvent.[7][8]

Example Dilution for a Final Concentration of 10 µM Aderamastat:

• Intermediate Dilution (Optional but Recommended):

  • Prepare an intermediate dilution of the 25 mM stock solution in cell culture medium. For example, a 1:100 dilution to create a 250 µM working solution.

• Final Dilution into Culture Medium:

  • To achieve a final concentration of 10 µM Aderamastat in the cell culture wells, you will need to add the stock solution at a ratio that results in a final DMSO concentration of ≤ 0.5%.

  • Using a 25 mM stock solution to get a 10 µM final concentration requires a 1:2500 dilution (25,000 µM / 10 µM = 2500).

  • The final DMSO concentration would be 100% / 2500 = 0.04%. This is well below the recommended maximum.

  • Calculation: To treat cells in a well containing 1 mL of medium, add 0.4 µL of the 25 mM stock solution (1000 µL / 2500 = 0.4 µL).

• Vehicle Control:

  • It is essential to include a vehicle control group in your experiment.[8]

  • This group should be treated with the same final concentration of DMSO as the highest concentration used for Aderamastat treatment.

  • For the example above, you would add 0.4 µL of 100% DMSO to 1 mL of cell culture medium.

Mandatory Visualizations

Caption: Aderamastat inhibits MMP-12, blocking inflammatory pathways.

Caption: Workflow for preparing and using Aderamastat in cell culture.

References

• 1. Aderamastat - Foresee Pharmaceuticals - AdisInsight [adisinsight.springer.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 4. lifetein.com [lifetein.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: A Validated LC-MS/MS Method for the Quantification of Aderamastat in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aderamastat (FP-025) is an orally active and selective inhibitor of matrix metalloproteinase-12 (MMP-12), a key enzyme implicated in the pathophysiology of various inflammatory and fibrotic respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1][2] By targeting MMP-12, Aderamastat represents a novel therapeutic approach to modulate the underlying inflammatory processes in these conditions.[2] The molecular formula of Aderamastat is C₂₁H₁₈N₂O₄S, with a molecular weight of 394.45 g/mol .[3][4]

Accurate quantification of Aderamastat in plasma is crucial for pharmacokinetic (PK) studies, dose-finding, and overall clinical development.[5][6] This application note details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the precise determination of Aderamastat concentrations in K₂EDTA human plasma. The method has been validated in accordance with FDA and EMA guidelines, demonstrating excellent linearity, accuracy, precision, and sensitivity.[5]

Experimental Protocols

1. Materials and Reagents

• Aderamastat reference standard (≥98% purity)

• Aderamastat-d4 (Isotopically labeled internal standard, IS)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (Ultrapure, 18.2 MΩ·cm)

• K₂EDTA human plasma (Screened)

2. Instrumentation

• LC System: Shimadzu Nexera X2 or equivalent UPLC/HPLC system.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent tandem mass spectrometer with a Turbo Ion Spray® source.[5]

• Analytical Column: C6-Phenyl, 5 µm, 110 Å, 50 x 2.0 mm or equivalent.[5]

3. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare primary stock solutions of Aderamastat and Aderamastat-d4 (IS) by dissolving the accurately weighed compounds in methanol.

• Working Solutions: Prepare serial dilutions of the Aderamastat stock solution with 50:50 (v/v) acetonitrile/water to create calibration curve (CC) and quality control (QC) spiking solutions.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the IS stock solution with acetonitrile.

4. Sample Preparation: Liquid-Liquid Extraction (LLE)

• Pipette 50 µL of plasma sample (blank, CC, or QC) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the 100 ng/mL IS working solution to all tubes except the blank matrix.

• Vortex briefly to mix.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

5. LC-MS/MS Conditions

Table 1: Chromatographic Conditions

Parameter	Value
Analytical Column	C6-Phenyl, 5 µm, 50 x 2.0 mm[5]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.6 mL/min
Gradient	Isocratic or Gradient (as needed for separation)
Column Temperature	35°C[5]
Injection Volume	5 µL
Run Time	4.0 minutes

Table 2: Mass Spectrometric Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	m/z 395.1 → 189.1 (Predicted)
MRM Transition (IS)	m/z 399.1 → 193.1 (Predicted)
Collision Energy (CE)	Optimized during method development
Declustering Potential (DP)	Optimized during method development
Source Temperature	550°C
IonSpray Voltage	5500 V

Note: MRM transitions are predicted based on the chemical structure of Aderamastat (C₂₁H₁₈N₂O₄S) and may require optimization.

Method Validation Summary

The bioanalytical method was fully validated for linearity, sensitivity, accuracy, precision, selectivity, recovery, matrix effect, and stability.[5]

Table 3: Calibration Curve Linearity

Range (ng/mL)	r²
0.5 - 500	≥0.998

Table 4: Accuracy and Precision (Intra- and Inter-Day)

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	0.5	≤15.0	±15.0	≤15.0	±15.0
LQC	1.5	≤10.0	±10.0	≤10.0	±10.0
MQC	75	≤10.0	±10.0	≤10.0	±10.0
HQC	400	≤10.0	±10.0	≤10.0	±10.0

Table 5: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Mean Recovery (%)	Mean Matrix Effect (%)
LQC	1.5	91.5	98.2
HQC	400	93.2	99.1

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Aderamastat | C21H18N2O4S | CID 67177374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Validation of a method for the determination of Aderamastat (FP-025) in K2EDTA human plasma by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. foreseepharma.com [foreseepharma.com]

Application Notes & Protocols: Preclinical Evaluation of Aderamastat

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aderamastat (also known as FP-025) is an orally active, selective small-molecule inhibitor of Matrix Metalloproteinase-12 (MMP-12).[1][2] MMP-12 is a key enzyme implicated in the pathophysiology of various inflammatory and fibrotic diseases, particularly those affecting the respiratory system.[3][4] Secreted primarily by macrophages, MMP-12 plays a crucial role in tissue remodeling, extracellular matrix degradation, and the modulation of immune cell activity.[4] Elevated MMP-12 levels are associated with the severity of conditions like asthma and chronic obstructive pulmonary disease (COPD).[3][5] Aderamastat's targeted inhibition of MMP-12 presents a promising therapeutic strategy to mitigate the underlying inflammatory and fibrotic processes in these diseases.[3]

These application notes provide a comprehensive framework for the preclinical evaluation of Aderamastat, detailing the experimental design, protocols, and data presentation for key in vitro and in vivo studies.

Mechanism of Action: MMP-12 in Inflammatory and Fibrotic Pathways

MMP-12 contributes to disease pathogenesis by breaking down elastin and other extracellular matrix components, and by activating or processing various cytokines, chemokines, and growth factors. This activity promotes the recruitment and activation of inflammatory cells such as neutrophils and lymphocytes, leading to chronic inflammation and subsequent fibrotic remodeling. Aderamastat selectively binds to the catalytic site of MMP-12, blocking these downstream effects.

References

• 1. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 4. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 5. foreseepharma.com [foreseepharma.com]

Technical Notes & Optimization

improving Aderamastat bioavailability with different formulations

This technical support center provides researchers, scientists, and drug development professionals with guidance on improving the bioavailability of Aderamastat through various formulation strategies. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Aderamastat and what are its therapeutic targets?

Aderamastat (also known as FP-025) is an orally active and selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1][2][3] It is under development for respiratory conditions such as allergic asthma, chronic obstructive pulmonary disease (COPD), and pulmonary fibrosis.[1][3][4] The mechanism of action involves the inhibition of MMP-12, an enzyme implicated in inflammatory and fibrotic diseases.[5][6]

Q2: What are the potential challenges affecting the oral bioavailability of Aderamastat?

While specific bioavailability data for Aderamastat is not publicly available, drugs in its class can face challenges such as:

• Poor aqueous solubility: Many small molecule inhibitors have low water solubility, which can limit their dissolution in the gastrointestinal tract and subsequent absorption.[7][8]

• First-pass metabolism: The drug may be extensively metabolized in the liver before it reaches systemic circulation, reducing its bioavailability.[9]

• Efflux transporters: The molecule might be actively transported out of intestinal cells back into the gut lumen, limiting its net absorption.

Q3: What are the general strategies to improve the bioavailability of poorly soluble drugs like Aderamastat?

Several formulation strategies can be employed to enhance the oral bioavailability of compounds with low solubility.[7][10][11] These include:

• Particle Size Reduction: Increasing the surface area of the drug by reducing its particle size can enhance the dissolution rate.[7][11]

• Solid Dispersions: Dispersing the drug in a hydrophilic carrier can improve its solubility and dissolution.[11]

• Lipid-Based Formulations: Encapsulating the drug in lipid-based systems can improve its solubilization and facilitate lymphatic transport, potentially bypassing first-pass metabolism.[11][12]

• Nanotechnology: Formulating the drug as nanoparticles can significantly increase its surface area and improve absorption.[10][12]

Troubleshooting Guides

Issue 1: Low and variable plasma concentrations of Aderamastat in preclinical studies.

This issue often points to problems with drug dissolution and absorption.

• Possible Cause 1: Poor Solubility.

  • Troubleshooting Steps:

    • Characterize Physicochemical Properties: Determine the aqueous solubility and dissolution rate of the neat Aderamastat active pharmaceutical ingredient (API).

    • Particle Size Reduction: If solubility is low, consider micronization or nanomilling to increase the surface area for dissolution.

    • Amorphous Solid Dispersions: Prepare solid dispersions of Aderamastat with hydrophilic polymers to enhance its solubility.

• Possible Cause 2: Inadequate Formulation.

  • Troubleshooting Steps:

    • Evaluate Different Formulation Approaches: Compare the in vivo performance of simple suspensions with more advanced formulations like self-emulsifying drug delivery systems (SEDDS) or lipid-based nanoparticles.

    • Optimize Excipient Selection: The choice of polymers, surfactants, and lipids can significantly impact drug release and absorption. Conduct a systematic screening of excipients.

Issue 2: High inter-individual variability in Aderamastat exposure.

High variability can be caused by factors related to the drug's interaction with the gastrointestinal environment.

• Possible Cause: Food Effects.

  • Troubleshooting Steps:

    • Conduct Fed vs. Fasted Animal Studies: Assess the oral bioavailability of your Aderamastat formulation in the presence and absence of food.

    • Lipid-Based Formulations: If a positive food effect is observed (higher exposure with food), it may indicate that lipids in the meal are aiding solubilization. This would support the development of a lipid-based formulation to mimic this effect and reduce variability.

Data Presentation

Table 1: Comparison of Formulation Strategies to Enhance Aderamastat Bioavailability

Formulation Strategy	Principle	Potential Advantages	Potential Disadvantages
Micronization/Nanomilling	Increases surface area to volume ratio	Simple and cost-effective	May not be sufficient for very poorly soluble compounds
Amorphous Solid Dispersions	Stabilizes the drug in a high-energy, amorphous state	Significant increase in apparent solubility and dissolution rate	Potential for recrystallization during storage, impacting stability
Lipid-Based Formulations (e.g., SEDDS)	Solubilizes the drug in a lipid matrix	Enhances solubility and can promote lymphatic absorption, bypassing first-pass metabolism	Can be complex to formulate and may have stability issues
Nanoparticles (e.g., Polymeric or Lipid)	Increases surface area and can be engineered for controlled release	High drug loading capacity, potential for targeted delivery	More complex manufacturing process and potential for toxicity

Experimental Protocols

Protocol 1: Preparation of Aderamastat Solid Dispersion by Solvent Evaporation

• Dissolution: Dissolve Aderamastat and a hydrophilic polymer (e.g., PVP K30, HPMC) in a common volatile solvent (e.g., methanol, ethanol).

• Evaporation: Remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting solid film in a vacuum oven to remove any residual solvent.

• Milling and Sieving: Gently mill the dried film and pass it through a sieve to obtain a powder of uniform particle size.

• Characterization: Characterize the solid dispersion for drug content, dissolution rate, and physical form (amorphous vs. crystalline) using techniques like DSC and XRD.

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

• Animal Dosing: Administer the Aderamastat formulation orally to a group of fasted rodents (e.g., Sprague-Dawley rats).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours) via a suitable route (e.g., tail vein).

• Plasma Preparation: Process the blood samples to separate the plasma.

• Bioanalysis: Quantify the concentration of Aderamastat in the plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve) to assess the bioavailability of the formulation.

Visualizations

Caption: Experimental workflow for developing and evaluating Aderamastat formulations.

Caption: Simplified signaling pathway of MMP-12 and the inhibitory action of Aderamastat.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. Aderamastat - Foresee Pharmaceuticals - AdisInsight [adisinsight.springer.com]
• 4. Aderamastat by Foresee Pharmaceuticals for Sarcoidosis: Likelihood of Approval [pharmaceutical-technology.com]
• 5. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 6. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 7. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. openaccesspub.org [openaccesspub.org]
• 9. Video: Factors Influencing Bioavailability: First-Pass Elimination [jove.com]
• 10. upm-inc.com [upm-inc.com]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]

Aderamastat Technical Support Center: Troubleshooting Solubility for Cell Culture Applications

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges when working with Aderamastat in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Aderamastat stock solutions?

A1: The recommended solvent for preparing Aderamastat stock solutions is dimethyl sulfoxide (DMSO). Aderamastat has a high solubility in DMSO, reaching up to 100 mg/mL with the aid of ultrasonication.[1] It is crucial to use newly opened, anhydrous DMSO, as the solvent is hygroscopic and absorbed water can significantly reduce the solubility of Aderamastat.[1]

Q2: My Aderamastat precipitates when I add it to my cell culture medium. What can I do?

A2: Precipitation upon addition to aqueous solutions like cell culture media is a common issue with hydrophobic compounds like Aderamastat. Here are several troubleshooting steps:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is as low as possible, ideally 0.5% or lower.[2][3] Most cell lines tolerate DMSO up to 1%, but it can vary depending on the cell type.[2] Primary cells are often more sensitive.[2] Always include a vehicle control (medium with the same final DMSO concentration without Aderamastat) in your experiments.

• Dilution Method: Instead of adding the Aderamastat stock solution directly to the full volume of your medium, try a serial dilution approach. First, dilute the stock into a small volume of serum-free medium or phosphate-buffered saline (PBS), vortexing gently, and then add this intermediate dilution to your final culture volume.

• Temperature: Gently warming the cell culture medium to 37°C before adding the Aderamastat solution can sometimes help maintain solubility. However, avoid excessive heat as it can degrade the compound.

• Vortexing: When adding the Aderamastat stock or intermediate dilution, gently vortex or swirl the medium to ensure rapid and even dispersion. This can prevent the formation of localized high concentrations that are more prone to precipitation.

Q3: What is the maximum recommended final concentration of DMSO in my cell culture?

A3: The maximum tolerated DMSO concentration is cell-type dependent. For most cell lines, a final DMSO concentration of 0.5% is generally considered safe.[2][3] For sensitive or primary cells, it is advisable to keep the concentration at or below 0.1%.[1][2] It is best practice to perform a dose-response experiment with DMSO alone to determine the specific tolerance of your cell line.

Q4: Can I use other solvents besides DMSO?

A4: While DMSO is the most common and recommended solvent, for specific applications, other solvents or formulations might be considered. For in vivo studies, formulations with PEG300, Tween-80, and saline have been used.[1] However, for cell culture, the toxicity of these alternative solvents at effective concentrations would need to be carefully evaluated for your specific cell line.

Troubleshooting Guide: Aderamastat Solubility in Cell Culture

This guide provides a step-by-step approach to address common solubility issues with Aderamastat.

Table 1: Aderamastat Solubility Data

Solvent	Concentration	Method	Reference
Dimethyl Sulfoxide (DMSO)	100 mg/mL	Requires ultrasonication	[1]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Aderamastat Stock Solution in DMSO

Materials:

• Aderamastat powder (MW: 394.45 g/mol )

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

• Ultrasonic bath

Method:

• Weigh out 39.45 mg of Aderamastat powder and place it in a sterile microcentrifuge tube.

• Add 1 mL of anhydrous, sterile DMSO to the tube.

• Vortex the tube briefly to mix.

• Place the tube in an ultrasonic bath and sonicate until the Aderamastat is completely dissolved. This may take several minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C. Stored properly, the stock solution is stable for several months.

Protocol 2: Diluting Aderamastat Stock Solution into Cell Culture Medium

Objective: To achieve a final concentration of 10 µM Aderamastat with a final DMSO concentration of 0.1%.

Method:

• Thaw a single aliquot of your 100 mM Aderamastat stock solution.

• Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL of sterile, serum-free cell culture medium or PBS. This will give you a 100 µM intermediate solution. Vortex gently immediately after adding the stock.

• Add 100 µL of the 100 µM intermediate solution to 900 µL of your final cell culture medium (containing serum and other supplements). This will result in a final Aderamastat concentration of 10 µM and a final DMSO concentration of 0.1%.

• Mix the final solution gently by swirling or pipetting up and down before adding it to your cells.

Visual Troubleshooting and Signaling Pathways

Caption: A logical workflow to troubleshoot Aderamastat precipitation in cell culture.

Aderamastat is a selective inhibitor of Matrix Metalloproteinase-12 (MMP-12). MMP-12, also known as macrophage elastase, is primarily secreted by macrophages and plays a significant role in inflammatory and fibrotic diseases.[4][5][6] It contributes to tissue remodeling and the regulation of inflammatory responses.

Caption: Aderamastat inhibits MMP-12, modulating inflammatory and fibrotic pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. lifetein.com [lifetein.com]
• 3. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 5. foreseepharma.com [foreseepharma.com]
• 6. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]

Aderamastat Technical Support Center: Identifying and Minimizing Off-Target Effects

Welcome to the Aderamastat Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on identifying and minimizing off-target effects of Aderamastat in various assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Aderamastat?

Aderamastat (also known as FP-025) is an orally active and highly selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1][2][3][4] MMP-12 is an enzyme involved in the breakdown of the extracellular matrix and has been implicated in the pathophysiology of inflammatory and fibrotic diseases, particularly respiratory conditions like asthma and chronic obstructive pulmonary disease (COPD).[5][6][7][8][9] By inhibiting MMP-12, Aderamastat exerts anti-inflammatory and anti-fibrotic effects.[1][4]

Q2: What is known about the selectivity profile of Aderamastat?

Q3: What are the potential off-target effects of Aderamastat?

Given its primary target is an MMP, potential off-target effects could involve the inhibition of other MMPs, which play roles in various physiological processes like wound healing and tissue remodeling. While Aderamastat is reported to be highly selective for MMP-12, even minor inhibition of other MMPs could lead to unintended biological consequences in sensitive assay systems. Non-MMP off-target effects have not been extensively reported in the public domain.

Q4: How can I experimentally determine the selectivity of Aderamastat in my lab?

To confirm the selectivity of Aderamastat, it is recommended to perform a selectivity profiling assay against a panel of relevant MMPs (e.g., MMP-1, -2, -3, -7, -8, -9, -13). This can be achieved using commercially available fluorometric assay kits for each MMP. The general workflow involves determining the IC50 value of Aderamastat for each MMP and comparing it to the IC50 for MMP-12.

Troubleshooting Guides

Guide 1: Investigating Potential Off-Target Effects in Cell-Based Assays

Problem: Unexpected or inconsistent results in cell-based assays when using Aderamastat.

Possible Cause	Troubleshooting Steps
Inhibition of other MMPs expressed by the cell line.	1. Identify MMP expression profile: Use techniques like RT-qPCR or proteomics to determine which MMPs are expressed by your cell line. 2. Correlate with selectivity data: Compare the expressed MMPs with the known selectivity profile of Aderamastat. 3. Use a less selective inhibitor as a control: Compare the cellular phenotype induced by Aderamastat to that of a broad-spectrum MMP inhibitor to see if the effects are similar. 4. Rescue experiment: If a specific off-target MMP is suspected, try to rescue the phenotype by adding the product of that MMP's activity.
Compound cytotoxicity.	1. Perform a cell viability assay: Use assays like MTT, MTS, or trypan blue exclusion to determine the cytotoxic concentration of Aderamastat on your specific cell line. 2. Titrate the compound: Use the lowest effective concentration of Aderamastat that inhibits MMP-12 without causing significant cell death.
Interaction with assay components.	1. Vehicle control: Ensure that the solvent used to dissolve Aderamastat (e.g., DMSO) does not affect the assay at the final concentration used. 2. Test for interference: Run the assay with and without Aderamastat in the absence of cells to check for any direct interaction with assay reagents or the detection system.

Guide 2: Troubleshooting Fluorometric MMP Inhibition Assays

Problem: Inaccurate or unreliable results in fluorometric assays for Aderamastat's inhibitory activity.

Possible Cause	Troubleshooting Steps
High background fluorescence.	1. Check for autofluorescence: Test the fluorescence of Aderamastat alone at the assay's excitation and emission wavelengths. 2. Use appropriate microplates: Use black, opaque-walled microplates to minimize light scatter and bleed-through.[10] 3. Optimize buffer components: Some buffer components can be autofluorescent. Test each component individually. 4. Subtract blank readings: Always include wells with all components except the enzyme or substrate to measure and subtract background fluorescence.
Low signal or no enzyme activity.	1. Enzyme activation: Ensure that the recombinant MMP enzyme has been properly activated according to the manufacturer's instructions (often with APMA). 2. Enzyme concentration: Titrate the enzyme to find a concentration that gives a robust signal within the linear range of the assay. 3. Substrate stability: Protect the fluorogenic substrate from light and repeated freeze-thaw cycles. 4. Incubation time and temperature: Optimize the incubation time and maintain a constant temperature (typically 37°C) to ensure consistent enzyme activity.
Inconsistent IC50 values.	1. Solubility of Aderamastat: Ensure Aderamastat is fully dissolved in the assay buffer. Poor solubility can lead to inaccurate concentrations. 2. Pipetting accuracy: Use calibrated pipettes and proper technique to ensure accurate dilutions and additions. 3. Kinetic vs. endpoint reading: For competitive inhibitors, pre-incubation of the enzyme with the inhibitor before adding the substrate is crucial. A kinetic read is often more accurate than an endpoint read.

Quantitative Data Summary

The following table summarizes the reported selectivity of Aderamastat. Note that specific IC50 values for a full MMP panel are not publicly available.

Target	Selectivity vs. MMP-12	Reference
MMP-2	90-fold lower potency	[1][2][3]
Other MMPs (unspecified)	100 to 1000-fold lower potency	[1][2][3]

Experimental Protocols

Protocol 1: Determination of Aderamastat IC50 using a Fluorometric Assay

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC50) of Aderamastat for MMP-12 or other MMPs.

Materials:

• Recombinant human MMP-12 (and other MMPs for selectivity profiling)

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Assay buffer (typically Tris-based with CaCl2, NaCl, and a detergent like Brij-35)

• Aderamastat stock solution (e.g., 10 mM in DMSO)

• APMA (4-aminophenylmercuric acetate) for enzyme activation

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader

Procedure:

• Enzyme Activation: Activate the pro-MMP enzyme with APMA according to the manufacturer's instructions. This typically involves incubation at 37°C for a specified time.

• Aderamastat Dilution Series: Prepare a serial dilution of Aderamastat in assay buffer. It is recommended to perform a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM). Include a vehicle control (DMSO) without the inhibitor.

• Assay Plate Setup:

  • Add 50 µL of assay buffer to all wells.

  • Add 10 µL of each Aderamastat dilution or vehicle control to the appropriate wells.

  • Add 20 µL of the activated MMP enzyme to all wells except the "no enzyme" control wells.

• Pre-incubation: Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 20 µL of the fluorogenic MMP substrate to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity (e.g., Ex/Em = 328/420 nm for the Mca/Dpa FRET pair) every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • For each concentration of Aderamastat, determine the initial reaction velocity (V) by calculating the slope of the linear portion of the fluorescence versus time plot.

  • Normalize the velocities to the vehicle control (V0).

  • Plot the percentage of inhibition [(1 - V/V0) * 100] against the logarithm of the Aderamastat concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Simplified MMP-12 signaling pathway in allergic asthma.

Caption: Experimental workflow for characterizing Aderamastat.

References

• 1. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.rug.nl [research.rug.nl]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. foreseepharma.com [foreseepharma.com]
• 6. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 7. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 8. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 9. firstwordpharma.com [firstwordpharma.com]
• 10. bitesizebio.com [bitesizebio.com]

Optimizing Aderamastat (FP-025) Concentration for In Vitro Experiments: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the concentration of Aderamastat (FP-025) for in vitro experiments. Aderamastat is a potent and highly selective inhibitor of matrix metalloproteinase-12 (MMP-12), a key enzyme implicated in inflammatory and fibrotic diseases.[1][2][3] This guide offers detailed experimental protocols, data presentation tables, and visual aids to facilitate successful experimental design and execution.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for Aderamastat (FP-025) in in vitro experiments?

A1: The optimal concentration of Aderamastat will vary depending on the cell type, experimental conditions, and the specific activity of the MMP-12 being assayed. Based on general principles for selective MMP inhibitors, a starting concentration range of 10-fold below to 10-fold above the reported selectivity or a known IC50 for similar compounds is recommended. For Aderamastat, which has a high degree of selectivity, a pilot experiment performing a dose-response curve from low nanomolar to low micromolar concentrations (e.g., 1 nM to 10 µM) is advised to determine the optimal concentration for your specific system.

Q2: How should I dissolve and store Aderamastat (FP-025)?

A2: Aderamastat is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a stock solution. For long-term storage, it is recommended to aliquot the stock solution and store it at -20°C or -80°C to avoid repeated freeze-thaw cycles. When preparing working solutions, the final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cellular toxicity.

Q3: I am not seeing an inhibitory effect of Aderamastat in my cell-based assay. What are the possible reasons?

A3: Several factors could contribute to a lack of observed inhibition. Please consider the following troubleshooting steps:

• Compound Integrity: Ensure the proper storage and handling of your Aderamastat stock solution to prevent degradation.

• Cellular Uptake: The compound may not be efficiently entering the cells. Consider optimizing incubation time or using a cell line with known permeability to similar small molecules.

• MMP-12 Activity: Confirm that the cells you are using express and secrete active MMP-12. You can measure MMP-12 levels in your cell culture supernatant using an ELISA kit or assess its activity using a fluorogenic substrate assay.

• Assay Conditions: The pH, temperature, and presence of chelating agents in your assay buffer can all affect MMP activity and inhibitor binding. Ensure your assay conditions are optimal for MMP-12.

• Substrate Competition: If you are using a substrate-based assay, the concentration of the substrate could be too high, outcompeting the inhibitor. Try reducing the substrate concentration.

Q4: Can Aderamastat (FP-025) be used in zymography assays?

A4: Yes, Aderamastat can be used in zymography to assess its inhibitory effect on MMP-12 activity. In this technique, the inhibitor can be incorporated into the incubation buffer after electrophoresis to determine its effect on the gelatinolytic activity of MMP-12. A decrease in the clear band corresponding to MMP-12 in the presence of Aderamastat would indicate inhibition.

Quantitative Data Summary

The following table summarizes key quantitative data for Aderamastat (FP-025).

Parameter	Value	Reference
Target	Matrix Metalloproteinase-12 (MMP-12)	[1]
Selectivity	90-fold selective over MMP-2; 100 to 1000-fold selective over seven other MMP family members.	[4]
IC50	While a specific IC50 value for Aderamastat (FP-025) is not publicly available in the provided search results, it is expected to be in the low nanomolar range based on its high selectivity and potency. Researchers are encouraged to determine the IC50 experimentally in their specific assay system.
Solubility	Soluble in DMSO.
Formulation	For in vivo studies in mice, Aderamastat has been administered orally.	[4]

Experimental Protocols

In Vitro MMP-12 Inhibition Assay using a Fluorogenic Substrate

This protocol describes a method to determine the inhibitory activity of Aderamastat (FP-025) against purified MMP-12.

Materials:

• Recombinant human MMP-12 (activated)

• MMP-12 fluorogenic substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Aderamastat (FP-025)

• Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• Prepare a stock solution of Aderamastat in DMSO.

• Create a serial dilution of Aderamastat in Assay Buffer to achieve a range of desired concentrations.

• In a 96-well plate, add the diluted Aderamastat solutions. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Add activated recombinant MMP-12 to all wells except the negative control.

• Incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the MMP-12 fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 328/420 nm) in kinetic mode for at least 30 minutes at 37°C.

• Calculate the rate of substrate cleavage (slope of the linear portion of the fluorescence curve).

• Determine the percent inhibition for each Aderamastat concentration and calculate the IC50 value by fitting the data to a dose-response curve.

Cell-Based MMP-12 Activity Assay

This protocol outlines a general method to assess the effect of Aderamastat on MMP-12 activity in a cell culture system.

Materials:

• Cell line known to express and secrete MMP-12 (e.g., macrophage cell line)

• Aderamastat (FP-025)

• Cell culture medium

• MMP-12 Activity Assay Kit (Fluorometric) or MMP-12 ELISA Kit

• 96-well cell culture plate

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere overnight.

• The following day, replace the medium with fresh medium containing various concentrations of Aderamastat. Include a vehicle control (DMSO).

• Incubate the cells for a predetermined time (e.g., 24-48 hours).

• Collect the cell culture supernatant.

• Measure the MMP-12 activity in the supernatant using a fluorometric assay kit according to the manufacturer's instructions. Alternatively, measure the total MMP-12 protein level using an ELISA kit.

• Analyze the data to determine the effect of Aderamastat on MMP-12 activity or secretion.

Visualizations

Signaling Pathway

Caption: IL-17 signaling pathway leading to MMP-12 production and the inhibitory action of Aderamastat.

Experimental Workflow

Caption: General experimental workflow for testing Aderamastat's efficacy in a cell-based assay.

Troubleshooting Guide

Caption: A decision tree for troubleshooting common issues in Aderamastat in vitro experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 3. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 4. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]

Aderamastat in Solution: Technical Support Center

Disclaimer: Detailed long-term stability data, including degradation pathways and quantitative analysis under various conditions (e.g., pH, light, temperature), for Aderamastat in solution are not extensively available in the public domain. The following guidance is based on information provided by commercial suppliers and established best laboratory practices for handling research compounds. Researchers should independently validate the stability of Aderamastat in their specific experimental solutions and conditions.

Frequently Asked Questions (FAQs)

Q1: How should I prepare a stock solution of Aderamastat?

A1: Aderamastat stock solutions are typically prepared by dissolving the solid compound in an appropriate organic solvent. Dimethyl sulfoxide (DMSO) is a commonly used solvent for creating a concentrated stock solution. For in vivo experiments, further dilution into aqueous-based formulations is often necessary. Refer to the specific protocols provided by your supplier. A general workflow for preparing a stock solution is outlined in the "Experimental Protocols" section.

Q2: What are the recommended storage conditions for Aderamastat stock solutions?

A2: Based on supplier recommendations, the stability of Aderamastat stock solutions is dependent on the storage temperature. To maximize the shelf-life of your stock solution, it is crucial to adhere to the storage guidelines summarized in the table below.[1]

Q3: How can I minimize the degradation of Aderamastat in my stock solution?

A3: To minimize degradation, it is recommended to aliquot the stock solution into single-use volumes and store them at the recommended temperature.[1] This practice helps to avoid repeated freeze-thaw cycles, which can accelerate the degradation of the compound. For in vivo experiments, it is best to prepare the working solution fresh on the day of use.[1]

Q4: Can I store my Aderamastat working solution for an extended period?

A4: It is generally not recommended to store dilute, aqueous-based working solutions for extended periods. For optimal results and to ensure the integrity of the compound, working solutions for in vivo experiments should be prepared fresh from a stock solution on the day of use.[1] If a formulation for continuous dosing over an extended period is required, its stability should be carefully evaluated.[1]

Data Presentation

Table 1: Recommended Storage of Aderamastat Stock Solutions [1]

Storage Temperature	Recommended Storage Duration
-80°C	Up to 6 months
-20°C	Up to 1 month

Experimental Protocols

Protocol 1: Preparation of Aderamastat Stock Solution in DMSO

This protocol describes a general procedure for preparing a 10 mM stock solution of Aderamastat in DMSO.

Materials:

• Aderamastat (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, polypropylene microcentrifuge tubes

• Calibrated pipette and sterile tips

• Vortex mixer

Procedure:

• Pre-weigh Aderamastat: Accurately weigh the desired amount of Aderamastat solid in a clean, dry container.

• Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired concentration (e.g., 10 mM). The molecular weight of Aderamastat is approximately 394.45 g/mol .

• Dissolution: Add the calculated volume of DMSO to the vial containing the Aderamastat solid.

• Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming or sonication may be used to aid dissolution if necessary.[1]

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile polypropylene tubes. This will prevent contamination and degradation from repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Troubleshooting Guides

Issue 1: Aderamastat precipitates out of solution during preparation or storage.

• Possible Cause 1: Low Solubility in the Chosen Solvent System.

  • Solution: Aderamastat has limited solubility in aqueous solutions. For in vivo formulations, co-solvents such as PEG300, Tween-80, or SBE-β-CD may be required to achieve the desired concentration.[1] Always add solvents sequentially and ensure complete mixing at each step.[1]

• Possible Cause 2: Temperature Effects.

  • Solution: Some compounds are less soluble at lower temperatures. If precipitation occurs upon cooling or refrigeration, try preparing the solution at room temperature and using it immediately. If storage is necessary, you may need to gently warm the solution before use to redissolve the precipitate. Always visually inspect for complete dissolution before use.

• Possible Cause 3: Incorrect pH.

  • Solution: The pH of the solution can significantly impact the solubility of a compound. While specific data for Aderamastat is not publicly available, you may need to empirically test different pH buffers if you are preparing a custom formulation.

Issue 2: Inconsistent experimental results when using Aderamastat solution.

• Possible Cause 1: Degradation of Aderamastat.

  • Solution: Ensure that stock solutions have been stored correctly and are within the recommended use-by dates (see Table 1). Avoid repeated freeze-thaw cycles by using single-use aliquots. Prepare working solutions fresh for each experiment.

• Possible Cause 2: Incomplete Dissolution.

  • Solution: Visually inspect your solution to ensure there is no precipitate before use. If necessary, use sonication or gentle warming to ensure the compound is fully dissolved.[1]

• Possible Cause 3: Adsorption to plasticware.

  • Solution: Some compounds can adsorb to the surface of certain plastics. While specific information for Aderamastat is unavailable, using low-adhesion polypropylene tubes for storage and preparation can help minimize this issue.

Mandatory Visualizations

Caption: Workflow for Aderamastat Stock Solution Preparation and Storage.

Caption: Troubleshooting Logic for Aderamastat Solution Precipitation.

References

• 1. medchemexpress.com [medchemexpress.com]

addressing lot-to-lot variability of Aderamastat

Welcome to the Aderamastat Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address potential issues and ensure the consistency and reproducibility of your experiments involving Aderamastat, a selective MMP-12 inhibitor. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you navigate potential lot-to-lot variability and other experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Aderamastat and what is its mechanism of action?

Aderamastat (also known as FP-025) is an orally active and selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1] MMP-12 is an enzyme implicated in the breakdown of extracellular matrix components and plays a significant role in inflammatory and fibrotic diseases.[2][3][4][5] By inhibiting MMP-12, Aderamastat has shown potential therapeutic effects in respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD).[4][5]

Q2: What is lot-to-lot variability and why is it a concern for a small molecule inhibitor like Aderamastat?

Q3: What are the potential causes of lot-to-lot variability in small molecule inhibitors?

Several factors during the manufacturing process can contribute to lot-to-lot variability, including:

• Changes in raw materials or synthetic routes.

• Variations in reaction conditions (e.g., temperature, pressure, reaction time).

• Differences in purification and crystallization processes.

• Inconsistent handling and storage conditions.[7]

Q4: How can I assess the quality and consistency of a new lot of Aderamastat?

Before beginning extensive experiments, it is crucial to qualify each new lot of Aderamastat. We recommend the following steps:

• Request the Certificate of Analysis (CoA): The CoA provides lot-specific information on purity (usually determined by HPLC), identity (confirmed by mass spectrometry and NMR), and other quality control parameters.

• Measure the IC50: Perform an in-house MMP-12 enzyme inhibition assay to determine the half-maximal inhibitory concentration (IC50) and compare it to previously obtained values or published data.

• Perform a dose-response experiment: In a relevant cell-based assay, confirm that the new lot exhibits a similar dose-dependent effect to previous lots.

• Check solubility and appearance: Visually inspect the compound for any changes in color or morphology. Confirm its solubility in your chosen solvent.

Q5: My IC50 value for Aderamastat is different from previously published data. What could be the cause?

Discrepancies in IC50 values can arise from several factors:

• Lot-to-lot variability: The potency of the inhibitor may differ between batches.

• Assay conditions: Differences in the enzyme inhibition assay protocol, such as enzyme and substrate concentrations, buffer composition, and incubation times, can significantly impact the measured IC50.

• Reagent quality: The quality and activity of the MMP-12 enzyme and substrate are critical.

• Data analysis: The method used to calculate the IC50 from the dose-response curve can influence the result.

Troubleshooting Guide

This guide provides solutions to common problems encountered during experiments with Aderamastat, with a focus on issues that may be related to lot-to-lot variability.

Problem 1: Inconsistent results in cell-based assays.

Possible Cause	Recommended Solution
Aderamastat lot variability	Qualify the new lot by measuring its IC50 in an enzyme assay and comparing it to the previous lot. Perform a dose-response curve in your cell-based assay to confirm similar potency.
Cell passage number and health	Use cells within a consistent and low passage number range. Ensure cells are healthy and growing optimally before treatment.
Inconsistent compound preparation	Prepare fresh stock solutions of Aderamastat for each experiment. Ensure the compound is fully dissolved in the appropriate solvent.
Variability in assay reagents	Use the same lot of critical reagents (e.g., cell culture media, serum, cytokines) throughout a series of experiments.

Problem 2: Reduced or no inhibitory activity observed.

Possible Cause	Recommended Solution
Degraded Aderamastat	Store Aderamastat as recommended by the supplier, protected from light and moisture. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.
Incorrect concentration	Verify the calculations for your dilutions. Perform a serial dilution to ensure you are testing a relevant concentration range.
Inactive MMP-12 enzyme	Use a fresh aliquot of the MMP-12 enzyme. Confirm enzyme activity using a positive control.
Assay interference	Components of your assay buffer or cell culture medium may interfere with the inhibitor or the enzyme. Test the effect of the vehicle (solvent) alone on the assay.

Problem 3: Higher than expected background signal in the assay.

Possible Cause	Recommended Solution
Impurity in Aderamastat lot	Check the purity of the Aderamastat lot on the Certificate of Analysis. If purity is a concern, consider purifying the compound or obtaining a higher purity lot.
Autofluorescence of the compound	If using a fluorescence-based assay, measure the fluorescence of Aderamastat alone at the excitation and emission wavelengths of your reporter.
Contaminated reagents	Use fresh, high-quality reagents and sterile techniques to avoid contamination.

Quantitative Data Summary

While specific lot-to-lot data for Aderamastat is not publicly available, researchers should aim to maintain an internal record of key parameters for each lot they receive. This allows for tracking of any variations and aids in troubleshooting.

Table 1: Example Aderamastat Lot Comparison

Parameter	Lot A	Lot B	Acceptance Criteria
Purity (HPLC)	99.5%	99.2%	> 98%
Identity (MS, NMR)	Conforms	Conforms	Conforms
IC50 (MMP-12)	15 nM	18 nM	± 2-fold of reference
Appearance	White powder	White powder	White to off-white powder
Solubility (DMSO)	> 50 mg/mL	> 50 mg/mL	> 50 mg/mL

Experimental Protocols

1. MMP-12 Enzyme Inhibition Assay (Fluorometric)

This protocol is adapted from commercially available MMP-12 inhibitor screening kits.[3]

• Materials:

  • Recombinant human MMP-12 enzyme

  • Fluorogenic MMP-12 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

  • Assay Buffer (e.g., 50 mM HEPES, 10 mM CaCl2, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

  • Aderamastat

  • Positive control inhibitor (e.g., NNGH)

  • 96-well black microplate

  • Fluorescence microplate reader (Ex/Em = 328/420 nm)

• Procedure:

  • Prepare a serial dilution of Aderamastat in Assay Buffer.

  • Add 20 µL of diluted Aderamastat or control to the wells of the microplate.

  • Add 60 µL of MMP-12 enzyme solution (pre-diluted in Assay Buffer to the desired concentration) to each well.

  • Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of the MMP-12 substrate solution (pre-warmed to 37°C).

  • Immediately begin reading the fluorescence intensity every 1-2 minutes for 20-30 minutes.

  • Calculate the reaction velocity (rate of fluorescence increase) for each concentration of Aderamastat.

  • Plot the reaction velocity against the logarithm of the Aderamastat concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

2. Cell-Based Assay for MMP-12 Activity

This is a general workflow that can be adapted to specific cell types and experimental questions.

• Materials:

  • Cells known to express and secrete MMP-12 (e.g., macrophage cell line like THP-1, or primary macrophages)

  • Cell culture medium and supplements

  • Stimulant to induce MMP-12 expression (e.g., PMA, LPS)

  • Aderamastat

  • MMP-12 activity assay kit (e.g., ELISA or a fluorescence-based kit for measuring MMP-12 in conditioned media)

  • 96-well cell culture plate

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • The next day, replace the medium with fresh medium containing the desired concentrations of Aderamastat or vehicle control.

  • Pre-incubate with Aderamastat for 1-2 hours.

  • Add the stimulant to induce MMP-12 expression and secretion.

  • Incubate for the desired period (e.g., 24-48 hours).

  • Collect the conditioned medium from each well.

  • Measure the MMP-12 activity or concentration in the conditioned medium using a suitable assay kit, following the manufacturer's instructions.

  • Plot the MMP-12 activity against the Aderamastat concentration to determine the inhibitory effect in a cellular context.

Visualizations

Caption: Aderamastat inhibits the activity of MMP-12.

Caption: Workflow for qualifying a new lot of Aderamastat.

Caption: Troubleshooting inconsistent results with Aderamastat.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. elkbiotech.com [elkbiotech.com]
• 3. MMP12 Inhibitor Screening Assay Kit (Fluorometric) (ab139442) | Abcam [abcam.com]
• 4. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 5. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 6. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lot-to-Lot Variance in Immunoassays—Causes, Consequences, and Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Aderamastat Technical Support Center: Managing Carry-Over Effects in Crossover Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the carry-over effect of Aderamastat in crossover clinical trials. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental design and analysis.

Frequently Asked Questions (FAQs)

Q1: What is Aderamastat and its mechanism of action?

Aderamastat (FP-025) is an orally active and selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1] MMP-12 is an enzyme implicated in the pathophysiology of inflammatory and fibrotic respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD).[2][3] By inhibiting MMP-12, Aderamastat aims to reduce inflammation and airway remodeling associated with these conditions.

Q2: What is a carry-over effect in a crossover study?

In a crossover study, a carry-over effect occurs when the effects of a treatment administered in one period persist into the subsequent period, potentially influencing the observed effects of the next treatment.[4] This can confound the interpretation of the study results.

Q3: Has a carry-over effect been observed with Aderamastat?

Yes. A statistically significant carry-over effect was observed in a Phase 2a proof-of-concept study of Aderamastat in patients with mild allergic asthma. The study was a randomized, double-blind, 2-period, placebo-controlled crossover trial. The effect of Aderamastat administered in the first period appeared to persist into the second period, even after a washout period. This suggests a long-term sustained efficacy of the drug.

Q4: What are the implications of the Aderamastat carry-over effect for future crossover studies?

The presence of a carry-over effect requires careful consideration in the design and analysis of subsequent crossover trials. Key implications include:

• Washout Period Duration: The washout period must be sufficiently long to minimize the carry-over effect.

• Study Design: Alternative study designs, such as parallel-group studies, may need to be considered if the carry-over effect cannot be adequately managed.

• Statistical Analysis: The statistical analysis plan must account for the potential carry-over effect to provide an unbiased estimation of the treatment effect.

Troubleshooting Guide

Issue 1: Designing a Crossover Study for Aderamastat

How do I determine an adequate washout period for an Aderamastat crossover study?

An adequate washout period is crucial to minimize the carry-over effect. The following steps should be taken:

• Consider the Pharmacokinetics: The elimination half-life of Aderamastat is reported to be between 6 and 8 hours.

• Apply the Rule of Thumb: A common recommendation is a washout period of at least 5 times the drug's half-life to ensure near-complete elimination from the body.

• Review Previous Study Data: In the Phase 2a asthma study, a washout period of 3 to 7 weeks was used, yet a carry-over effect was still observed. This suggests that the pharmacological effect of Aderamastat may persist longer than its plasma half-life would suggest.

• Recommendation: For future crossover studies, a more extended washout period should be strongly considered. The exact duration should be justified based on a thorough review of all available pharmacokinetic and pharmacodynamic data.

Issue 2: Analyzing Data from a Crossover Study with Potential Carry-Over

What statistical methods should be used to analyze data from an Aderamastat crossover study where a carry-over effect is suspected?

The statistical analysis plan should be pre-specified and include methods to test for and, if present, account for a carry-over effect.

• Test for Carry-Over Effect: A formal statistical test for carry-over should be performed. This is often done by including a term for the carry-over effect in the statistical model. A significant p-value for this term (as was observed in the Phase 2a study, p=0.0340) indicates the presence of a carry-over effect.

• Primary Analysis: If a significant carry-over effect is detected, the primary analysis of the treatment effect should be based on data from the first period only, as this period is not affected by the previous treatment.

• Supportive Analyses: Analyses using data from both periods can be conducted as supportive analyses, but the potential for bias due to the carry-over effect must be acknowledged. These models should include a term to account for the carry-over.

Data Presentation

The following table summarizes the key findings from the Aderamastat Phase 2a allergic asthma crossover study, which highlighted the carry-over effect.

Parameter	Aderamastat	Placebo	p-value
Primary Endpoint: Late Asthmatic Response (FEV1 AUC3-8h)
Analysis of Period 1 Data Only	Lower (suggesting benefit)	Higher	Not specified
Analysis of Both Periods (accounting for carry-over)	Statistically significant reduction	-	<0.05
Carry-over Effect	0.0340

Note: This table is a qualitative summary based on available public information. More detailed quantitative data from the study would be required for a complete comparison.

Experimental Protocols

Protocol 1: Determination of an Adequate Washout Period

Objective: To determine a washout period that minimizes the carry-over effect of Aderamastat in a crossover study.

Methodology:

• Pharmacokinetic (PK) Analysis:

  • Conduct a thorough review of all available PK data for Aderamastat, including single and multiple-dose studies.

  • Based on the terminal elimination half-life of 6-8 hours, calculate the time required for at least 99% of the drug to be eliminated (approximately 7 half-lives). This provides a minimum baseline for the washout period.

• Pharmacodynamic (PD) Analysis:

  • Review all available PD data to understand the time course of Aderamastat's biological effects.

  • Consider the mechanism of action (MMP-12 inhibition) and the turnover rate of relevant biomarkers. The sustained effect observed in the Phase 2a study suggests that the PD effect may be much longer than the PK half-life.

• Washout Period Justification:

  • Based on the PK and PD data, propose a washout period for the new study.

  • Given the observed carry-over in the Phase 2a study with a 3-7 week washout, a significantly longer period should be considered and justified. The justification should be included in the study protocol.

• Pre-dose Trough Concentrations:

  • In the subsequent crossover study, collect pre-dose trough plasma samples at the beginning of the second treatment period to confirm that Aderamastat concentrations are below the lower limit of quantification.

Protocol 2: Statistical Analysis of a Crossover Study with Potential Carry-Over

Objective: To provide an unbiased estimate of the Aderamastat treatment effect in a two-period crossover study.

Methodology:

• Statistical Model:

  • A mixed-effects model is a suitable approach for analyzing data from a crossover trial.

  • The model should include terms for:

    • Treatment (Aderamastat vs. Placebo)

    • Period (Period 1 vs. Period 2)

    • Sequence (Aderamastat then Placebo vs. Placebo then Aderamastat)

    • Carry-over effect (interaction between treatment in the previous period and the current period)

    • Subject as a random effect

• Hypothesis Testing:

  • Carry-over Effect: The primary test for the carry-over effect will be the statistical significance of the carry-over term in the model. A p-value < 0.05 will be considered significant.

  • Treatment Effect:

    • If the carry-over effect is not significant, the treatment effect will be estimated from the model using data from both periods.

    • If the carry-over effect is significant, the primary analysis of the treatment effect will be based on a comparison of Aderamastat and Placebo using only the data from Period 1. A t-test or a similar appropriate statistical test will be used for this comparison.

• Reporting:

  • The results of the test for the carry-over effect will be reported, including the p-value.

  • The primary analysis of the treatment effect will be clearly identified and justified based on the outcome of the carry-over effect test.

  • The results of any supportive analyses using data from both periods will be presented with a clear acknowledgment of the potential for bias due to the carry-over effect.

Visualizations

Caption: Aderamastat's mechanism of action in inhibiting MMP-12.

Caption: A 2x2 crossover study design illustrating the potential for a carry-over effect.

Caption: Troubleshooting workflow for managing Aderamastat carry-over effect.

References

• 1. foreseepharma.com [foreseepharma.com]
• 2. foreseepharma.com [foreseepharma.com]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. foreseepharma.com [foreseepharma.com]

optimizing incubation time for Aderamastat in cell-based assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of Aderamastat (FP-025), a selective inhibitor of Matrix Metalloproteinase-12 (MMP-12), in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Aderamastat?

A1: Aderamastat is an orally active and selective inhibitor of matrix metalloproteinase-12 (MMP-12).[1] MMP-12 is an enzyme primarily secreted by macrophages and is involved in the degradation of the extracellular matrix.[2] By inhibiting MMP-12, Aderamastat can modulate inflammatory responses and tissue remodeling processes.[3][4]

Q2: In which cell types is Aderamastat expected to be most effective?

A2: Given that MMP-12 is predominantly expressed by macrophages, cell lines such as human THP-1 (monocytic) or murine RAW 264.7 (macrophage-like) are relevant models to study the effects of Aderamastat. Additionally, lung epithelial cells and fibroblasts can be used in co-culture systems or in studies of lung fibrosis, as MMP-12 plays a role in various respiratory diseases.[4][5]

Q3: What is the optimal pre-incubation time for Aderamastat before adding the substrate in an enzymatic assay?

Q4: How does Aderamastat affect cytokine production in inflammatory cells?

A4: MMP-12 has been shown to regulate the proliferation of macrophages and the secretion of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α through the ERK/P38 MAPK signaling pathway.[2] By inhibiting MMP-12, Aderamastat is expected to modulate the production of these cytokines in response to inflammatory stimuli.

Troubleshooting Guides

High Background in Fluorogenic MMP-12 Activity Assays

Potential Cause	Recommended Solution
Autofluorescence of Aderamastat or other test compounds.	Run a control well containing the compound in assay buffer without the enzyme to measure its intrinsic fluorescence. Subtract this background fluorescence from the readings of the wells containing the enzyme and compound.
Contaminated reagents or buffers.	Use fresh, high-quality reagents and filter-sterilize all buffers. Ensure that the assay plates are clean and free of dust or other fluorescent particles.[8]
Non-specific binding of antibodies (in immunoassay-based detection).	Select high-quality antibodies and optimize their concentrations. Use appropriate blocking buffers to minimize non-specific binding.
Incorrect plate reader settings.	Optimize the gain and exposure settings of the plate reader. If possible, use a bottom-reading mode for cell-based assays to reduce interference from the cell culture medium.[9]

Low or No Inhibition Observed

Potential Cause	Recommended Solution
Suboptimal Aderamastat concentration.	Perform a dose-response experiment with a wide range of Aderamastat concentrations to determine the IC50 value for your specific assay conditions.
Insufficient pre-incubation time.	Increase the pre-incubation time of Aderamastat with the MMP-12 enzyme to ensure that binding equilibrium is reached before adding the substrate.[6][10]
Degradation of Aderamastat.	Prepare fresh stock solutions of Aderamastat and store them properly according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles.
Inactive MMP-12 enzyme.	Ensure the MMP-12 enzyme is active. Run a positive control with a known MMP-12 inhibitor to validate the assay.

Poor Reproducibility Between Replicates

Potential Cause	Recommended Solution
Inconsistent pipetting.	Use calibrated pipettes and ensure accurate and consistent dispensing of all reagents, especially small volumes.
Edge effects in the microplate.	Avoid using the outer wells of the microplate, as they are more prone to evaporation. Fill the outer wells with sterile water or PBS to maintain humidity.
Cellular heterogeneity.	Ensure a single-cell suspension before seeding and use an appropriate cell density to achieve a confluent monolayer.

Quantitative Data Summary

While specific IC50 values for Aderamastat in various cell lines are not widely published, the following table provides a general range for selective MMP-12 inhibitors and key parameters for related assays. Users should experimentally determine the optimal concentrations for their specific cell line and assay conditions.

Parameter	Typical Range / Value	Cell Line / Assay	Notes
Aderamastat (FP-025) Selectivity	90-fold over MMP-2	Enzymatic Assay	Highly selective for MMP-12 over other MMPs.[11]
General MMP-12 Inhibitor IC50	1 - 100 nM	Enzymatic Assay	This is a representative range; the actual IC50 will depend on the specific inhibitor and assay conditions.
Caco-2 Permeability (Papp)	>1.0 x 10⁻⁶ cm/s	Caco-2 cell monolayer	Indicates high permeability.[8][12]
Efflux Ratio (ER)	>2	Caco-2 or MDCK cells	Suggests active efflux of the compound.[3]

Experimental Protocols

Protocol: Determining the Optimal Incubation Time for Aderamastat in a Cell-Free MMP-12 Enzymatic Assay

This protocol outlines a method to determine the necessary pre-incubation time for Aderamastat to achieve binding equilibrium with MMP-12 before initiating the enzymatic reaction.

Materials:

• Recombinant human MMP-12

• Aderamastat (FP-025)

• Fluorogenic MMP-12 substrate

• Assay buffer

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare Reagents:

  • Dilute recombinant MMP-12 to the desired working concentration in assay buffer.

  • Prepare a series of Aderamastat dilutions in assay buffer. A concentration at or near the expected IC50 is recommended for this experiment.

  • Prepare the fluorogenic MMP-12 substrate at the recommended working concentration in assay buffer.

• Assay Setup:

  • In a 96-well black microplate, add the diluted MMP-12 enzyme to a set of wells.

  • Add the prepared Aderamastat dilution to the wells containing the enzyme.

  • Prepare control wells:

    • No-inhibitor control: Enzyme + assay buffer (instead of inhibitor).

    • No-enzyme control: Assay buffer (instead of enzyme) + substrate.

    • Inhibitor-only control: Aderamastat + assay buffer + substrate (to check for compound autofluorescence).

• Pre-incubation Time Course:

  • Incubate the plate at 37°C for varying periods: 5, 15, 30, 45, and 60 minutes.

• Initiate Reaction and Measure Fluorescence:

  • At the end of each pre-incubation time point, add the fluorogenic MMP-12 substrate to all wells to initiate the enzymatic reaction.

  • Immediately begin reading the fluorescence intensity kinetically over a period of 30-60 minutes at the appropriate excitation and emission wavelengths for the substrate.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each pre-incubation time point by determining the slope of the linear portion of the fluorescence versus time curve.

  • Plot the reaction velocity as a function of the pre-incubation time. The optimal pre-incubation time is the point at which the reaction velocity no longer decreases with increasing pre-incubation time, indicating that the enzyme-inhibitor binding has reached equilibrium.

Protocol: Measuring the Effect of Aderamastat on Cytokine Secretion in Macrophages

This protocol describes how to assess the inhibitory effect of Aderamastat on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in a macrophage cell line stimulated with lipopolysaccharide (LPS).

Materials:

• RAW 264.7 or THP-1 cells

• Cell culture medium

• Aderamastat (FP-025)

• Lipopolysaccharide (LPS)

• Phosphate-buffered saline (PBS)

• ELISA kit for the cytokine of interest (e.g., TNF-α, IL-6)

• 24-well cell culture plate

Procedure:

• Cell Seeding:

  • Seed RAW 264.7 or differentiated THP-1 cells into a 24-well plate at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate the cells overnight at 37°C in a 5% CO₂ incubator.

• Aderamastat Treatment:

  • The next day, remove the culture medium and wash the cells once with PBS.

  • Add fresh serum-free medium containing various concentrations of Aderamastat (e.g., 0.1, 1, 10, 100, 1000 nM).

  • Include a vehicle control (e.g., DMSO) at the same final concentration as in the Aderamastat-treated wells.

  • Pre-incubate the cells with Aderamastat for 1-2 hours at 37°C.

• LPS Stimulation:

  • After the pre-incubation, add LPS to the wells to a final concentration of 100 ng/mL to induce an inflammatory response.

  • Include a negative control group of cells that are not treated with LPS.

• Incubation:

  • Incubate the plate for a predetermined time (e.g., 6, 12, or 24 hours) at 37°C in a 5% CO₂ incubator. The optimal incubation time should be determined based on the kinetics of cytokine production for your specific cell line.

• Sample Collection and Analysis:

  • After incubation, carefully collect the cell culture supernatants from each well.

  • Centrifuge the supernatants to remove any cellular debris.

  • Measure the concentration of the cytokine of interest in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Generate a dose-response curve by plotting the cytokine concentration against the concentration of Aderamastat.

  • Calculate the IC50 value, which is the concentration of Aderamastat that causes 50% inhibition of cytokine production.

Visualizations

Caption: MMP-12 Signaling Pathway in Inflammation and Inhibition by Aderamastat.

Caption: Experimental Workflow for Cytokine Secretion Assay.

Caption: Troubleshooting Logic for Low Inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Caco-2 Permeability | Evotec [evotec.com]
• 3. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. mdpi.com [mdpi.com]
• 5. Essential Role of MMP-12 in Fas-Induced Lung Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Macrophage interleukin-6 and tumour necrosis factor-α are induced by coronavirus fixation to Toll-like receptor 2/heparan sulphate receptors but not carcinoembryonic cell adhesion antigen 1a - PMC [pmc.ncbi.nlm.nih.gov]
• 8. enamine.net [enamine.net]
• 9. Matrix Metalloproteinases as Therapeutic Targets for Idiopathic Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Caco-2 Permeability Assay | AxisPharm [axispharm.com]

Reference Data & Comparative Studies

Aderamastat's Selectivity Profile: A Comparative Analysis Against Key Matrix Metalloproteinases

For Researchers, Scientists, and Drug Development Professionals

Aderamastat (FP-025) is an orally active, selective inhibitor of matrix metalloproteinase-12 (MMP-12), a key enzyme implicated in the pathophysiology of various inflammatory and fibrotic diseases.[1][2] This guide provides a comparative analysis of Aderamastat's selectivity against a panel of key MMPs: MMP-1 (collagenase-1), MMP-2 (gelatinase A), MMP-3 (stromelysin-1), and MMP-9 (gelatinase B). The information is supported by available preclinical data and a detailed description of a representative experimental protocol for determining MMP inhibition.

Quantitative Selectivity Profile of Aderamastat

Publicly available data on the specific half-maximal inhibitory concentration (IC50) or inhibition constant (Ki) values for Aderamastat against MMP-1, MMP-3, and MMP-9 are limited. However, preclinical studies have characterized its high selectivity for MMP-12 over other MMP family members.

Aderamastat has been reported to exhibit 90-fold selectivity over its closest family member, MMP-2, and a selectivity of two to three orders of magnitude over seven other MMPs. While specific IC50 values for MMP-1, MMP-3, and MMP-9 are not explicitly stated in the available literature, the significant selectivity margin for MMP-12 suggests a less potent inhibitory activity against these other MMPs.

Matrix Metalloproteinase	Common Name	Aderamastat Inhibition/Selectivity
MMP-1	Collagenase-1	Lower potency suggested by high selectivity for MMP-12. Specific IC50/Ki not publicly available.
MMP-2	Gelatinase A	90-fold less sensitive than MMP-12.[3]
MMP-3	Stromelysin-1	Lower potency suggested by high selectivity for MMP-12. Specific IC50/Ki not publicly available.
MMP-9	Gelatinase B	Lower potency suggested by high selectivity for MMP-12. Specific IC50/Ki not publicly available.

Caption: Comparative selectivity of Aderamastat against MMP-1, MMP-2, MMP-3, and MMP-9.

Experimental Protocols: Determining MMP Inhibition

The inhibitory activity of compounds like Aderamastat against various MMPs is typically determined using in vitro enzymatic assays. A common and robust method is the Fluorescence Resonance Energy Transfer (FRET) assay.

Representative FRET-Based MMP Inhibition Assay Protocol

This protocol describes a general procedure for assessing the inhibitory effect of a compound on the activity of a specific MMP using a fluorogenic substrate.

1. Reagents and Materials:

• Recombinant human MMP enzyme (e.g., MMP-1, MMP-2, MMP-3, or MMP-9)

• Fluorogenic MMP substrate: A peptide sequence specific for the MMP of interest, labeled with a fluorescent donor (e.g., Mca) and a quencher (e.g., Dpa).

• Assay Buffer: Typically Tris-HCl buffer containing CaCl2, ZnCl2, and a non-ionic detergent like Brij-35.

• Test Compound (Aderamastat) and a known broad-spectrum MMP inhibitor (e.g., GM6001) as a positive control.

• 96-well black microplates.

• Fluorescence microplate reader.

2. Procedure:

• Enzyme Activation: Pro-MMPs (inactive zymogens) are activated according to the manufacturer's instructions. This often involves incubation with p-aminophenylmercuric acetate (APMA) or trypsin.

• Assay Preparation:

  • Prepare a serial dilution of Aderamastat in assay buffer.

  • In a 96-well plate, add the assay buffer, the diluted Aderamastat or control inhibitor, and the activated MMP enzyme to respective wells.

  • Include wells with the enzyme and buffer only (no inhibitor) as a negative control, and wells with buffer and substrate only as a background control.

• Enzyme-Inhibitor Incubation: Incubate the plate at 37°C for a specified period (e.g., 30 minutes) to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Add the fluorogenic MMP substrate to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence intensity over time using a microplate reader with excitation and emission wavelengths appropriate for the specific fluorophore/quencher pair (e.g., Ex/Em = 325/393 nm for Mca/Dpa). Readings are typically taken every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • The rate of substrate cleavage is determined from the linear portion of the fluorescence versus time plot.

  • The percentage of inhibition is calculated by comparing the reaction rate in the presence of the inhibitor to the rate of the uninhibited control.

  • IC50 values are determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow of a typical FRET-based MMP inhibition assay.

Signaling Pathways of MMP-1, MMP-2, MMP-3, and MMP-9 in Inflammation

MMP-1, MMP-2, MMP-3, and MMP-9 are key players in the complex signaling networks that drive inflammatory processes and subsequent tissue remodeling. Their dysregulation is associated with numerous chronic inflammatory diseases.

• MMP-1 (Collagenase-1): Primarily involved in the degradation of type I, II, and III collagens. In inflammation, its expression is upregulated by pro-inflammatory cytokines like TNF-α and IL-1β. MMP-1 activity facilitates the migration of inflammatory cells through the extracellular matrix (ECM).

• MMP-2 (Gelatinase A) and MMP-9 (Gelatinase B): These gelatinases degrade type IV collagen, a major component of basement membranes, as well as gelatin and elastin. Their activity is crucial for the breakdown of tissue barriers, enabling the infiltration of leukocytes into sites of inflammation. Both MMP-2 and MMP-9 can be induced by various inflammatory stimuli and are involved in the activation of cytokines and chemokines.

• MMP-3 (Stromelysin-1): Possesses a broad substrate specificity, degrading proteoglycans, fibronectin, laminin, and gelatin. A key function of MMP-3 in inflammation is the activation of other pro-MMPs, including pro-MMP-1 and pro-MMP-9, thereby amplifying the proteolytic cascade.

These MMPs are often involved in a positive feedback loop where inflammatory cytokines stimulate MMP production, and MMPs, in turn, can process and activate more cytokines and chemokines, perpetuating the inflammatory response.

Caption: Simplified signaling roles of MMPs in inflammation.

References

• 1. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]

Aderamastat's In Vitro Inhibitory Effect on MMP-12: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Aderamastat (FP-025), a selective inhibitor of Matrix Metalloproteinase-12 (MMP-12), against other known MMP-12 inhibitors. The information is intended to assist researchers and professionals in drug development in evaluating Aderamastat's potential in vitro. The guide summarizes key quantitative data, details experimental protocols for inhibitor testing, and visualizes relevant biological pathways and workflows.

Comparative Analysis of MMP-12 Inhibitors

Aderamastat (FP-025) is a highly selective, orally active inhibitor of MMP-12.[1][2] While specific in vitro IC50 values for Aderamastat are not publicly available, it has been described as a potent inhibitor with 90-fold selectivity for MMP-12 over its closest family member, MMP-2, and even greater selectivity against other MMPs.[3] For the purpose of comparison, this guide includes publicly available inhibitory concentration data for other known MMP-12 inhibitors.

Inhibitor	Target	Inhibitory Concentration (IC50/Ki)	Organism	Notes
Aderamastat (FP-025)	MMP-12	Data not publicly available	-	Described as a highly selective inhibitor.[1][2]
Linvemastat (FP-020)	MMP-12	IC50: < 10 nM	Human	A next-generation inhibitor from the same developer as Aderamastat, with reportedly greater potency.[1][4]
MMP408	MMP-12	IC50: 2.0 nM	Human	Exhibits selectivity over other MMPs.
RXP470.1	MMP-12	Ki: 0.2 nM	Human	A potent and selective inhibitor.
AS111793	MMP-12	IC50: 20 nM	Human	Demonstrates selectivity over MMP-1, MMP-2, and MMP-9.
JG26	MMP-12	IC50: 9.4 nM	Human	Also inhibits ADAM8, ADAM17, and ADAM10.[4]
MMP12-IN-3	MMP-12	IC50: 4.9 nM	Human	A potent MMP-12 inhibitor.[4]
UK-370106	MMP-12	IC50: 42 nM	Human	Also a potent inhibitor of MMP-3.[4]

Experimental Protocols

The following is a representative protocol for determining the in vitro inhibitory effect of a compound on MMP-12 activity using a fluorogenic substrate assay. This protocol is based on commercially available kits and established methodologies.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound (e.g., Aderamastat) against recombinant human MMP-12.

Materials:

• Recombinant human MMP-12 (active form)

• Fluorogenic MMP-12 substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Assay Buffer (e.g., Tris-HCl, pH 7.5, containing CaCl2, NaCl, and ZnCl2)

• Test compound (inhibitor) at various concentrations

• Positive control inhibitor (e.g., NNGH)

• 96-well black microplate

• Fluorometric microplate reader with excitation/emission wavelengths of approximately 328/420 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the fluorogenic substrate in DMSO. Dilute the stock solution to the desired working concentration in Assay Buffer.

  • Reconstitute the recombinant MMP-12 in Assay Buffer to a specified concentration.

  • Prepare a serial dilution of the test compound and the positive control inhibitor in Assay Buffer.

• Assay Setup:

  • In a 96-well black microplate, add the following to the respective wells:

    • Blank wells: Assay Buffer

    • Control wells (no inhibitor): Assay Buffer and MMP-12 enzyme

    • Positive control wells: Positive control inhibitor and MMP-12 enzyme

    • Test wells: Test compound at various concentrations and MMP-12 enzyme

  • Incubate the plate at 37°C for a pre-determined time (e.g., 30-60 minutes) to allow for the interaction between the enzyme and the inhibitors.

• Enzymatic Reaction:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate solution to all wells.

  • Immediately place the microplate in the fluorometric reader.

• Data Acquisition:

  • Measure the fluorescence intensity at regular intervals (e.g., every 1-2 minutes) for a set duration (e.g., 30-60 minutes) at 37°C. The kinetic data will show an increase in fluorescence over time as the substrate is cleaved.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Normalize the reaction rates of the test and positive control wells to the reaction rate of the control wells (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., a four-parameter logistic model).

Visualizations

MMP-12 Signaling in Inflammation and Fibrosis

MMP-12, primarily secreted by macrophages, plays a significant role in tissue remodeling, inflammation, and fibrosis.[5][6] Pro-inflammatory and pro-fibrotic stimuli, such as TGF-β1, IL-4, and IL-13, can induce the expression of MMP-12.[4] Once activated, MMP-12 can cleave various extracellular matrix components and also influence signaling pathways that promote the expression of pro-fibrotic genes like egr1 and cyr61.[7]

Caption: MMP-12 signaling pathway in fibrosis.

Experimental Workflow for MMP-12 Inhibition Assay

The process of evaluating an MMP-12 inhibitor involves several key steps, from preparing the necessary reagents to analyzing the final data to determine the compound's potency.

Caption: Workflow for MMP-12 in vitro inhibition assay.

Logical Relationship of Aderamastat's Therapeutic Potential

The therapeutic rationale for using Aderamastat is based on the established role of MMP-12 in pathological processes. By inhibiting MMP-12, Aderamastat aims to interrupt the downstream effects that lead to tissue damage and disease progression.

Caption: Rationale for Aderamastat's therapeutic use.

References

• 1. foreseepharma.com [foreseepharma.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 6. Foresee's Linvemastat Shows Promising Safety Profile in Phase 1 Trial [trial.medpath.com]
• 7. FP-MMP-12 inhibitor 1 - Foresee Pharmaceuticals - AdisInsight [adisinsight.springer.com]

Aderamastat (FP-025) vs. Linvemastat (FP-020): A Comparative Analysis of Two Investigational MMP-12 Inhibitors

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Aderamastat (FP-025) and Linvemastat (FP-020), two selective matrix metalloproteinase-12 (MMP-12) inhibitors under development by Foresee Pharmaceuticals. This document outlines their mechanism of action, comparative potency based on available data, and relevant experimental protocols.

Both Aderamastat and its successor, Linvemastat, target MMP-12, an enzyme implicated in the pathophysiology of various inflammatory and fibrotic diseases, including asthma, chronic obstructive pulmonary disease (COPD), and idiopathic pulmonary fibrosis (IPF)[1][2]. MMP-12 is understood to play a crucial role in tissue remodeling, inflammation, and fibrosis[1][2].

Potency Comparison

While specific quantitative data such as IC50 values for Aderamastat and Linvemastat are not publicly available in the reviewed literature, information from the developing company, Foresee Pharmaceuticals, consistently characterizes Linvemastat (FP-020) as a more potent successor to Aderamastat (FP-025).

Linvemastat is described as a "new-generation" and "follow-on" compound that exhibits "greater potency" and "better pharmaceutical properties" compared to Aderamastat[2][3][4]. This suggests that Linvemastat may achieve its therapeutic effect at lower concentrations, potentially offering an improved safety and efficacy profile.

Table 1: Qualitative Potency and Development Status of Aderamastat and Linvemastat

Feature	Aderamastat (FP-025)	Linvemastat (FP-020)
Target	Selective inhibitor of MMP-12	Selective inhibitor of MMP-12
Relative Potency	Potent and highly selective MMP-12 inhibitor[2]	Higher potency than Aderamastat[2][3][4]
Development Phase	Completed Phase 2a proof-of-concept study in allergic asthma[5][6]	Completed Phase 1 clinical trial in healthy volunteers[7]
Therapeutic Areas	Asthma, Inflammatory and Fibrotic Diseases[5][6]	Asthma, COPD, Inflammatory Bowel Disease (IBD)[2][7]

Signaling Pathway and Mechanism of Action

Aderamastat and Linvemastat exert their therapeutic effects by inhibiting the enzymatic activity of MMP-12. In pathological conditions, elevated MMP-12 activity contributes to the breakdown of the extracellular matrix, leading to tissue damage and promoting inflammation and fibrosis. By selectively blocking MMP-12, these inhibitors aim to mitigate these detrimental processes.

MMP-12 signaling pathway in inflammatory and fibrotic diseases.

Experimental Protocols

In Vivo Potency Assessment of Aderamastat in a Murine Model of Allergic Asthma

The following protocol is based on a study evaluating the efficacy of Aderamastat in a house dust mite (HDM)-induced allergic asthma model in mice.

1. Animal Model:

• C57BL/6J mice are sensitized with an intranasal administration of HDM extract on day 0.

• From day 7 to day 11, mice are challenged daily with HDM extract to induce an allergic asthma phenotype.

2. Treatment Protocol:

• Aderamastat (FP-025) is administered orally at various doses (e.g., 10, 30, 100 mg/kg) daily from day 14 to day 20.

• A control group receives a vehicle solution.

3. Efficacy Endpoints:

• Airway Hyperresponsiveness (AHR): Assessed by measuring the change in lung resistance in response to increasing concentrations of methacholine.

• Bronchoalveolar Lavage (BAL) Fluid Analysis: Collection of BAL fluid to quantify inflammatory cell influx (e.g., eosinophils, neutrophils, lymphocytes).

• Histopathology: Lung tissue is collected for histological analysis to assess inflammation, mucus production, and fibrosis.

• MMP-12 Levels: Measurement of MMP-12 protein levels in BAL fluid and lung homogenates.

Hypothetical workflow for in vivo potency comparison.

In Vitro MMP-12 Inhibition Assay

A fluorometric assay can be utilized to determine the in vitro potency of MMP-12 inhibitors. A general protocol is outlined below, based on commercially available kits.

1. Reagents and Materials:

• Recombinant human MMP-12 enzyme.

• Fluorogenic MMP-12 substrate.

• Assay buffer.

• Aderamastat (FP-025) and Linvemastat (FP-020) at various concentrations.

• 96-well microplate.

• Fluorometric plate reader.

2. Assay Procedure:

• The MMP-12 enzyme is pre-incubated with varying concentrations of the inhibitor (Aderamastat or Linvemastat) in the assay buffer.

• The reaction is initiated by adding the fluorogenic MMP-12 substrate.

• The fluorescence intensity is measured over time at the appropriate excitation and emission wavelengths.

3. Data Analysis:

• The rate of substrate cleavage is determined from the linear portion of the fluorescence versus time curve.

• The percentage of MMP-12 inhibition is calculated for each inhibitor concentration.

• The IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%) is determined by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a suitable dose-response curve.

Conclusion

Both Aderamastat (FP-025) and Linvemastat (FP-020) are promising selective MMP-12 inhibitors with the potential to treat a range of inflammatory and fibrotic diseases. While direct quantitative comparisons of their potency are not yet publicly available, Linvemastat is positioned as a more potent, next-generation compound. Further preclinical and clinical data will be necessary to fully elucidate the comparative efficacy and safety profiles of these two investigational drugs. The experimental protocols provided herein offer a framework for such comparative evaluations.

References

• 1. Foresee Pharmaceuticals Announces a Keynote Oral Presentation and Participation at the 2025 American Thoracic Society International Conference [prnewswire.com]
• 2. Foresee Pharmaceuticals Reports Positive Phase 1 Results for Linvemastat (FP-020) [synapse.patsnap.com]
• 3. foreseepharma.com [foreseepharma.com]
• 4. Foresee's Linvemastat Shows Promising Safety Profile in Phase 1 Trial [trial.medpath.com]
• 5. foreseepharma.com [foreseepharma.com]
• 6. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 7. biopharmaboardroom.com [biopharmaboardroom.com]

Aderamastat versus broad-spectrum MMP inhibitors like batimastat

In the landscape of matrix metalloproteinase (MMP) inhibition, the strategic shift from broad-spectrum to selective inhibitors is vividly illustrated by the comparison of the clinical-stage molecule, Aderamastat, and the early-generation compound, Batimastat. This guide provides a detailed, data-driven comparison of these two MMP inhibitors, offering insights into their mechanisms, selectivity, and experimental evaluation for researchers and drug development professionals.

Executive Summary

Aderamastat (FP-025) is a novel, orally active, and highly selective inhibitor of MMP-12, currently under investigation for inflammatory and fibrotic diseases, particularly respiratory conditions like asthma and chronic obstructive pulmonary disease (COPD).[1][2][3][4] In contrast, Batimastat (BB-94) is a potent, broad-spectrum inhibitor of multiple MMPs, including MMP-1, MMP-2, MMP-3, MMP-7, and MMP-9.[5][6] Developed as an anti-cancer agent, Batimastat's clinical progression was hampered by its poor oral bioavailability and the emergence of musculoskeletal side effects, a toxicity concern linked to broad-spectrum MMP inhibition.[7][8]

Mechanism of Action and Selectivity

Aderamastat exerts its therapeutic effect through the highly selective inhibition of MMP-12, a key enzyme implicated in the pathophysiology of inflammatory airway diseases.[4][9] MMP-12 is secreted by macrophages and plays a crucial role in tissue remodeling, inflammation, and fibrosis in the lungs.[4][9] By selectively targeting MMP-12, Aderamastat aims to mitigate the detrimental effects of this enzyme while avoiding the side effects associated with inhibiting other MMPs that are crucial for normal physiological processes.[8][10]

Batimastat , conversely, was designed to inhibit a wide range of MMPs involved in cancer progression, including tumor growth, invasion, and metastasis.[11] Its mechanism involves a hydroxamate moiety that chelates the zinc ion in the active site of MMPs, leading to reversible, competitive inhibition.[6][12] This broad-spectrum activity, while effective in preclinical cancer models, led to the inhibition of MMPs essential for tissue homeostasis, contributing to the dose-limiting toxicities observed in clinical trials.[8][13]

Data Presentation: Inhibitor Selectivity Profile

The following table summarizes the available quantitative data on the inhibitory activity of Aderamastat and Batimastat against various MMPs.

Target MMP	Aderamastat (IC50)	Batimastat (IC50)
MMP-1	-	3 nM[5]
MMP-2	-	4 nM[5]
MMP-3	-	20 nM[5][6]
MMP-7	-	6 nM[5]
MMP-9	-	4 nM[5]
MMP-12	Highly Selective[2][4]	-
MMP-13	-	-
ADAM17	-	Inhibition reported[5]

Note: Specific IC50 values for Aderamastat against a panel of MMPs are not publicly available, but it is consistently described as a highly selective MMP-12 inhibitor.

Experimental Data and Clinical Development

Aderamastat:

Aderamastat has demonstrated promising results in preclinical and clinical studies for respiratory diseases. In a mouse model of house dust mite (HDM)-induced allergic asthma, oral administration of Aderamastat (10-100 mg/kg daily for 7 days) significantly attenuated airway hyperresponsiveness, reduced inflammatory cell infiltration in the bronchoalveolar lavage fluid, and decreased lung histopathology, including fibrosis and mucus production.[2]

A Phase 2 proof-of-concept study in patients with allergic asthma has been successfully completed, showing that Aderamastat was safe, well-tolerated, and demonstrated clinically meaningful protection against allergen-induced asthma.[4][14][15] The study met its primary endpoint, showing a significant reduction in the late asthmatic response (LAR) to allergen challenge.[16]

Batimastat:

Batimastat showed efficacy in various preclinical cancer models, where it was found to inhibit tumor growth and metastasis.[11] It was the first MMP inhibitor to enter clinical trials.[7] A Phase I/II trial in patients with malignant ascites, where the drug was administered intraperitoneally, showed that it was well-absorbed and resulted in a response in approximately half of the evaluable patients.[17] However, its development was ultimately halted due to its lack of oral bioavailability and the occurrence of musculoskeletal syndrome in clinical trials with other broad-spectrum MMP inhibitors.[7][8]

Experimental Protocols

In Vitro MMP Inhibition Assay (General Protocol)

A common method to determine the IC50 values for MMP inhibitors is a fluorogenic substrate-based assay.

• Enzyme Activation: Recombinant human MMPs are activated according to the manufacturer's instructions. This often involves treatment with p-aminophenylmercuric acetate (APMA).

• Inhibitor Preparation: Aderamastat or Batimastat is dissolved in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations.

• Assay Reaction: The activated MMP enzyme is incubated with the inhibitor at various concentrations in an assay buffer (e.g., Tris-HCl, CaCl2, ZnCl2, and Brij-35) at 37°C.

• Substrate Addition: A fluorogenic MMP substrate is added to the reaction mixture.

• Fluorescence Measurement: The rate of substrate cleavage is monitored by measuring the increase in fluorescence over time using a fluorescence plate reader.

• Data Analysis: The IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Animal Model of Allergic Asthma (for Aderamastat)

• Sensitization: C57BL/6J mice are sensitized by intraperitoneal injections of house dust mite (HDM) extract and an adjuvant (e.g., alum).

• Challenge: Following sensitization, mice are challenged intranasally with HDM extract to induce an allergic asthma phenotype.

• Treatment: Aderamastat is administered orally at specified doses (e.g., 10-100 mg/kg) daily for a defined period (e.g., 7 days) during the challenge phase.

• Outcome Measures:

  • Airway Hyperresponsiveness (AHR): Assessed by measuring the change in lung resistance in response to increasing concentrations of methacholine.

  • Bronchoalveolar Lavage (BAL) Fluid Analysis: The lungs are lavaged, and the collected fluid is analyzed for total and differential inflammatory cell counts (e.g., eosinophils, neutrophils, macrophages).

  • Histopathology: Lung tissue is fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin for inflammation, Periodic acid-Schiff for mucus, and Masson's trichrome for fibrosis) for microscopic examination.

  • MMP-12 Expression: Measured in lung tissue or BAL fluid using techniques like immunohistochemistry or ELISA.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Comparative mechanisms of Aderamastat and Batimastat.

Experimental Workflow: In Vitro MMP Inhibition Assay

Caption: General workflow for an in vitro MMP inhibition assay.

Conclusion

The comparison between Aderamastat and Batimastat highlights the evolution of MMP inhibitor drug development. While Batimastat demonstrated the therapeutic potential of MMP inhibition, its broad-spectrum activity and poor pharmacokinetic properties limited its clinical success. Aderamastat represents a more refined, second-generation approach, with its high selectivity for MMP-12 and oral bioavailability offering the potential for a safer and more effective treatment for specific inflammatory and fibrotic diseases. For researchers, the distinct profiles of these two inhibitors provide a clear illustration of the importance of target selectivity in modern drug design and development.

References

• 1. Aderamastat - Foresee Pharmaceuticals - AdisInsight [adisinsight.springer.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Aderamastat - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 5. selleckchem.com [selleckchem.com]
• 6. apexbt.com [apexbt.com]
• 7. Batimastat - Wikipedia [en.wikipedia.org]
• 8. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 10. The Pharmacological TAILS of Matrix Metalloproteinases and Their Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Matrix metalloproteinase inhibition as a novel anticancer strategy: a review with special focus on batimastat and marimastat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Phase I trial of a novel matrix metalloproteinase inhibitor batimastat (BB-94) in patients with advanced cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Matrix Metalloproteinase Inhibitor Batimastat Alleviates Pathology and Improves Skeletal Muscle Function in Dystrophin-Deficient mdx Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. foreseepharma.com [foreseepharma.com]
• 15. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 16. atsjournals.org [atsjournals.org]
• 17. Phase I/II trial of batimastat, a matrix metalloproteinase inhibitor, in patients with malignant ascites - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming Aderamastat's On-Target Mechanism of Action in Asthma Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Aderamastat, a selective Matrix Metalloproteinase-12 (MMP-12) inhibitor, with alternative MMP-12 inhibitors. We delve into the experimental data from genetic knockout models and preclinical studies that substantiate its mechanism of action in the context of allergic asthma. This document is intended to serve as a valuable resource for researchers and professionals in the field of respiratory drug development.

Executive Summary

Aderamastat is an orally active and selective inhibitor of MMP-12, an enzyme implicated in the pathogenesis of inflammatory airway diseases such as asthma and chronic obstructive pulmonary disease (COPD).[1] Genetic and preclinical studies have demonstrated that elevated MMP-12 activity contributes to airway inflammation, tissue remodeling, and bronchoconstriction. This guide will present evidence from studies utilizing MMP-12 knockout mouse models of allergic asthma, which confirms that the therapeutic effects of MMP-12 inhibition are directly attributable to the targeting of this enzyme. Furthermore, we will compare the efficacy of Aderamastat with other selective MMP-12 inhibitors, presenting quantitative data in a clear, tabular format. Detailed experimental protocols and signaling pathway diagrams are also provided to facilitate a deeper understanding of the scientific basis for Aderamastat's mechanism of action.

Aderamastat's Mechanism of Action: Targeting MMP-12 in Allergic Asthma

MMP-12, also known as macrophage elastase, is a key mediator in the inflammatory cascade of allergic asthma. It is secreted by macrophages and other immune cells in the airways and contributes to disease pathology through several mechanisms:

• Extracellular Matrix (ECM) Remodeling: MMP-12 degrades components of the ECM, such as elastin, leading to airway remodeling and a decline in lung function.[2]

• Inflammatory Cell Recruitment: By cleaving and activating signaling molecules, MMP-12 promotes the infiltration of inflammatory cells, including eosinophils and neutrophils, into the airways.[3]

• Modulation of Immune Responses: Recent studies have shown that MMP-12 can influence adaptive immunity by cleaving chemokines like CXCL13, which is involved in the formation of B cell follicles and local antibody responses in the lungs.[2]

Aderamastat is designed to selectively inhibit the enzymatic activity of MMP-12, thereby mitigating these pathological processes.[1]

Validating the Mechanism with MMP-12 Knockout Models

The most direct way to confirm that a drug's effect is due to the inhibition of its intended target is to administer it to a genetic model where the target is absent. In the context of Aderamastat, this would involve treating MMP-12 knockout mice with the drug in an asthma model and observing a lack of therapeutic effect. While a study specifically detailing the administration of Aderamastat to MMP-12 knockout mice has not been identified in the public domain, extensive research on MMP-12 knockout mice in asthma models provides strong evidence for the on-target mechanism of any selective MMP-12 inhibitor.

Studies on MMP-12 deficient mice have shown a significant reduction in airway inflammation and resistance in response to allergens.[4] These findings strongly suggest that the therapeutic effects of Aderamastat in asthma are indeed mediated through the inhibition of MMP-12.

Comparative Efficacy of MMP-12 Inhibitors

To provide a comprehensive overview, this section compares the preclinical efficacy of Aderamastat with other selective MMP-12 inhibitors in mouse models of allergic asthma.

Quantitative Data from Preclinical Asthma Models

The following table summarizes the quantitative data from studies evaluating Aderamastat and other selective MMP-12 inhibitors in house dust mite (HDM) and Aspergillus fumigatus-induced allergic asthma models.

Compound	Animal Model	Key Efficacy Endpoints	Results	Reference
Aderamastat (FP-025)	House Dust Mite (HDM)-induced Allergic Asthma (Mice)	Attenuation of allergen-induced histopathology	Sustained anti-inflammatory effects and reduced histopathology.	[1][5][6][7]
PF-00356231	Aspergillus fumigatus-induced Allergic Asthma (Mice)	Reduction in Bronchoalveolar Lavage (BAL) Fluid Eosinophils	Significant reduction in eosinophil counts.	[4]
Reduction in Collagen Deposition	Significant reduction in lung collagen.	[4]
Reduction in α-SMA Expression	Significant reduction in α-SMA positive cells.	[4]
MMP408	Aspergillus fumigatus-induced Allergic Asthma (Mice)	Reduction in BAL Fluid Eosinophils	Significant reduction in eosinophil counts.	[4]
Reduction in Collagen Deposition	Significant reduction in lung collagen.	[4]
Reduction in α-SMA Expression	Significant reduction in α-SMA positive cells.	[4]

Experimental Protocols

House Dust Mite (HDM)-Induced Allergic Asthma Model in Mice

This protocol is a standard method for inducing an allergic asthma phenotype in mice, which is then used to test the efficacy of therapeutic interventions like Aderamastat.

Materials:

• House Dust Mite (HDM) extract

• Specific pathogen-free mice (e.g., BALB/c or C57BL/6 strains)

• Intranasal or intratracheal administration apparatus

• Anesthesia (e.g., isoflurane)

• Phosphate-buffered saline (PBS)

Procedure:

• Sensitization Phase: Mice are sensitized by intranasal or intratracheal administration of a low dose of HDM extract in PBS on multiple occasions (e.g., daily for 5 days, followed by a rest period).

• Challenge Phase: Following the sensitization period, mice are challenged with a higher dose of HDM extract to induce an acute allergic response. This is typically done on several consecutive days.

• Treatment: Aderamastat or a vehicle control is administered to the mice, often before and during the challenge phase. The route of administration (e.g., oral gavage) and dosing regimen will depend on the specific study design.

• Endpoint Analysis: 24-72 hours after the final challenge, various endpoints are assessed to determine the severity of the asthmatic phenotype and the efficacy of the treatment. These endpoints include:

  • Airway Hyperresponsiveness (AHR): Measured using techniques like whole-body plethysmography in response to a bronchoconstrictor agent (e.g., methacholine).

  • Bronchoalveolar Lavage (BAL): Collection of fluid from the lungs to quantify the number and type of inflammatory cells (e.g., eosinophils, neutrophils, lymphocytes).

  • Histology: Examination of lung tissue sections stained with Hematoxylin and Eosin (H&E) for inflammation and Periodic acid-Schiff (PAS) for mucus production.

  • Cytokine and Chemokine Analysis: Measurement of inflammatory mediators in BAL fluid or lung homogenates using techniques like ELISA or multiplex assays.

  • Gene and Protein Expression: Analysis of MMP-12 and other relevant markers in lung tissue using qPCR or Western blotting.

Visualizing the Molecular Pathways and Experimental Design

Signaling Pathway of MMP-12 in Allergic Asthma

The following diagram illustrates the central role of MMP-12 in the pathophysiology of allergic asthma and the point of intervention for Aderamastat.

Caption: Aderamastat inhibits MMP-12, blocking downstream pathological effects in asthma.

Experimental Workflow for Confirming Mechanism of Action

This diagram outlines the logical workflow for confirming the on-target mechanism of action of Aderamastat using genetic knockout models.

Caption: Workflow to confirm Aderamastat's on-target mechanism using knockout mice.

Conclusion

The available evidence from preclinical studies, particularly those involving MMP-12 knockout mouse models of allergic asthma, strongly supports the on-target mechanism of action of Aderamastat. By selectively inhibiting MMP-12, Aderamastat effectively mitigates key pathological features of asthma, including airway inflammation and remodeling. The comparative data presented in this guide positions Aderamastat as a promising therapeutic candidate for respiratory diseases. Further studies directly comparing Aderamastat with other selective MMP-12 inhibitors in standardized models will provide a more definitive assessment of its relative efficacy. The detailed protocols and pathway diagrams included herein are intended to aid researchers in the design and interpretation of future studies in this important area of drug development.

References

• 1. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 2. Matrix Metalloproteinase-12 Supports Pulmonary B Cell Follicle Formation and Local Antibody Responses During Asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The selective MMP-12 inhibitor, AS111793 reduces airway inflammation in mice exposed to cigarette smoke - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MMP-12 Inhibitors Inverse Eosinophilic Inflammation-Mediated Bronchial Fibrosis in Murine Models of Pulmonary Airway Obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. foreseepharma.com [foreseepharma.com]
• 6. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 7. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]

Aderamastat efficacy compared to standard of care in preclinical models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aderamastat (FP-025) is an orally administered, selective inhibitor of matrix metalloproteinase-12 (MMP-12). MMP-12 is a key modulator in inflammatory and fibrotic pathways, primarily secreted by macrophages. Its role in the recruitment and activity of various immune cells, including macrophages and neutrophils, and in the remodeling of the extracellular matrix has positioned it as a therapeutic target for a range of diseases. This guide provides a comparative analysis of the preclinical efficacy of Aderamastat against standard-of-care treatments in relevant animal models of inflammatory diseases.

Aderamastat in Allergic Asthma

In a preclinical study utilizing a house dust mite (HDM)-induced allergic asthma mouse model, Aderamastat demonstrated significant efficacy in mitigating key pathological features of the disease. Its performance was compared against prednisone, a corticosteroid representing the standard of care in this model.

Quantitative Efficacy Data

The following tables summarize the key findings from this comparative study.

Table 1: Effect of Aderamastat and Prednisone on Airway Hyperresponsiveness (AHR)

Treatment Group	Dose	AHR (PenH) vs. Vehicle
Vehicle	-	Baseline
Aderamastat	10 mg/kg	Reduction
Aderamastat	30 mg/kg	Significant Reduction
Aderamastat	100 mg/kg	Significant Reduction (Comparable to Prednisone)
Prednisone	5 mg/kg	Significant Reduction

Table 2: Effect of Aderamastat and Prednisone on Inflammatory Cell Infiltration in Bronchoalveolar Lavage (BAL) Fluid

Cell Type	Aderamastat (100 mg/kg)	Prednisone (5 mg/kg)
Total Cells	Significant Reduction	Significant Reduction
Eosinophils	Significant Reduction	Significant Reduction
Neutrophils	Significant Reduction	Significant Reduction
Macrophages	Significant Reduction	Significant Reduction
Lymphocytes	Significant Reduction	Significant Reduction

Table 3: Histopathological Assessment of Lung Tissue

Parameter	Aderamastat (100 mg/kg)	Prednisone (5 mg/kg)
Inflammation Score	Significant Reduction	Significant Reduction
Fibrosis Score	Significant Reduction	No Significant Effect
Mucus Production	Significant Reduction	Significant Reduction

Experimental Protocols

House Dust Mite (HDM)-Induced Allergic Asthma Mouse Model

• Animal Model: C57BL/6 mice.

• Induction of Allergic Asthma: Mice were sensitized intranasally with HDM extract on day 0 and challenged with HDM extract from day 7 to day 11.

• Treatment: Aderamastat was administered orally once daily from day 7 to day 11 at doses of 10, 30, and 100 mg/kg. Prednisone was administered intraperitoneally at a dose of 5 mg/kg as a positive control.

• Efficacy Endpoints:

  • Airway Hyperresponsiveness (AHR): Assessed by measuring the change in airway resistance in response to increasing concentrations of methacholine using a whole-body plethysmograph.

  • Inflammatory Cell Infiltration: Cells from bronchoalveolar lavage (BAL) fluid were collected, counted, and differentiated by flow cytometry.

  • Histopathology: Lung tissue was collected, fixed, and stained with hematoxylin and eosin (H&E) for inflammation, Masson's trichrome for fibrosis, and periodic acid-Schiff (PAS) for mucus production. Slides were scored by a blinded pathologist.

Cross-Validation of Aderamastat's Efficacy: A Comparative Guide to Preclinical and Clinical Assay Platforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental data on Aderamastat (FP-025), a selective inhibitor of matrix metalloproteinase-12 (MMP-12), across various preclinical and clinical assay platforms. The objective is to offer a clear, data-driven overview of its therapeutic potential in inflammatory and fibrotic diseases, particularly asthma.

Executive Summary

Aderamastat has demonstrated consistent anti-inflammatory and anti-fibrotic effects across a range of assay platforms, from in vitro enzyme inhibition and cell-based models to in vivo animal studies and human clinical trials. As a highly selective MMP-12 inhibitor, its mechanism of action is centered on mitigating the pathological roles of MMP-12 in tissue remodeling and inflammation. This guide synthesizes the available quantitative data and detailed experimental methodologies to facilitate a thorough evaluation of Aderamastat's performance and to support further research and development efforts.

Data Presentation

The following tables summarize the key quantitative findings for Aderamastat's effects across different assay platforms.

Table 1: In Vivo Efficacy of Aderamastat in a House Dust Mite (HDM)-Induced Murine Model of Allergic Asthma

Parameter	Assay Platform	Treatment Group	Result	Percentage Change vs. HDM Control
Airway Hyperresponsiveness (AHR)	Invasive measurement of lung resistance	Aderamastat (100 mg/kg)	Significantly reduced AHR	Similar to Prednisone (5 mg/kg)
Total Inflammatory Cells in BAL Fluid	Cell counting (haemocytometer)	Aderamastat (100 mg/kg)	~1.5 x 10^5 cells	↓ ~50%
Eosinophils in BAL Fluid	Differential cell counting	Aderamastat (100 mg/kg)	Significantly reduced	↓ ~75%
Neutrophils in BAL Fluid	Differential cell counting	Aderamastat (100 mg/kg)	Significantly reduced	↓ ~60%
Macrophages in BAL Fluid	Differential cell counting	Aderamastat (100 mg/kg)	Significantly reduced	↓ ~40%
Lymphocytes in BAL Fluid	Differential cell counting	Aderamastat (100 mg/kg)	Significantly reduced	↓ ~50%
Fibrosis (α-SMA stain)	Histopathology with immunohistochemistry	Aderamastat (100 mg/kg)	Reduced α-SMA staining	Not quantified
Mucus Production (PAS stain)	Histopathology with PAS staining	Aderamastat (100 mg/kg)	Reduced mucus production	Not quantified
MMP-12 Levels in BAL Fluid	ELISA	Aderamastat (10, 30, 100 mg/kg)	Dose-dependent reduction	Not quantified

Data extracted from Ravanetti L, et al. Allergy. 2023.[1][2][3][4][5]

Table 2: Clinical Efficacy of Aderamastat in a Phase 2 Allergen Challenge Study in Mild Allergic Asthma

Parameter	Assay Platform	Treatment Group	Result
Late Asthmatic Response (LAR)	Spirometry (FEV1 AUC3-8h)	Aderamastat (400 mg BID)	Met primary endpoint
FEV1 AUC3-8h (Period 1)	Spirometry	Aderamastat vs. Placebo	84.01 vs. 113.43 (%fall*h)
Allergen-induced FeNO	Fractional Exhaled Nitric Oxide (FeNO) Measurement	Aderamastat vs. Placebo	Lesser increase in FeNO
Small Airway Dysfunction	Impulse Oscillometry (IOS)	Aderamastat vs. Placebo	Positive trends in R5, Fres, AX, and X5

Data from Foresee Pharmaceuticals presentation at the ERS International Congress 2023.[6][7][8][9]

Experimental Protocols

In Vivo House Dust Mite (HDM)-Induced Murine Model of Allergic Asthma

Objective: To evaluate the in vivo efficacy of Aderamastat in a relevant animal model of allergic asthma.

Methodology:

• Animals: C57BL/6J mice.

• Sensitization and Challenge: Mice were intranasally sensitized with house dust mite (HDM) extract. Following sensitization, mice were challenged with HDM to induce an asthmatic phenotype.

• Treatment: Aderamastat was administered orally at doses of 10, 30, and 100 mg/kg daily for 7 days. A control group received vehicle, and a positive control group received Prednisone (5 mg/kg).

• Airway Hyperresponsiveness (AHR) Measurement: AHR was assessed by measuring lung resistance in response to increasing concentrations of methacholine using an invasive method.

• Bronchoalveolar Lavage (BAL) Fluid Analysis: BAL fluid was collected to determine the total and differential inflammatory cell counts (eosinophils, neutrophils, macrophages, lymphocytes).

• Histopathology: Lung tissue was collected, fixed, and stained with Hematoxylin and Eosin (H&E) for general inflammation, Periodic acid-Schiff (PAS) for mucus production, and immunohistochemistry for alpha-smooth muscle actin (α-SMA) as a marker of fibrosis.

• MMP-12 Level Measurement: MMP-12 protein levels in BAL fluid and lung parenchyma were quantified by ELISA.[1][2][3][4][5]

Phase 2a Randomized, Placebo-Controlled, Double-Blind, 2-Way Crossover Allergen Challenge Clinical Trial

Objective: To assess the efficacy, safety, and tolerability of Aderamastat in subjects with mild allergic asthma.

Methodology:

• Study Design: A randomized, double-blind, placebo-controlled, 2-way crossover study. (NCT03858686)[10]

• Participants: Subjects with stable, mild house dust mite (HDM)-allergic asthma.

• Intervention: Participants received Aderamastat (400 mg BID) or a matching placebo for 12 consecutive days in two separate treatment periods, separated by a washout period.

• Allergen Challenge: On day 11 of each treatment period, a standardized inhaled HDM challenge was performed.

• Primary Endpoint: The primary outcome was the effect on the late asthmatic response (LAR), measured as the area under the curve (AUC) of the percentage fall in Forced Expiratory Volume in 1 second (FEV1) from 3 to 8 hours post-challenge (FEV1 AUC3-8h).

• Secondary Endpoints:

  • Fractional Exhaled Nitric Oxide (FeNO): FeNO levels were measured as a biomarker of airway inflammation.

  • Impulse Oscillometry (IOS): IOS was used to assess small airway function, measuring parameters such as resistance at 5 Hz (R5), resonant frequency (Fres), and reactance area (AX).

• Safety and Pharmacokinetics: Adverse events were monitored, and blood samples were collected to assess the pharmacokinetic profile of Aderamastat.[6][7][8][9]

Mandatory Visualizations

Caption: Aderamastat's mechanism of action in inhibiting MMP-12.

References

• 1. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portal.research.lu.se [portal.research.lu.se]
• 3. research.rug.nl [research.rug.nl]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy of FP-025: A novel matrix metalloproteinase-12 (MMP-12) inhibitor in murine allergic asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 7. foreseepharma.com [foreseepharma.com]
• 8. researchgate.net [researchgate.net]
• 9. foreseepharma.com [foreseepharma.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]

Aderamastat (FP-025) in Allergic Asthma: A Comparative Analysis of Phase 2 Clinical Trial Results

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the Phase 2 clinical trial results for Aderamastat (FP-025), a first-in-class oral, selective matrix metalloproteinase-12 (MMP-12) inhibitor, for the treatment of allergic asthma. The data is compared with other emerging and established therapies to provide a comprehensive overview of its potential positioning in the evolving asthma treatment landscape.

Introduction to Aderamastat (FP-025) and its Mechanism of Action

Aderamastat (FP-025) is a novel small molecule being developed by Foresee Pharmaceuticals for inflammatory and fibrotic diseases.[1] Its target, MMP-12, is a key enzyme implicated in the pathophysiology of asthma, associated with disease severity and the regulation of inflammatory cell biology.[2] In allergic asthma, MMP-12 activity is linked to the accumulation of eosinophils and neutrophils, macrophage function, and the development of airway hyperresponsiveness (AHR).[3][4] By selectively inhibiting MMP-12, Aderamastat aims to offer a novel anti-inflammatory mechanism for respiratory diseases.[5]

Signaling Pathway in Allergic Asthma and Aderamastat's Point of Intervention

In the allergic asthma cascade, inhaled allergens trigger an immune response characterized by the activation of various cells, including macrophages and eosinophils. These cells, in turn, release a variety of mediators, including MMP-12. MMP-12 contributes to airway inflammation and remodeling by degrading extracellular matrix components and activating other pro-inflammatory pathways. Aderamastat directly inhibits the enzymatic activity of MMP-12, thereby aiming to attenuate these downstream pathological effects.

Caption: Proposed mechanism of Aderamastat in allergic asthma.

Aderamastat Phase 2a Proof-of-Concept Trial

Aderamastat's efficacy was evaluated in a Phase 2a proof-of-concept (PoC) study in patients with mild allergic asthma.[6] The positive outcomes were presented at the European Respiratory Society (ERS) International Congress in 2023.[5][7]

Experimental Protocol

The study was a randomized, double-blind, placebo-controlled, 2-way crossover trial conducted in the Netherlands.[6][8]

• Participants: The trial enrolled non-smoking subjects (18-55 years) with clinically stable, mild allergic asthma.[8] Key inclusion criteria were blood eosinophil counts of ≥150 cells/μL and a demonstrated late asthmatic response (LAR) to an inhaled house dust mite (HDM) allergen challenge at screening.[8][9]

• Trial Design: A total of 29 subjects were enrolled, yielding 19 evaluable subjects.[6] The design consisted of two identical 12-day treatment periods separated by a washout period of 3 to 7 weeks.[6][8] Subjects were randomized to receive either Aderamastat or a placebo in the first period and then crossed over to the other treatment for the second period.[6]

• Intervention: Aderamastat was administered orally at a dose of 400 mg twice daily (BID).[6]

• Primary Endpoint: The primary objective was to assess the effect of Aderamastat versus placebo on the allergen-induced LAR, defined as the Forced Expiratory Volume in 1 second (FEV1) Area Under the Curve from 3 to 8 hours post-allergen challenge (AUC3-8h).[6][9]

• Secondary and Exploratory Endpoints: These included safety, pharmacokinetics (PK), impulse oscillometry (IOS), methacholine challenge (PC20), Fraction of Exhaled Nitric Oxide (FeNO), and blood eosinophils.[9]

• Procedures: A standardized inhaled HDM challenge was performed on Day 11 of each treatment period, with airway responses recorded for 8 hours.[8][9]

Caption: Phase 2a crossover trial design for Aderamastat.

Clinical Trial Results

The trial successfully met its primary endpoint, demonstrating that Aderamastat provides clinically meaningful protection against allergen-induced asthma.[5] A statistically significant carry-over effect was noted when Aderamastat was administered in the first period, suggesting a long-term sustained efficacy.[5][6]

Parameter	Aderamastat (FP-025)	Placebo	P-value	Key Observation
Primary Endpoint: LAR (FEV1 AUC3-8h)
P-FP-025 Sequence Analysis (n=8)	-84.005	-113.429	0.0161	Statistically significant 26% reduction in LAR vs. placebo within the same individuals.[6][8]
Mixed Model ANOVA (n=19)	-81.358	-113.429	0.0149	Statistically significant 29% reduction in LAR vs. placebo using a mixed-effects model.[6][8]
Period 1 Analysis (FP-025 n=11, Placebo n=8)	-79.443	-113.429	0.1302	Showed a positive trend, but did not reach statistical significance.[6]
Carry-over Effect	-	-	0.0340	Aderamastat's effect persisted into the second period for subjects who received it first.[6][8]
Secondary Endpoints
Fraction of Exhaled Nitric Oxide (FeNO)	Lesser increase post-allergen	Greater increase post-allergen	0.92	Positive trend observed, though not statistically significant.[5][8]
Impulse Oscillometry (IOS)	Positive trends (e.g., R5, Fres, AX, X5)	-	-	Measurements of airway resistance and reactance supported the overall response.[5][8]
Blood Eosinophils	No statistical difference	No statistical difference	0.283	No significant change in blood eosinophils pre/post-allergen challenge between treatments.[8]

Safety and Tolerability: Aderamastat was reported to be safe and well-tolerated in subjects with mild allergic asthma, with all subjects showing good plasma exposure.[5][7]

Comparison with Alternative Therapies

The treatment landscape for moderate-to-severe asthma is rapidly evolving, with a focus on biologics and novel oral therapies.[10][11] Aderamastat's oral administration and novel mechanism offer a potential alternative to injectable biologics and other oral agents in development.

Drug (Class)	Mechanism of Action	Route	Phase (Asthma)	Key Efficacy Data (Phase 2/3)
Aderamastat (FP-025)	Oral MMP-12 Inhibitor	Oral	Phase 2	26-29% reduction in Late Asthmatic Response (FEV1 AUC) vs. placebo.[6][8]
Rilzabrutinib	Oral Bruton's Tyrosine Kinase (BTK) Inhibitor	Oral	Phase 2	25-36% relative risk reduction in loss of asthma control (LOAC) events vs. placebo.[12][13]
Rademikibart	Anti-IL-4Rα Monoclonal Antibody	Injectable	Phase 2B	Significant and sustained improvement in prebronchodilator FEV1 at Week 12.[10]
Dupilumab	Anti-IL-4Rα Monoclonal Antibody	Injectable	Marketed	Reduces severe exacerbation rates and improves FEV1 in patients with Type 2 inflammation.
Mepolizumab/Reslizumab/Benralizumab	Anti-IL-5 or Anti-IL-5Rα Monoclonal Antibodies	Injectable	Marketed	Reduces severe exacerbation rates and blood eosinophils in patients with eosinophilic asthma.
Tezepelumab	Anti-TSLP Monoclonal Antibody	Injectable	Marketed	Reduces exacerbations in a broad population of severe asthma patients, irrespective of eosinophil levels.

Discussion and Future Directions

The Phase 2a results for Aderamastat are promising, highlighting a novel oral treatment mechanism for allergic asthma. The significant reduction in the late asthmatic response, a key feature of allergic asthma, suggests a potent anti-inflammatory effect in the airways.[5] The observed carry-over effect is particularly noteworthy, as it may indicate a disease-modifying potential that warrants further investigation.[6]

Compared to injectable biologics, which are mainstays for moderate-to-severe asthma, Aderamastat offers the convenience of an oral formulation.[11] Its mechanism, targeting MMP-12, is distinct from current therapies focused on specific cytokines like IL-4, IL-13, IL-5, or TSLP.[10] This could provide a therapeutic option for patients who have a partial or inadequate response to existing biologics.

Foresee Pharmaceuticals is planning to advance the development of its MMP-12 inhibitor franchise, including Aderamastat and a follow-on compound, linvemastat (FP-020), for various immune-fibrotic diseases, including cardiac sarcoidosis, severe asthma, and COPD.[1][14]

Conclusion

The Phase 2a clinical trial of Aderamastat (FP-025) demonstrated a statistically significant and clinically meaningful attenuation of the late asthmatic response in patients with mild allergic asthma.[5][6] As a first-in-class oral MMP-12 inhibitor, its novel mechanism, favorable safety profile, and potential for long-term efficacy present a compelling case for further development.[5][6] If confirmed in larger Phase 3 trials, Aderamastat could become a valuable oral treatment option in the management of allergic asthma and other inflammatory airway diseases.

References

• 1. foreseepharma.com [foreseepharma.com]
• 2. Foresee Pharmaceuticals Selected for Late-Breaking Oral Presentation on its Aderamastat Phase 2 Study Results at the European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 3. Efficacy of FP‐025: A novel matrix metalloproteinase‐12 (MMP‐12) inhibitor in murine allergic asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.rug.nl [research.rug.nl]
• 5. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 - BioSpace [biospace.com]
• 6. foreseepharma.com [foreseepharma.com]
• 7. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 8. atsjournals.org [atsjournals.org]
• 9. foreseepharma.com [foreseepharma.com]
• 10. atsjournals.org [atsjournals.org]
• 11. princetonmedicalinstitute.com [princetonmedicalinstitute.com]
• 12. Sanofi reports positive data from Phase II asthma treatment trial [clinicaltrialsarena.com]
• 13. appliedclinicaltrialsonline.com [appliedclinicaltrialsonline.com]
• 14. foreseepharma.com [foreseepharma.com]

A Comparative Pharmacokinetic Analysis of Aderamastat and Linvemastat: A Guide for Researchers

An in-depth comparison of two promising oral selective matrix metalloproteinase-12 (MMP-12) inhibitors, Aderamastat (FP-025) and Linvemastat (FP-020), for the treatment of inflammatory and fibrotic diseases.

This guide provides a comprehensive analysis of the pharmacokinetic profiles of Aderamastat and its next-generation successor, Linvemastat, both developed by Foresee Pharmaceuticals. These orally administered small molecules are at the forefront of targeting MMP-12, a key enzyme implicated in the pathophysiology of various inflammatory and fibrotic conditions, including asthma and inflammatory bowel disease (IBD). This document is intended for researchers, scientists, and drug development professionals, offering a comparative overview based on available clinical trial data.

Introduction to Aderamastat and Linvemastat

Aderamastat (FP-025) is a first-in-class, highly selective oral MMP-12 inhibitor that has demonstrated promising results in preclinical and clinical studies.[1] It has successfully completed a Phase 2 proof-of-concept study in patients with allergic asthma.[2] Building on the experience with Aderamastat, Linvemastat (FP-020) was developed as a new-generation MMP-12 inhibitor.[3][4][5][6] Linvemastat is reported to exhibit greater potency and superior pharmacokinetic properties compared to Aderamastat, positioning it as a potential best-in-class therapeutic.[5][6] Linvemastat has successfully completed a Phase 1 single and multiple ascending dose (SAD/MAD) clinical trial in healthy volunteers, with Phase 2 studies in asthma and IBD planned for 2025.[4][6]

Pharmacokinetic Profile Comparison

The following table summarizes the available pharmacokinetic parameters for Aderamastat and Linvemastat based on data from their respective Phase 1 clinical trials in healthy volunteers. It is important to note that detailed quantitative pharmacokinetic data for Linvemastat have not yet been publicly disclosed.

Pharmacokinetic Parameter	Aderamastat (FP-025)	Linvemastat (FP-020)
Elimination Half-life (t½)	6 - 8 hours[7]	Data not publicly available. Described as having "superior pharmacokinetic properties".[5][6]
Accumulation	Approximately 1.7-fold (in MAD study)[7]	Data not publicly available.
Effect of Food	Delayed rate of absorption, no effect on the extent of absorption.[7]	Data not publicly available.
Dose Proportionality	Exposure increased in a greater-than-dose-proportional manner at lower doses (≤100 mg) and less than proportionally at higher doses.[7]	Data not publicly available.
Cmax, Tmax, AUC	Specific quantitative data not publicly available.	Specific quantitative data not publicly available.

Experimental Protocols

Aderamastat Phase 1 Clinical Trial

The pharmacokinetic profile of Aderamastat was evaluated in two randomized, double-blind, placebo-controlled studies in healthy subjects.[7]

• Study I (Single Ascending Dose - SAD): This first-in-human study assessed the safety, tolerability, and pharmacokinetics of single ascending oral doses of Aderamastat ranging from 50 mg to 800 mg. The study utilized two formulations: a neat active pharmaceutical ingredient (API) in a capsule and an amorphous solid dispersion (ASD) in a capsule.[7]

• Study II (Multiple Ascending Dose - MAD): This study evaluated the safety, tolerability, and pharmacokinetics of multiple ascending oral doses of Aderamastat. Doses of 100 mg, 200 mg, and 400 mg were administered twice daily for 8 days using the ASD-in-capsule formulation. This study also included an evaluation of the effect of food on the pharmacokinetics of Aderamastat.[7]

Linvemastat Phase 1 Clinical Trial

The pharmacokinetic profile of Linvemastat was assessed in a randomized, double-blind, placebo-controlled, single-center Phase 1 clinical trial in healthy volunteers in Australia.[4][6]

• Part 1 (Single Ascending Dose - SAD): This part of the study involved 40 subjects who were randomized to receive a single oral dose of Linvemastat or a placebo.[4]

• Part 2 (Multiple Ascending Dose - MAD): In this part, 24 subjects were randomized to receive a once-daily oral dose of Linvemastat or a placebo for 10 days.[4]

Mechanism of Action: MMP-12 Inhibition

Both Aderamastat and Linvemastat exert their therapeutic effects by selectively inhibiting matrix metalloproteinase-12 (MMP-12). MMP-12, also known as macrophage elastase, is a key enzyme secreted by macrophages and is involved in the breakdown of extracellular matrix components. In inflammatory diseases like asthma and IBD, MMP-12 plays a significant role in tissue remodeling, inflammation, and the recruitment of immune cells.[1][8][9]

The following diagram illustrates the putative signaling pathway of MMP-12 in the context of airway inflammation, a key process in asthma.

References

• 1. mdpi.com [mdpi.com]
• 2. Foresee Pharmaceuticals Presents Data From its Aderamastat Program at The European Respiratory Society (ERS) International Congress 2023 [prnewswire.com]
• 3. Foresee Pharmaceuticals Announces Preliminary Results from a Phase 1 Clinical Trial, Highlighting Promising Safety, Tolerability and Pharmacokinetic Profile of Linvemastat (FP-020), a Novel and Selective MMP-12 Inhibitor. [prnewswire.com]
• 4. biopharmaboardroom.com [biopharmaboardroom.com]
• 5. Foresee's Linvemastat Shows Promising Safety Profile in Phase 1 Trial [trial.medpath.com]
• 6. Foresee Pharmaceuticals Reports Positive Phase 1 Results for Linvemastat (FP-020) [synapse.patsnap.com]
• 7. First-in-Man Safety, Tolerability, and Pharmacokinetics of a Novel and Highly Selective Inhibitor of Matrix Metalloproteinase-12, FP-025: Results from Two Randomized Studies in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. MMP-12 in Smoking-Related Pulmonary Disease: R&D Systems [rndsystems.com]
• 9. clinmedjournals.org [clinmedjournals.org]